Cy3.5 NHS ester

Core Science & Biosynthesis

What is the excitation and emission of Cy3.5 NHS ester?

An In-Depth Technical Guide to Cy3.5 NHS Ester: Photophysical Properties and Bioconjugation Strategy

Introduction to Cy3.5 NHS Ester

Cy3.5 NHS ester is a specialized fluorescent probe designed for the covalent labeling of biomolecules. It combines the photophysical properties of the cyanine dye, Cy3.5, with the amine-reactive chemistry of an N-hydroxysuccinimide (NHS) ester. Cyanine dyes are a class of synthetic fluorophores known for their high extinction coefficients, environmentally sensitive fluorescence, and tunable spectral properties based on the length of their polymethine chain.[] The "3.5" designation indicates its spectral characteristics, which are intermediate between Cy3 and Cy5. The NHS ester functional group makes it a powerful tool for bioconjugation, as it selectively reacts with primary aliphatic amines—such as those found on the N-terminus of proteins and the side chain of lysine residues—to form a stable, covalent amide bond.[2][3] This robust chemistry has made Cy3.5 NHS ester a staple in various applications, including fluorescence microscopy, immunoassays, proteomics, and nucleic acid analysis.

Core Photophysical Properties of Cy3.5

The utility of a fluorophore is defined by its ability to absorb and emit light efficiently. For Cy3.5, these properties are dictated by its chemical structure and are highly sensitive to its local environment.

Excitation and Emission Spectra

Cy3.5 exhibits a distinct absorption (excitation) and emission profile in the orange-red region of the visible spectrum. The maximal excitation and emission wavelengths can vary slightly depending on the solvent and conjugation state. Data from various suppliers commonly place the excitation maximum between 579 nm and 591 nm, with the corresponding emission maximum ranging from 591 nm to 604 nm.[4][5][6] This places it spectrally between the widely used Cy3 and Cy5 dyes, making it a valuable option for multicolor imaging experiments.[7]

Key Quantitative Parameters

The performance of a fluorescent probe is best described by a set of quantitative metrics that dictate its brightness and efficiency.

Parameter	Typical Value	Significance in Application
Excitation Maximum (λex)	~591 nm[5][8]	Wavelength for most efficient light absorption. Essential for selecting appropriate lasers or filters.
Emission Maximum (λem)	~604 nm[5][8]	Wavelength of peak fluorescence intensity. Dictates the choice of emission filters for detection.
Molar Extinction Coeff. (ε)	~116,000 M⁻¹cm⁻¹[5][8]	A measure of how strongly the dye absorbs light at its excitation maximum. A high value contributes to greater brightness.
Fluorescence Quantum Yield (Φ)	~0.15 - 0.35[4][5][9]	The efficiency of converting absorbed photons into emitted fluorescent photons. This value is highly context-dependent.
Correction Factor (CF₂₈₀)	~0.22[5][8]	Used to correct for the dye's absorbance at 280 nm when determining the concentration of a labeled protein.

Fluorophore Brightness , a critical parameter for sensitivity, is the product of the molar extinction coefficient and the fluorescence quantum yield (ε × Φ). The high extinction coefficient of Cy3.5 makes it an exceptionally bright fluorescent probe.[9]

Factors Influencing Fluorescence Performance

The fluorescence of cyanine dyes like Cy3.5 is not static; it is dynamically influenced by the dye's immediate surroundings.[10]

• Solvent and Environmental Polarity: Cyanine dyes are known to be environmentally sensitive. Changes in solvent polarity can affect fluorescence levels.[10]

• Molecular Mobility and Viscosity: A primary pathway for non-radiative energy decay (loss of energy without emitting a photon) for cyanine dyes is through trans-cis photoisomerization or torsional rotation of the polymethine bridge.[11][12] When the dye is in a viscous environment, such as bound within the structured pocket of a protein, this rotation is restricted. This restriction reduces the efficiency of non-radiative decay, leading to a significant enhancement in the fluorescence quantum yield and, consequently, brightness.[9][10]

• Photostability: Photobleaching, the irreversible degradation of a fluorophore upon prolonged excitation, is a limiting factor in many fluorescence experiments. The photostability of Cy3.5 can be influenced by its local environment and the presence of photoprotective reagents.[13] Rigidly incorporating the dye into a biomolecular structure has been shown to greatly enhance its photostability, extending observation times in demanding applications like single-molecule studies.[14]

The Chemistry of Bioconjugation: Cy3.5 NHS Ester in Action

The power of Cy3.5 NHS ester lies in its ability to form a stable link with biological targets. This process is governed by a well-understood chemical reaction that requires careful control of experimental conditions for optimal results.

The NHS Ester-Amine Reaction Mechanism

The conjugation reaction is a nucleophilic acyl substitution. The unprotonated primary amine on the target biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient and unstable tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide (NHS) as a leaving group and forming a highly stable amide bond.[2][15]

NHS Ester Reaction Mechanism

Critical Parameters for Successful Conjugation

The efficiency of the labeling reaction hinges on the competition between the desired reaction with the amine (aminolysis) and the undesirable reaction with water (hydrolysis).[15] Controlling the following parameters is essential for maximizing the yield of the desired conjugate.

• pH: This is the most critical factor. The primary amine must be unprotonated (-NH₂) to be nucleophilic. At acidic pH (<7), amines are predominantly protonated (-NH₃⁺) and non-reactive.[15] The reaction rate increases with pH; however, the rate of competing hydrolysis of the NHS ester also increases dramatically at higher pH.[16] The optimal pH for labeling is a compromise, typically between pH 8.0 and 8.5 , which provides a sufficient concentration of nucleophilic amines while maintaining a reasonable half-life for the NHS ester.[17]

• Buffer Composition: It is imperative to use buffers that are free of primary amines. Buffers like Tris (tris(hydroxymethyl)aminomethane) and glycine will compete with the target molecule for the NHS ester, drastically reducing labeling efficiency.[15] Recommended amine-free buffers include phosphate-buffered saline (PBS), sodium bicarbonate, sodium phosphate, and HEPES.[15][18]

• Reagent Concentration and Stoichiometry: A molar excess of the Cy3.5 NHS ester is typically used to drive the reaction to completion. A common starting point is a 10- to 20-fold molar excess of dye over the protein.[15] The optimal ratio may need to be determined empirically depending on the number of available amines on the target and the desired degree of labeling.

• Temperature and Incubation Time: The reaction is commonly performed at room temperature for 1-4 hours or at 4°C overnight.[17][19] Lower temperatures can be used to slow down the hydrolysis of the NHS ester, which can be beneficial for very dilute protein solutions or when working with unstable proteins.[20]

Experimental Protocols

The following section provides a generalized workflow for labeling a protein with Cy3.5 NHS ester.

Protein Labeling Workflow

Step 1: Preparation of Reagents

• Cy3.5 NHS Ester Stock Solution: Allow the vial of lyophilized Cy3.5 NHS ester to warm to room temperature before opening to prevent moisture condensation. Dissolve the dye in fresh, anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to a final concentration of 1-10 mg/mL.[3][18] Vortex briefly to ensure complete dissolution. This stock solution can be stored at -20°C for several weeks, protected from light and moisture.[17]

• Biomolecule Solution: The protein or other biomolecule to be labeled must be in an appropriate amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3).[17] If the protein is in an incompatible buffer (like Tris), it must be exchanged using dialysis or a desalting column. The protein concentration should ideally be at least 2 mg/mL to ensure efficient labeling.[18]

Step 2: Protein Labeling Reaction

• Calculate Molar Ratio: Determine the amount of Cy3.5 NHS ester stock solution to add to the protein solution. A starting point of a 10-fold molar excess of dye to protein is recommended.

  • Moles of Protein = (Protein mass in g) / (Protein MW in g/mol )

  • Moles of Dye = Moles of Protein × 10

  • Volume of Dye Stock = (Moles of Dye × Dye MW in g/mol ) / (Dye Stock Concentration in g/L)

• Combine Reagents: Add the calculated volume of the Cy3.5 NHS ester stock solution to the protein solution while gently vortexing. The final concentration of the organic solvent (DMSO or DMF) should be kept below 10% (v/v) to avoid protein denaturation.[15]

• Incubate: Incubate the reaction mixture for 1-4 hours at room temperature, protected from light.[19] Alternatively, the reaction can be carried out for a longer period (e.g., overnight) at 4°C.

Step 3: Purification of the Conjugate

It is critical to remove any unreacted, free Cy3.5 NHS ester and its hydrolysis byproducts from the labeled protein. The most common method is size-exclusion chromatography using a pre-packed desalting column (e.g., Sephadex G-25).[19] The larger protein-dye conjugate will elute first, while the smaller, unreacted dye molecules are retained and elute later. Dialysis is another effective method for purification.

Step 4: Characterization of the Conjugate (Degree of Labeling)

The degree of labeling (DOL), which represents the average number of dye molecules conjugated to each protein molecule, can be determined using UV-Visible spectrophotometry.

• Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the excitation maximum of Cy3.5, ~591 nm (Aₘₐₓ).

• Calculate the protein concentration, correcting for the dye's absorbance at 280 nm:

  • Protein Conc. (M) = [A₂₈₀ – (Aₘₐₓ × CF₂₈₀)] / ε_protein (Where CF₂₈₀ is the correction factor for the dye at 280 nm, and ε_protein is the molar extinction coefficient of the protein at 280 nm)

• Calculate the dye concentration:

  • Dye Conc. (M) = Aₘₐₓ / ε_dye (Where ε_dye is the molar extinction coefficient of Cy3.5 at its λₘₐₓ)

• Calculate the Degree of Labeling:

  • DOL = Dye Conc. / Protein Conc.

An optimal DOL is typically between 2 and 7 for antibodies, but this can vary depending on the application.

Storage and Handling

• Lyophilized Dye: Store Cy3.5 NHS ester at -20°C, desiccated, and protected from light.[4][21]

• Dye Stock Solutions: Store stock solutions in DMSO or DMF at -20°C. To avoid degradation from moisture, it is advisable to aliquot the stock solution into smaller, single-use volumes.[17]

• Labeled Conjugates: Store the final purified conjugate under conditions appropriate for the specific protein, typically at 4°C for short-term storage or in aliquots at -20°C or -80°C for long-term storage, always protected from light.[3]

References

• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Bandara, Y. M. N. D. Y., et al. (2014). "Turn-On” Protein Fluorescence: In Situ Formation of Cyanine Dyes. Journal of the American Chemical Society. Retrieved from [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• Fan, F., et al. (2023). Fluorescent properties of cyanine dyes as a matter of the environment. ResearchGate. Retrieved from [Link]

• Antibodies.com. (n.d.). Cyanine 3.5 NHS ester. Retrieved from [Link]

• Samanta, S., et al. (2011). Fluorescence lifetime properties of near-infrared cyanine dyes in relation to their structures. Journal of Biomedical Optics. Retrieved from [Link]

• Wang, Y., et al. (2022). N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. Current Protocols. Retrieved from [Link]

• Jena Bioscience. (2023). Cy3 Protein Labeling Kit. Retrieved from [Link]

• Lerner, E., et al. (2022). Single-Molecule Characterization of Cy3.5-Cy5.5 Dye Pair for FRET Studies of Nucleic Acids and Nucleosomes. International Journal of Molecular Sciences. Retrieved from [Link]

• Malicka, J., et al. (2003). Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles. Journal of Fluorescence. Retrieved from [Link]

• Chibisov, P., et al. (2016). Enhanced brightness and photostability of cyanine dyes by supramolecular containment. arXiv. Retrieved from [Link]

• Wang, Y., et al. (2011). A FEASIBLE APPROACH TO EVALUATE THE RELATIVE REACTIVITY OF NHS-ESTER ACTIVATED GROUP WITH PRIMARY AMINE-DERIVATIZED DNA ANALOGUE AND NON-DERIVATIZED IMPURITY. Magnetic Resonance in Chemistry. Retrieved from [Link]

• RayBiotech. (n.d.). Cy3.5 NHS ester (non-sulfonated). Retrieved from [Link]

• Wozniak, A. K., et al. (2014). Internally labeled Cy3/Cy5 DNA constructs show greatly enhanced photo-stability in single-molecule FRET experiments. Nucleic Acids Research. Retrieved from [Link]

• Dutscher. (n.d.). Amersham CyDye mono-reactive NHS Esters. Retrieved from [Link]

• Wagenknecht, H.-A., et al. (2018). A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging. Chemical Science. Retrieved from [Link]

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Cy3.5 NHS Ester: Chemical Architecture, Photophysics, and Advanced Bioconjugation Methodologies

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

Fluorescence-based biochemical analysis relies heavily on the structural stability and spectral brightness of the chosen fluorophore. Cyanine dyes, characterized by two nitrogen atoms joined by a polymethine chain, are a cornerstone of modern bioconjugation[1]. Among these, Cy3.5 NHS ester serves as a critical red-fluorescent probe, offering an intermediate spectral profile that bridges the gap between the widely used Cy3 and Cy5 dyes. This whitepaper provides an in-depth technical analysis of Cy3.5 NHS ester, detailing its chemical architecture, photophysical properties, and a rigorously validated, self-contained protocol for protein bioconjugation.

Chemical Architecture and Mechanistic Reactivity

The Cyanine Fluorophore Backbone

The core structure of Cy3.5 consists of a benzo-condensed cyanine fluorophore. This extended aromatic system shifts the excitation and emission maxima to longer wavelengths compared to standard Cy3, placing it firmly in the red region of the visible spectrum[2]. The structural rigidity and extended conjugation are responsible for its high extinction coefficient, a measure of the fluorophore's ability to absorb light energy effectively[3].

Mechanism of Amine Reactivity

The defining reactive moiety of Cy3.5 NHS ester is the N-hydroxysuccinimide (NHS) ester group. This functional group is highly reactive toward primary amines ( −NH2​ ), such as those found on the N-terminus of proteins and the ϵ -amino group of lysine residues[4]. The reaction proceeds via a nucleophilic acyl substitution: the lone pair of the primary amine attacks the carbonyl carbon of the NHS ester, resulting in a stable amide bond and the release of an NHS leaving group.

Sulfonated vs. Non-Sulfonated Variants

A critical experimental consideration in drug development and assay design is the sulfonation state of the dye.

• Non-sulfonated Cy3.5 NHS ester exhibits low aqueous solubility. It requires the use of an organic co-solvent (typically 5–20% v/v anhydrous DMSO or DMF) to facilitate labeling in aqueous buffers without precipitating the dye[5][6].

• Sulfonated variants incorporate hydrophilic sulfonate groups, enabling direct dissolution in aqueous media without organic solvents, which is highly advantageous when working with delicate proteins prone to solvent-induced denaturation[6].

Photophysical Properties

Cy3.5 NHS ester exhibits robust photophysical characteristics that make it ideal for high-sensitivity imaging, microarray analysis, and in vivo tracking[3][7]. The table below summarizes the core quantitative data necessary for experimental design.

Table 1: Quantitative Photophysical and Chemical Properties of Cy3.5 NHS Ester

Property	Value
Molecular Formula	C42​H44​BF4​N3​O4​ (varies by salt/counterion)[4]
Molecular Weight	~741.6 g/mol (non-sulfonated, typical salt)[4]
Excitation Maximum ( λex​ )	591 nm[2][4]
Emission Maximum ( λem​ )	604 nm[2][4]
Extinction Coefficient ( ϵ )	116,000 M−1cm−1 [4][5]
Fluorescence Quantum Yield ( Φ )	0.35[4][5]
Target Reactivity	Primary amines (Lysine, N-terminus)[2][4]

(Note: Spectral properties may exhibit minor solvatochromic shifts depending on the conjugation environment and the specific solvent used[8].)

Bioconjugation Workflow: A Self-Validating System

To ensure a self-validating system, the bioconjugation of Cy3.5 NHS ester must be tightly controlled. The causality of each step is rooted in the chemical kinetics of the NHS ester and the thermodynamic stability of the target protein.

Causality in Experimental Design

• Buffer Selection (pH 8.3–8.5): The nucleophilicity of primary amines is strictly pH-dependent. At physiological pH (7.4), most lysine ϵ -amino groups (pKa ~10.5) are protonated ( −NH3+​ ) and unreactive. Raising the pH to 8.3–8.5 ensures a sufficient fraction of amines are deprotonated ( −NH2​ ) to drive the reaction forward, while minimizing the competing rate of base-catalyzed NHS ester hydrolysis[5].

• Anhydrous Solvents: NHS esters are highly susceptible to moisture-induced hydrolysis. The dye must be reconstituted in high-quality, anhydrous DMSO or DMF immediately before use[8].

• Amine-Free Buffers: Buffers containing primary amines (e.g., Tris, glycine) will competitively react with the dye, acting as a sink for the reagent. These must be rigorously avoided during the labeling phase.

Step-by-Step Methodology for Protein Labeling

• Protein Preparation: Dissolve the target protein in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3) at a concentration of 1–5 mg/mL. If the protein is currently in a Tris buffer, perform a buffer exchange via dialysis or a desalting column prior to labeling.

• Dye Reconstitution: Equilibrate the Cy3.5 NHS ester vial to room temperature before opening to prevent atmospheric condensation. Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL. Critical: Use immediately; do not store reconstituted NHS esters.

• Conjugation Reaction: Add the dye solution dropwise to the protein solution while stirring gently. The optimal molar ratio of dye to protein typically ranges from 5:1 to 20:1, depending on the desired Degree of Labeling (DOL) and the number of surface-accessible lysines. Ensure the final concentration of organic solvent does not exceed 10% (v/v) to prevent protein denaturation[6].

• Incubation: Incubate the reaction mixture at room temperature for 1–2 hours in the dark to protect the fluorophore from photobleaching.

• Quenching: Add 1 M Tris-HCl (pH 7.4) or 0.1 M Glycine to a final concentration of 50 mM. Incubate for 15 minutes to quench unreacted NHS esters, preventing off-target cross-reactivity in downstream applications.

• Purification: Separate the Cy3.5-protein conjugate from free, unreacted dye using Size Exclusion Chromatography (SEC) (e.g., Sephadex G-25 or equivalent desalting spin columns) equilibrated with PBS (pH 7.4).

Workflow Visualization

Logical workflow for Cy3.5 NHS ester bioconjugation, highlighting critical reaction stages.

Post-Conjugation Validation (Degree of Labeling)

A self-validating protocol requires empirical confirmation of success. The Degree of Labeling (DOL) quantifies the average number of dye molecules conjugated per protein molecule, ensuring batch-to-batch reproducibility.

Measure the absorbance of the purified conjugate at 280 nm ( A280​ , representing the protein) and 591 nm ( A591​ , representing the Cy3.5 dye) using a UV-Vis spectrophotometer.

Calculation Parameters:

• Calculate dye molarity: Cdye​=ϵdye​A591​​

  (where ϵdye​=116,000M−1cm−1 )[4]

• Calculate protein molarity: Correct for the dye's inherent absorbance at 280 nm using a Correction Factor (CF ≈0.22 for Cy3.5)[5]:

  Aprotein​=A280​−(A591​×0.22) Cprotein​=ϵprotein​Aprotein​​

• Calculate DOL: DOL=Cprotein​Cdye​​

An optimal DOL for most antibodies and large proteins is between 2 and 4. Ratios exceeding this threshold may lead to fluorescence quenching or target binding interference, while lower ratios drastically reduce signal sensitivity[1].

References

• Title : Cy3.5 NHS ester | Source : broadpharm.com | URL : 4

• Title : Cyanine 3.5 monosuccinimidyl ester [equivalent to Cy3.5® NHS ester] | Source : aatbio.com | URL : 8

• Title : Cy3.5 NHS ester (non-sulfonated) - Amino Group Labeling Dye | Source : apexbt.com | URL : 5

• Title : cyanine | MedChemExpress (MCE) Life Science Reagents | Source : medchemexpress.com | URL : 1

• Title : Chapter 1 : Introduction to Microarray Analysis | Source : ualberta.ca | URL : 3

• Title : Cyanine 3.5 chloride (Cy3.5 NHS ester chloride) | Fluorescent Dye | Source : medchemexpress.com | URL : 2

• Title : Tumor‐Cell‐Specific Targeting of Ibrutinib: Introducing Electrostatic Antibody‐Inhibitor Conjugates (AiCs) | Source : researchgate.net | URL : 7

• Title : APExBIO - Labclinics | Source : labclinics.com | URL : 6

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Cy3.5 NHS Ester Bioconjugation: Kinetic Control and Solubility Dynamics in DMSO and Aqueous Buffers

Executive Summary

The bioconjugation of proteins and oligonucleotides using Cy3.5 N-hydroxysuccinimide (NHS) ester is a foundational technique in fluorescence imaging. However, the non-sulfonated form of Cy3.5 presents a distinct physicochemical challenge: it is highly lipophilic and completely insoluble in water, yet its primary reactive target (primary amines on biological macromolecules) requires an aqueous environment to maintain native conformation.

This technical guide dissects the causality behind solvent selection, the kinetic tug-of-war between aminolysis and hydrolysis, and provides a self-validating methodology for achieving optimal Degree of Labeling (DOL) without compromising protein integrity.

Chemical Architecture and Solubility Constraints

Cy3.5 NHS ester (non-sulfonated) is built upon a polymethine bridge flanked by benzoindolium rings. Because it lacks the hydrophilic sulfonate ( −SO3−​ ) groups found in its sulfo-Cy3.5 counterpart, the molecule is highly hydrophobic[1].

Attempting to dissolve non-sulfonated Cy3.5 directly in aqueous buffers results in immediate precipitation and reagent loss[2]. Therefore, the dye must first be reconstituted in a polar aprotic solvent. Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) are the universal standards for this step, as they solvate the hydrophobic core without providing nucleophilic hydroxyl groups that would prematurely cleave the NHS ester[3].

Quantitative Solubility Profile

Table 1: Physicochemical and Solubility Properties of Cy3.5 NHS Ester (Non-Sulfonated)

Property	Value	Causality / Implication
Molecular Weight	690.27 g/mol	Required for calculating molar excess during bioconjugation[2].
Solubility in DMSO	≥ 69 mg/mL	Allows for highly concentrated stock solutions (e.g., 10 mM), minimizing the volume of organic solvent needed later[2].
Solubility in Water	Insoluble	Necessitates a two-step solvent strategy (DMSO stock → aqueous buffer)[2].
DMSO Carryover Limit	0.5% – 10% (v/v)	Exceeding 10% DMSO in the final reaction mixture risks denaturing the target protein or causing aggregate precipitation[3].

The Kinetic Tug-of-War: Aminolysis vs. Hydrolysis

Once the DMSO-solvated Cy3.5 NHS ester is introduced into the aqueous protein solution, it faces two competing reaction pathways:

• Aminolysis (Desired): Nucleophilic attack by unprotonated primary amines (e.g., lysine side chains or N-termini) on the ester carbonyl, forming a stable amide bond[3].

• Hydrolysis (Competing): Cleavage of the ester bond by water or hydroxyl ions ( OH− ), yielding an inactive Cy3.5 carboxylate byproduct and free N-hydroxysuccinimide[4].

Mechanistic competition between aminolysis and hydrolysis of Cy3.5 NHS ester.

The Role of pH in Reaction Kinetics

The success of the bioconjugation relies entirely on pH optimization. At a physiological pH of 7.2, the vast majority of lysine residues ( pKa​≈10.5 ) are protonated ( −NH3+​ ) and lack the lone electron pair required for nucleophilic attack[5]. To increase the population of reactive, unprotonated amines ( −NH2​ ), the buffer pH must be raised.

However, raising the pH exponentially increases the concentration of hydroxyl ions ( OH− ), which act as potent nucleophiles that accelerate NHS ester hydrolysis[4]. As demonstrated in Table 2, the half-life of the NHS ester drops drastically as pH and temperature increase.

Table 2: NHS Ester Hydrolysis Half-Life in Aqueous Media

Buffer pH	Temperature	Half-Life ( t1/2​ )	Kinetic Consequence
pH 7.0	0°C	4 – 5 hours	Extremely slow hydrolysis, but poor amine reactivity[3].
pH 8.0	25°C	~1 hour	Optimal balance for most protein labeling workflows[6].
pH 8.6	4°C	10 minutes	Rapid hydrolysis; requires massive dye excess to achieve labeling[3][6].

Self-Validating Experimental Protocol: Cy3.5 Protein Labeling

To translate these kinetic principles into a reliable workflow, the following protocol utilizes a self-validating feedback loop. By strictly controlling the DMSO carryover and utilizing spectrophotometric validation at the end of the workflow, researchers can definitively confirm whether aminolysis successfully outcompeted hydrolysis.

Self-validating workflow for protein bioconjugation using Cy3.5 NHS ester.

Step-by-Step Methodology

Phase 1: Reagent Preparation

• Protein Buffer Exchange: Dissolve or dialyze the target protein (1-10 mg/mL) into an amine-free buffer at pH 8.3–8.5 (e.g., 0.1 M Sodium Bicarbonate). Causality: Primary amine buffers like Tris or glycine will act as competitive nucleophiles and consume the Cy3.5 NHS ester, dropping the yield to near zero[3].

• Dye Solvation: Immediately before use, dissolve the Cy3.5 NHS ester in high-quality, anhydrous DMSO to create a 10 mM stock solution. Causality: Using older, hygroscopic DMSO introduces trace water, initiating hydrolysis before the dye ever reaches the protein.

Phase 2: The Conjugation Reaction 3. Molar Excess Calculation: Calculate the volume of Cy3.5 stock needed to achieve an 8-fold to 10-fold molar excess over the protein. Causality: Because hydrolysis is unavoidable in the aqueous buffer, a 1:1 stoichiometric ratio will result in severe under-labeling. The 10x excess compensates for the dye lost to water cleavage. 4. Controlled Mixing: Add the DMSO dye stock dropwise to the aqueous protein solution while gently vortexing. Ensure the final volume of DMSO does not exceed 10% of the total reaction volume[3]. 5. Incubation: Incubate the mixture at room temperature for 1 to 4 hours, protected from light[3][5].

Phase 3: Purification and Self-Validation 6. Desalting: Pass the reaction mixture through a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS (pH 7.4). Causality: Gel filtration separates the large, labeled protein conjugate from the small molecules (unreacted Cy3.5, hydrolyzed Cy3.5 carboxylate, and free NHS) based on size exclusion[5]. 7. System Validation (Degree of Labeling): Measure the absorbance of the purified fraction at 280 nm (Protein) and 591 nm (Cy3.5 excitation max). Calculate the Degree of Labeling (DOL).

• Validation Check: If the DOL is <1 , hydrolysis dominated the reaction (check DMSO anhydrous state and buffer pH). If the DOL is >5 , the protein is over-labeled and risks precipitating due to the compounded hydrophobicity of multiple non-sulfonated Cy3.5 tags.

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An In-depth Technical Guide to the Applications of Cy3.5 NHS Ester in Molecular Biology

Introduction: Illuminating Biology with Cyanine Dyes

In the landscape of modern molecular biology, fluorescent labeling is an indispensable tool, allowing researchers to visualize and quantify biological processes with remarkable sensitivity and specificity. Among the plethora of available fluorophores, the cyanine dye family stands out for its exceptional brightness, photostability, and water solubility.[1][2] This guide focuses on a key member of this family, Cyanine3.5 (Cy3.5) NHS ester, a versatile and robust reagent for covalently labeling biomolecules.

Cy3.5 is characterized by its absorption maximum at approximately 581 nm and an emission maximum around 596 nm, placing it in the orange-red region of the visible spectrum.[1] This spectral profile makes it an excellent choice for multiplexing experiments and compatible with common imaging instrumentation. The true power of Cy3.5 as a labeling reagent, however, lies in its functionalization with an N-hydroxysuccinimidyl (NHS) ester. This reactive group provides a highly efficient and specific means of attaching the dye to primary amines on biomolecules, forming a stable and permanent covalent bond.[2][3]

This guide provides a comprehensive overview of the core principles and applications of Cy3.5 NHS ester, moving from the fundamental chemistry of labeling to detailed experimental protocols and troubleshooting advice. It is designed for researchers, scientists, and drug development professionals seeking to leverage the power of Cy3.5 for their specific applications.

Core Principles: The Chemistry of Amine-Reactive Labeling

The utility of Cy3.5 NHS ester is rooted in its ability to react with primary amines (-NH₂). In biological systems, these functional groups are most commonly found at the N-terminus of proteins and in the side chain of lysine residues.[1][4] Additionally, synthetic oligonucleotides can be manufactured with amine modifications to enable fluorescent labeling.[5]

The reaction is a nucleophilic acyl substitution. The deprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the release of the N-hydroxysuccinimide leaving group.

Key Factors Influencing Labeling Efficiency

Successful and reproducible labeling with Cy3.5 NHS ester is dependent on several critical reaction parameters:

• pH: This is arguably the most important factor. The primary amine must be in its deprotonated, nucleophilic state to be reactive. Therefore, the reaction is typically carried out in a buffer with a pH between 8.0 and 9.5.[6][5] A common and effective choice is a 0.1 M sodium bicarbonate or sodium carbonate buffer.[7] It is crucial to avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target molecule for reaction with the dye.[6][4]

• Buffer Composition: As mentioned, amine-free buffers are essential. Phosphate-buffered saline (PBS) can be used, but its pH may need to be adjusted upwards.[6][4]

• Dye-to-Biomolecule Ratio: The molar ratio of dye to the target biomolecule will directly influence the final Degree of Labeling (DOL). This ratio often needs to be optimized empirically for each specific protein or application. A higher ratio will generally lead to a higher DOL, but over-labeling can lead to fluorescence quenching or loss of biological activity.[1][8]

• Concentration: Higher concentrations of the protein or biomolecule (ideally 2-10 mg/mL) can improve labeling efficiency by favoring the reaction with the dye over the competing hydrolysis of the NHS ester.[2][6]

• Solvent: Cy3.5 NHS ester is typically supplied as a lyophilized powder and should be dissolved in an anhydrous organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.[1][2][9] This prevents premature hydrolysis of the highly reactive NHS ester by water.

Experimental Workflows and Protocols

This section provides detailed, step-by-step protocols for labeling proteins (such as antibodies) and amino-modified nucleic acids with Cy3.5 NHS ester. These protocols are designed to be self-validating by incorporating quality control steps.

Protocol 1: Labeling of Proteins and Antibodies

This protocol is optimized for labeling approximately 1 mg of an IgG antibody but can be scaled as needed.

Materials:

• Protein/Antibody (in an amine-free buffer like PBS)

• Cy3.5 NHS Ester

• Anhydrous DMSO or DMF

• 1 M Sodium Bicarbonate, pH 8.5-9.0

• Purification column (e.g., Sephadex G-25 size-exclusion column)

• Spectrophotometer

Methodology:

• Protein Preparation:

  • Ensure the protein solution is at a concentration of 2-10 mg/mL. If the protein is in a buffer containing amines (e.g., Tris), it must be dialyzed against an amine-free buffer (like PBS) before proceeding.[7]

  • Add 1/10th volume of 1 M sodium bicarbonate to the protein solution to raise the pH to the optimal range of 8.5-9.0.[10]

• Dye Preparation:

  • Allow the vial of Cy3.5 NHS ester to warm to room temperature before opening to prevent moisture condensation.

  • Immediately before use, dissolve the Cy3.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[2] Vortex thoroughly to ensure complete dissolution.

• Labeling Reaction:

  • Calculate the required volume of dye solution. The optimal molar ratio of dye to protein can vary, but a starting point of a 10-20 fold molar excess of dye is common for antibodies.

  • Add the calculated volume of the dissolved Cy3.5 NHS ester to the protein solution while gently vortexing.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.[6][7]

• Purification:

  • The most critical step after labeling is the removal of unreacted, free dye. Size-exclusion chromatography is a highly effective method.

  • Equilibrate a Sephadex G-25 column (or similar) with PBS.

  • Apply the reaction mixture to the top of the column.

  • Elute the labeled protein with PBS. The first colored fraction to elute will be the high molecular weight protein-dye conjugate, while the smaller, unconjugated dye molecules will be retained on the column and elute later.

• Quality Control: Calculating the Degree of Labeling (DOL)

  • The DOL, or the average number of dye molecules per protein molecule, is a critical measure of success. It is determined spectrophotometrically.

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at 581 nm (the absorbance maximum for Cy3.5).

  • The DOL is calculated using the Beer-Lambert law with the following formula:

    DOL = (A_max × ε_protein) / [(A₂₈₀ - (CF₂₈₀ × A_max)) × ε_dye]

    Where:

    • A_max is the absorbance at 581 nm.

    • A₂₈₀ is the absorbance at 280 nm.

    • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).

    • ε_dye is the molar extinction coefficient of Cy3.5 at 581 nm (~150,000 M⁻¹cm⁻¹).[1]

    • CF₂₈₀ is a correction factor to account for the dye's absorbance at 280 nm (for Cy3.5, this is approximately 0.24).[1][11]

  • An optimal DOL for antibodies is typically between 2 and 7. Higher ratios can lead to signal quenching and potential loss of antibody function.[1]

Protocol 2: Labeling of Amino-Modified Oligonucleotides

This protocol is designed for labeling oligonucleotides that have been synthesized with a primary amine modification, typically at one of the termini.

Materials:

• Amino-modified oligonucleotide

• Cy3.5 NHS Ester

• Anhydrous DMSO or DMF

• 0.1 M Sodium Carbonate buffer, pH 9.0-9.5

• Ethanol and 3 M Sodium Acetate for precipitation

• HPLC or PAGE for purification

Methodology:

• Oligonucleotide Preparation:

  • Dissolve the amino-modified oligonucleotide in the 0.1 M sodium carbonate buffer to a suitable concentration.

• Dye Preparation:

  • Prepare a fresh solution of Cy3.5 NHS ester in anhydrous DMSO or DMF, as described in Protocol 1.

• Labeling Reaction:

  • Add a 5-10 fold molar excess of the dissolved Cy3.5 NHS ester to the oligonucleotide solution.

  • Mix thoroughly and incubate for 2-4 hours at room temperature in the dark. For some applications, an overnight incubation at 4°C may be beneficial.[1]

• Purification:

  • Purification is essential to remove the free dye. For oligonucleotides, this can be achieved by ethanol precipitation.

  • Add 1/10th volume of 3 M sodium acetate and 3 volumes of cold 100% ethanol to the reaction mixture.

  • Incubate at -20°C for at least 1 hour to precipitate the labeled oligonucleotide.

  • Centrifuge at high speed to pellet the oligonucleotide, discard the supernatant containing the unreacted dye, and wash the pellet with 70% ethanol.

  • For the highest purity, HPLC or polyacrylamide gel electrophoresis (PAGE) are the recommended methods.

• Quantification:

  • Resuspend the purified, labeled oligonucleotide in an appropriate buffer.

  • Measure the absorbance at 260 nm (for the nucleic acid) and 581 nm (for the Cy3.5 dye) to determine the concentration and labeling efficiency.

Core Applications of Cy3.5 Labeled Biomolecules

The stable, bright fluorescence of Cy3.5 makes it a workhorse for a wide range of applications in molecular and cellular biology.

Protein-Based Applications

• Immunofluorescence (IF) and Immunohistochemistry (IHC): Cy3.5-labeled secondary antibodies are widely used to detect the presence and subcellular localization of target proteins in fixed cells and tissues.

• Flow Cytometry: Labeled antibodies allow for the identification and quantification of specific cell populations based on the expression of cell surface or intracellular markers.

• Western Blotting: Fluorescently labeled secondary antibodies provide a sensitive and quantitative alternative to traditional chemiluminescent or colorimetric detection methods.

Nucleic Acid-Based Applications

• Fluorescence In Situ Hybridization (FISH): Cy3.5-labeled oligonucleotide probes are used to detect and localize specific DNA or RNA sequences within cells, enabling the study of chromosome structure and gene expression.[12]

• Microarrays: Labeled cDNA or cRNA is hybridized to microarrays to analyze the expression levels of thousands of genes simultaneously.

Data Presentation and Visualization

Quantitative Data Summary

Property	Value	Source
Excitation Maximum (λ_ex)	~581 nm	[1]
Emission Maximum (λ_em)	~596 nm	[1]
Molar Extinction Coefficient (ε)	~150,000 M⁻¹cm⁻¹	[1]
Quantum Yield	>0.15	[1]
Reactive Group	N-hydroxysuccinimidyl (NHS) Ester	[2]
Target Functional Group	Primary Amine (-NH₂)	[3][4]
Optimal Reaction pH	8.0 - 9.5	[5]

Diagrams and Workflows

Caption: Chemical reaction of Cy3.5 NHS ester with a primary amine.

Caption: General workflow for protein labeling with Cy3.5 NHS ester.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling (Low DOL)	1. Incorrect pH: Reaction buffer pH is too low (<8.0), protonating the primary amines.	1. Verify buffer pH is between 8.5 and 9.0. Use fresh 0.1 M sodium bicarbonate.[6]
2. Competing Amines: Buffer (e.g., Tris, glycine) or other contaminants contain primary amines.	2. Dialyze or desalt the protein into an amine-free buffer like PBS before labeling.[7]
3. Hydrolyzed Dye: The Cy3.5 NHS ester was exposed to moisture or dissolved in aqueous solution too early.	3. Use fresh, anhydrous DMSO/DMF. Allow the dye vial to reach room temperature before opening. Prepare the dye solution immediately before use.[1]
4. Low Protein Concentration: Reaction kinetics are unfavorable at low concentrations (<2 mg/mL).	4. Concentrate the protein to at least 2 mg/mL, and preferably 5-10 mg/mL, before labeling.[2][6]
Protein Precipitation After Labeling	1. Over-labeling: High DOL can alter protein solubility and lead to aggregation.	1. Reduce the molar excess of dye used in the labeling reaction. Perform a titration to find the optimal dye:protein ratio.[6]
2. Solvent Shock: Adding a large volume of organic solvent (DMSO/DMF) to the aqueous protein solution.	2. Keep the volume of added dye solution to a minimum, ideally less than 10% of the total reaction volume.
High Background in Application (e.g., IF)	1. Incomplete Purification: Free, unreacted dye remains in the conjugate solution.	1. Ensure thorough purification. If using a spin column, consider a second purification step or switch to gravity-flow size-exclusion chromatography or dialysis.[6]
2. Non-specific Binding: The labeled protein is binding non-specifically to the sample.	2. This is application-specific. Optimize blocking steps and washing protocols. Ensure the DOL is not excessively high, as this can increase non-specific interactions.

Conclusion and Future Perspectives

Cy3.5 NHS ester remains a powerful and reliable tool for fluorescently labeling a wide array of biomolecules. Its bright, photostable signal, coupled with the straightforward and efficient chemistry of NHS ester conjugation, ensures its place in the core toolkit of molecular and cellular biologists. By understanding the key principles of the labeling reaction and adhering to optimized protocols, researchers can generate high-quality fluorescent conjugates for a multitude of applications, from high-resolution imaging to quantitative biochemical assays. The continued development of cyanine dyes and bioconjugation techniques promises even greater capabilities in the future, further illuminating the intricate workings of biological systems.

References

• Amersham CyDye mono-reactive NHS Esters - Dutscher. (n.d.).
• A Comprehensive Guide to Cyanine 3: Properties, Binding Mechanisms, and Applications. (n.d.). Alfa Chemistry.
• Gruber, H. J., et al. (2000). Anomalous Fluorescence Enhancement of Cy3 and Cy3.5 versus Anomalous Fluorescence Loss of Cy5 and Cy7 upon Covalent Linking to IgG and Noncovalent Binding to Avidin. Bioconjugate Chemistry, 11(5), 696–704.
• Protocol: NHS Ester Labeling of Amino-Biomolecules. (n.d.). Interchim.
• Cy3 Protein Labeling Kit. (2023, November 28). Jena Bioscience.
• Cy3 NHS Ester. (n.d.). AAT Bioquest.
• General Protocol of Dye NHS Antibody Labeling Kit. (n.d.). BroadPharm.
• CyDye® NHS Esters (Succinimidyl Esters). (n.d.). GeneCopoeia.
• Amersham Cy3B mono-reactive dye. (n.d.). Cytiva.
• Cyanine3.5 NHS ester. (n.d.). Lumiprobe.
• Cyanine 3-NHS Ester Pack. (n.d.).
• Gruber, H. J., et al. (2000). Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. PubMed.
• 蛍光標識したNHSエステル | Dye NHS Esters. (n.d.). Funakoshi.
• Analysis of Fluorescent Dyes Used for Labeling DNA in Microarray Experiments. (n.d.).
• Spectrum [Cy3.5 (Cyanine-3.5)]. (n.d.). AAT Bioquest.
• NHS ester protocol for labeling proteins. (n.d.). Abberior Instruments.
• CY3 NHS ESTER DESCRIPTION. (n.d.). Vector Labs.
• Preparation of site-specifically fluorophore-labeled polyubiquitin chains for FRET studies of Cdc48 substrate processing. (2023, October 26). PMC.
• Protein Cy3 Labeling Kit (#BN01054). (n.d.). Assay Genie.
• Cyanine3.5 carboxylic acid. (n.d.). Lumiprobe.

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An In-depth Technical Guide to Protein Labeling: Cy3.5 vs. Cy5 NHS Ester

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles and practices of protein labeling using Cy3.5 and Cy5 N-hydroxysuccinimide (NHS) esters. It moves beyond a simple procedural outline to delve into the underlying chemistry, critical experimental parameters, and data interpretation, empowering you to make informed decisions for your specific research needs.

Section 1: The Foundation of Amine-Reactive Labeling

The covalent attachment of fluorescent dyes to proteins is a fundamental technique for elucidating biological processes.[1][2] Among the various chemistries available, the use of NHS esters to target primary amines is a robust and widely adopted method.[3][4][5]

1.1 The Chemistry of NHS Ester Reactions

NHS esters are amine-reactive functional groups that covalently conjugate to primary amines, such as those found on the side chain of lysine residues and the N-terminus of a protein.[3][6][7] This reaction forms a stable amide bond, making it an ideal choice for creating fluorescently-labeled proteins for a multitude of applications.[4]

The reaction is highly pH-dependent.[7][8] At a pH below 7, the primary amines are protonated and thus less available for conjugation. Conversely, at a high pH, the NHS ester is prone to hydrolysis, reducing its labeling efficiency.[7][8] The optimal pH range for this reaction is typically between 8.3 and 8.5.[7][8]

Caption: NHS ester reaction with a primary amine on a protein.

Section 2: A Head-to-Head Comparison: Cy3.5 vs. Cy5

Cyanine dyes are a class of synthetic fluorescent molecules widely used in biological research.[9] Cy3.5 and Cy5 are two popular members of this family, each with distinct spectral properties that make them suitable for different applications.

2.1 Spectral and Physicochemical Properties

The choice between Cy3.5 and Cy5 is primarily dictated by their excitation and emission spectra, which must be compatible with the available instrumentation (e.g., lasers and detectors).[2][10]

Property	Cy3.5 NHS Ester	Cy5 NHS Ester
Excitation Maximum (λex)	~591 nm[11][12][13]	~649 nm[9][14][15]
Emission Maximum (λem)	~604 nm[11][12][13]	~670 nm[9][14][15]
Molar Extinction Coefficient (ε)	~116,000 M⁻¹cm⁻¹[12][13]	~250,000 M⁻¹cm⁻¹[16][17]
Quantum Yield (Φ)	~0.35[12][13]	~0.2[17]
Color	Orange-Red	Far-Red
Correction Factor at 280 nm (CF₂₈₀)	~0.22[12][13]	~0.04 - 0.05[16][17]

2.2 Key Considerations for Dye Selection

• Instrumentation: Ensure your instrument has the appropriate laser lines for excitation (e.g., a ~594 nm laser for Cy3.5 and a 633 nm or 647 nm laser for Cy5) and detectors capable of capturing the emitted fluorescence.[16]

• Autofluorescence: Biological samples often exhibit autofluorescence in the green and yellow regions of the spectrum. Cy5, with its far-red emission, can help minimize this background interference.[10]

• Multiplexing: When using multiple fluorophores in the same experiment, it is crucial to select dyes with minimal spectral overlap to avoid signal bleed-through.[2]

• Photostability: Both Cy3.5 and Cy5 are susceptible to photobleaching, though their stability can be influenced by the local environment and conjugation to a protein.[18] For experiments requiring long exposure times, consider using photostability-enhancing reagents.

• Fluorescence Enhancement and Quenching: Interestingly, Cy3 and Cy3.5 can exhibit an anomalous enhancement in fluorescence upon covalent attachment to proteins, while Cy5 can experience quenching, especially at high labeling densities.[19][20][21] This is a critical consideration when aiming for a high degree of labeling.

Section 3: A Validated Protocol for Protein Labeling

This protocol provides a robust framework for labeling proteins with Cy3.5 and Cy5 NHS esters. It is designed to be a self-validating system, with built-in quality control steps.

3.1 Reagent Preparation

• Protein Solution: Prepare the protein of interest at a concentration of 1-5 mg/mL in an amine-free buffer, such as Phosphate-Buffered Saline (PBS) or 0.1 M sodium bicarbonate, at a pH of 8.3-8.5.[3][6][7] Crucially, avoid buffers containing primary amines like Tris or glycine, as they will compete with the protein for reaction with the NHS ester. [6][22][23]

• Dye Stock Solution: Immediately before use, dissolve the Cy3.5 or Cy5 NHS ester in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10-20 mM.[6]

Caption: Experimental workflow for protein labeling with NHS esters.

3.2 Labeling Reaction

• Molar Ratio: The molar ratio of dye to protein is a critical parameter that needs to be optimized for each specific protein and desired degree of labeling (DOL).[4][6] A common starting point is a 10- to 20-fold molar excess of the dye.[4]

• Reaction: Add the calculated volume of the dye stock solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C. Longer incubation times may be necessary for reactions carried out at a lower pH, such as in PBS at pH 7.4.[3]

3.3 Purification of the Labeled Protein

It is essential to remove the unconjugated "free" dye after the labeling reaction, as its presence can lead to high background signals and inaccurate results.[1][24] Size exclusion chromatography (gel filtration) is a common and effective method for this purpose.[1][24]

• Equilibrate a size exclusion column (e.g., Sephadex G-25) with your desired storage buffer.

• Apply the labeling reaction mixture to the column.

• Collect the fractions. The labeled protein will elute first, followed by the smaller, unconjugated dye molecules.

• Monitor the fractions by measuring the absorbance at 280 nm (for the protein) and the excitation maximum of the dye.

• Pool the fractions containing the purified, labeled protein.

3.4 Quality Control: Determining the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule.[25][26] An optimal DOL is crucial for maximizing the fluorescent signal without compromising the protein's biological activity.[25][26] For most proteins, a DOL between 0.5 and 1 is ideal.[25]

• Measure the absorbance of the purified, labeled protein at 280 nm (A₂₈₀) and at the excitation maximum of the dye (A_max).

• Calculate the molar concentration of the protein and the dye using the Beer-Lambert law and the following equations:

  • Corrected Protein Absorbance (A_prot): A_prot = A₂₈₀ - (A_max × CF₂₈₀)[26][27]

  • Protein Concentration [Protein]: [Protein] (M) = A_prot / ε_prot

  • Dye Concentration [Dye]: [Dye] (M) = A_max / ε_dye

  • Degree of Labeling (DOL): DOL = [Dye] / [Protein][28]

  Where:

  • CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm.

  • ε_prot and ε_dye are the molar extinction coefficients of the protein and the dye, respectively.

Section 4: Troubleshooting and Advanced Considerations

• Low Labeling Efficiency: If you observe a low DOL, consider increasing the molar excess of the dye, ensuring the buffer pH is optimal, and confirming that your protein has accessible lysine residues.[6]

• Protein Precipitation: Over-labeling can lead to protein precipitation.[22] If this occurs, reduce the molar ratio of dye to protein.

• Impact on Protein Function: Indiscriminate labeling of lysine residues can potentially interfere with a protein's function.[6] It is advisable to perform a functional assay on the labeled protein to ensure its activity is retained.[6]

• Alternative Chemistries: If amine-reactive labeling proves problematic, consider alternative labeling strategies that target other functional groups, such as sulfhydryls (cysteine residues).

Sources

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• 2. labinsights.nl [labinsights.nl]
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• 6. goldbio.com [goldbio.com]
• 7. fluidic.com [fluidic.com]
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• 11. medchemexpress.com [medchemexpress.com]
• 12. Cyanine 3.5 NHS ester (A270137) | Antibodies.com [antibodies.com]
• 13. lumiprobe.com [lumiprobe.com]
• 14. Cy5 NHS Ester | AAT Bioquest [aatbio.com]
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• 20. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
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• 28. DOL Calculator for Labeled Protein | HYPERMOL® [hypermol.com]

Precision Bioconjugation: The Mechanistic and Practical Mastery of NHS Ester Chemistry

Executive Summary

In the development of antibody-drug conjugates (ADCs), diagnostic probes, and functionalized biomaterials, N-hydroxysuccinimide (NHS) ester chemistry remains the gold standard for amine-targeted bioconjugation. However, treating this chemistry as a simple "mix-and-incubate" procedure frequently leads to heterogeneous labeling, reagent degradation, and batch-to-batch inconsistency. As application scientists, we must move beyond empirical protocols and engineer thermodynamic environments that actively favor our desired outcomes. This whitepaper details the core principles of NHS ester bioconjugation, emphasizing the kinetic causality behind buffer selection, reagent structural properties, and the implementation of self-validating experimental workflows.

The Kinetic Tug-of-War: Aminolysis vs. Hydrolysis

The fundamental challenge of NHS ester chemistry is managing a kinetic competition between two nucleophiles: the target primary amine and the surrounding water molecules.

NHS esters react with primary aliphatic amines (such as the ε-amino group of lysine residues or the N-terminus of polypeptides) via nucleophilic acyl substitution. The unprotonated primary amine attacks the carbonyl carbon of the NHS ester, forming a tetrahedral intermediate. This intermediate rapidly collapses, releasing the NHS leaving group and forming a highly stable, irreversible amide bond[1].

However, this reaction is constantly undermined by hydrolysis. Water acts as a competing nucleophile, cleaving the ester bond to yield an unreactive carboxylic acid and releasing the NHS group prematurely[2].

Competing pathways of NHS ester aminolysis and hydrolysis.

The Causality of pH Selection

The success of the reaction relies entirely on the pH of the buffer, which dictates the protonation state of the amine.

• At acidic to neutral pH (< 7.0): Primary amines are predominantly protonated (–NH₃⁺). Because they lack a free lone pair of electrons, they are non-nucleophilic, bringing aminolysis to a halt[2].

• At highly alkaline pH (> 8.5): The concentration of hydroxide ions (OH⁻) spikes. Hydroxide is a potent nucleophile that aggressively attacks the ester, accelerating hydrolysis and destroying the reagent before it can conjugate to the protein[2].

Therefore, the universally accepted "Goldilocks" zone for NHS ester bioconjugation is pH 7.2 to 8.5 [1].

Quantitative Kinetics & Reagent Selection

Understanding the degradation rate of your reagent is critical for calculating stoichiometry and incubation times. The half-life of an NHS ester is inversely proportional to the pH of the solution.

Table 1: NHS Ester Hydrolysis Kinetics

Reaction Condition	Temperature	Approximate Half-Life	Mechanistic Impact on Bioconjugation
pH 7.0	0°C	4 – 5 hours	Slow hydrolysis; however, most primary amines remain protonated, resulting in poor aminolysis efficiency[1].
pH 7.2 – 8.5	4°C to 25°C	~1 – 2 hours	The optimal thermodynamic window. Balances sufficient amine deprotonation with a manageable hydrolysis rate[].
pH 8.6	4°C	10 minutes	Rapid nucleophilic attack by hydroxide ions (OH⁻) destroys the NHS ester before conjugation can occur[1].

NHS vs. Sulfo-NHS Esters

The physical properties of the crosslinker dictate its application.

• Standard NHS Esters: These are hydrophobic molecules. They must be dissolved in a water-miscible organic solvent (like DMSO or DMF) before addition to the aqueous reaction. Because they are uncharged, they easily permeate cell membranes, making them ideal for intracellular labeling[1].

• Sulfo-NHS Esters: These derivatives incorporate a charged sulfonate group (–SO₃⁻). This modification renders the reagent highly water-soluble, eliminating the need for organic solvents. Furthermore, the negative charge prevents the molecule from crossing lipid bilayers, making Sulfo-NHS esters the definitive choice for cell-surface protein crosslinking[1].

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system—it should inherently prove that the chemistry occurred rather than relying on downstream assay success. The following workflow integrates mechanistic checkpoints to ensure conjugation integrity.

Self-validating workflow for NHS ester bioconjugation.

Step-by-Step Methodology

Step 1: Buffer Exchange (The Pre-requisite)

• Action: Dialyze or desalt the target protein (1-10 mg/mL) into 0.1 M Sodium Bicarbonate or Phosphate-Buffered Saline (PBS), pH 8.3.

• Causality: You must rigorously exclude primary amine-containing buffers such as Tris or glycine. If present, these buffer molecules will act as competitive nucleophiles and completely consume the NHS ester[1].

Step 2: Reagent Solubilization

• Action: Dissolve the standard NHS ester in high-quality, anhydrous, dimethylamine-free DMF or DMSO to a 10 mM stock.

• Causality: Ambient moisture in the solvent will initiate premature hydrolysis. Furthermore, low-grade DMF degrades into dimethylamine (detectable by a fishy odor), which will rapidly react with and destroy your activated ester[4].

Step 3: Conjugation Reaction

• Action: Add a 5- to 10-fold molar excess of the NHS ester to the protein solution. Ensure the final organic solvent concentration does not exceed 10% v/v to prevent protein denaturation. Incubate for 30–120 minutes at room temperature or 4°C[1][].

• Causality: A molar excess is mathematically required to compensate for the fraction of reagent that will inevitably be lost to hydrolysis during the incubation period.

Step 4: Reaction Quenching

• Action: Add a quenching buffer (e.g., 50 mM Tris-HCl or Glycine, pH 7.5) and incubate for 15 minutes.

• Causality: The high concentration of primary amines in Tris/Glycine rapidly consumes any unreacted NHS esters, neutralizing the mixture and preventing unwanted crosslinking during purification[1].

Step 5: Purification & Validation (The Self-Validating Step)

• Action: Pass the quenched reaction through a size-exclusion desalting column. Collect the flow-through (conjugated protein) and the retained fraction (small molecules). Measure the absorbance of both fractions at 260–280 nm.

• Causality: The released N-hydroxysuccinimide byproduct absorbs strongly in the 260–280 nm range[1]. Detecting a massive absorbance spike in the small-molecule waste fraction validates that the ester was chemically active and successfully cleaved (via aminolysis or hydrolysis). If this peak is absent, your starting reagent was already hydrolyzed before the experiment began.

Troubleshooting & Optimization

When engineering bioconjugates, deviations from expected Degrees of Labeling (DOL) are common. Below is a mechanistic troubleshooting matrix.

Failure Mode	Mechanistic Cause	Corrective Action
Low Degree of Labeling (DOL)	Excessive Hydrolysis: The buffer pH was too high, or the NHS ester was exposed to moisture during storage.	Verify buffer pH is strictly ≤ 8.5. Reconstitute NHS esters immediately before use using strictly anhydrous DMSO/DMF[2][4].
Zero Conjugation	Competitive Nucleophiles: The reaction buffer contained Tris, Glycine, or sodium azide at high concentrations.	Perform a thorough buffer exchange into 0.1 M Sodium Bicarbonate or PBS prior to the addition of the reagent[1].
Protein Precipitation	Surface Charge Neutralization: Over-labeling lysine residues removes positive charges, exposing hydrophobic patches on the protein.	Reduce the molar excess of the NHS ester from 10x down to 2x–5x to lower the DOL and preserve protein solubility[4].

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]

Precision Bioconjugation: A Technical Guide to Cy3.5 NHS Ester Labeling of Primary Amines

Executive Summary

The covalent attachment of fluorophores to biomolecules is a foundational technique in proteomics, diagnostics, and advanced therapeutics. Among the various bioconjugation strategies, the reaction between N-hydroxysuccinimide (NHS) esters and primary amines remains the gold standard for its reliability and efficiency.

As an application scientist, I frequently encounter protocols that treat this chemistry as a "black box," leading to suboptimal labeling, fluorophore quenching, or protein precipitation. This whitepaper provides an in-depth, causality-driven guide to using Cy3.5 NHS ester . By understanding the photophysical properties of the dye and the kinetic competition between aminolysis and hydrolysis, researchers can design self-validating workflows that guarantee reproducible Degree of Labeling (DOL).

Photophysical Profile of Cy3.5

Cy3.5 is a red-fluorescent cyanine dye characterized by a rigid polymethine bridge that imparts high extinction coefficients and excellent photostability. It is frequently utilized as a fluorescence resonance energy transfer (FRET) partner or in multiplexed imaging panels where spectral separation from standard FITC/Cy3 or Cy5 channels is required[1].

To design an effective labeling experiment, one must first account for the physical constraints of the dye. Non-sulfonated Cy3.5 NHS esters possess very low aqueous solubility and must be reconstituted in organic co-solvents prior to introduction into the aqueous protein environment[2].

Table 1: Key Photophysical & Chemical Properties of Cy3.5 NHS Ester

Property	Value	Practical Implication
Excitation Maximum (λex)	579 – 591 nm[3][4]	Compatible with 561 nm or 594 nm laser lines.
Emission Maximum (λem)	591 – 604 nm[3][4]	Emits in the red spectrum; minimal tissue autofluorescence.
Reactive Group	N-Hydroxysuccinimide (NHS)	Targets aliphatic amines (Lysine side chains, N-terminus).
Optimal Solvents	Anhydrous DMSO or DMF[5]	Requires high-quality, amine-free solvents to prevent degradation.

Mechanistic Principles: Aminolysis vs. Hydrolysis

The core principle of NHS ester labeling is Nucleophilic Acyl Substitution [6]. The primary amine (nucleophile) attacks the carbonyl carbon of the NHS ester, forming a stable amide bond and releasing the NHS leaving group.

However, this reaction does not occur in a vacuum. Because the labeling must take place in an aqueous buffer to maintain protein folding, hydrolysis (where water acts as the nucleophile) is in constant kinetic competition with aminolysis [7].

Logical relationship of NHS ester aminolysis versus competing aqueous hydrolysis.

The Causality of pH in Kinetics

The pKa of a typical lysine side-chain amine is ~10.5. At physiological pH (7.4), the vast majority of these amines are protonated (-NH3⁺) and completely non-nucleophilic[5][6]. To drive the reaction forward, the pH must be raised to deprotonate the amines. However, raising the pH also exponentially accelerates the rate of hydrolysis[7].

Table 2: Kinetic Variables in NHS Ester Labeling

Buffer pH	Aminolysis Rate (Desired)	Hydrolysis Rate (Competing)	Causality & Outcome
< 7.0	Very Slow	Slow (t½ ~4-5 hrs)[7]	Amines are protonated; reaction fails due to lack of nucleophile.
8.3 – 8.5	Optimal / Fast	Moderate	Ideal balance; sufficient deprotonated amines to outcompete water. [8]
> 8.6	Fast	Very Fast (t½ <10 mins)[7]	NHS ester degrades into carboxylic acid before reacting with the protein.

Causality-Driven Experimental Protocol

The following methodology is designed not just as a set of instructions, but as a robust workflow where each step mitigates a specific chemical risk.

Step-by-step experimental workflow for Cy3.5 NHS ester bioconjugation.

Step 1: Buffer Exchange and Preparation

• Action: Dissolve or dialyze the target protein (1-10 mg/mL) into 0.1 M Sodium Bicarbonate buffer, pH 8.3 - 8.5[5][8].

• Causality: You must rigorously exclude exogenous amines. Buffers containing Tris, glycine, or sodium azide (which often contains amine stabilizers) will act as competitive nucleophiles, scavenging the Cy3.5 NHS ester and plummeting your yield[7]. The pH is strictly controlled at 8.3-8.5 to optimize the aminolysis-to-hydrolysis ratio.

Step 2: Dye Solubilization

• Action: Reconstitute the Cy3.5 NHS ester in high-quality, anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) immediately before use[5][8].

• Causality: NHS esters are highly sensitive to moisture. Furthermore, DMF degrades over time into dimethylamine (detectable by a faint fishy odor). Dimethylamine is a highly reactive secondary amine that will instantly consume your NHS ester[5][8]. Always use freshly opened, septum-sealed anhydrous solvents.

Step 3: Conjugation Reaction

• Action: Add the Cy3.5 solution to the protein dropwise while vortexing. Use an 8- to 20-fold molar excess of dye to protein[5][6]. Ensure the final organic solvent concentration remains below 10% (v/v). Incubate at room temperature for 1-4 hours, or overnight at 4°C[7][8].

• Causality: The molar excess compensates for the inevitable loss of dye to aqueous hydrolysis. Keeping the organic solvent below 10% prevents the target protein from denaturing or precipitating out of solution[6].

Step 4: Quenching

• Action: Add a quenching solution (e.g., 1 M Tris-HCl or Glycine) to a final concentration of 50-100 mM. Incubate for 15 minutes[6][7].

• Causality: Unreacted NHS esters can cause unwanted cross-linking or background signal in downstream assays. Tris and glycine contain abundant primary amines that rapidly scavenge any remaining active dye, converting it into a harmless, easily removable byproduct[7].

Step 5: Purification

• Action: Isolate the conjugated protein using Size-Exclusion Chromatography (SEC) via a desalting column, or through extensive dialysis against PBS[6][8].

• Causality: SEC separates the high-molecular-weight protein conjugate from the low-molecular-weight quenched dye, hydrolyzed dye, and NHS leaving groups based on the hydrodynamic radius.

Self-Validating Systems: Quality Control

A protocol is only as good as its validation. To ensure the system worked, you must calculate the Degree of Labeling (DOL) —the average number of dye molecules per protein molecule.

• Measure the absorbance of the purified conjugate at 280 nm (Protein A280​ ) and at the dye's maximum absorbance (~581 nm, Cy3.5 Amax​ ).

• Apply a correction factor (CF) to account for the dye's inherent absorbance at 280 nm. For Cy3.5, this CF is typically around 0.24 (verify with the specific manufacturer).

• Calculate the actual protein concentration: Aprotein​=A280​−(Amax​×CF) .

• Calculate DOL using the Beer-Lambert law, incorporating the extinction coefficients of both the protein and the dye.

Interpreting the Causality of DOL:

• DOL < 1.0: Indicates poor labeling. Causality: Likely due to degraded NHS ester (moisture exposure), amine contamination in the DMF/buffer, or a pH that was too low[5][8].

• DOL > 4.0 (for an IgG antibody): Indicates over-labeling. Causality: Molar excess was too high. Over-labeling forces hydrophobic fluorophores into close proximity, leading to fluorescence self-quenching and potential protein precipitation due to altered isoelectric points.

Sources

• 1. ualberta.ca [ualberta.ca]
• 2. apexbt.com [apexbt.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. targetmol.com [targetmol.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - BR [thermofisher.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

The Architecture of Fluorescence: Mechanistic and Practical Guidelines for Cy3.5 NHS Ester Bioconjugation

As a Senior Application Scientist, the most common failure point I observe in bioconjugation workflows is not the quality of the reagents, but a fundamental misunderstanding of reaction kinetics and microenvironmental causality. Cy3.5 N-hydroxysuccinimide (NHS) ester is a premier orange-red emitting fluorophore utilized extensively in fluorescence microscopy, single-molecule tracking, and flow cytometry.

This whitepaper deconstructs the chemical mechanisms, photophysical properties, and self-validating protocols required to successfully engineer Cy3.5-protein conjugates for advanced microscopic analysis.

Photophysical Profile: The Strategic Role of Cy3.5

Cy3.5 bridges the spectral gap between the traditional Cy3 and Cy5 fluorophores. Its distinct emission profile avoids the high-background autofluorescence typically seen in the green spectrum, while leaving the far-red channel open for multiplexing.

Table 1: Photophysical and Chemical Properties of Cy3.5 NHS Ester

Property	Value	Causality / Significance
Excitation Maximum	~579 - 581 nm	Compatible with 561 nm or 568 nm laser lines (1)[1].
Emission Maximum	~591 - 596 nm	Orange-red emission provides excellent contrast against cellular autofluorescence (2)[2].
Stokes Shift	~15 nm	Requires narrow bandpass filters to prevent excitation bleed-through.
Optimal Reaction pH	8.3 - 8.5	Balances primary amine deprotonation (nucleophilicity) with NHS ester half-life ().
Hydrolysis Half-Life	~4 - 5 hours (pH 7.0)	Drops to <10 mins at pH 8.6, necessitating rapid reagent mixing (3)[3].

The Bioconjugation Engine: Mechanism and Kinetics

The conjugation of Cy3.5 NHS ester to a target biomolecule is governed by a kinetic competition between two pathways: aminolysis (the desired labeling reaction) and hydrolysis (the undesired degradation of the dye).

The reaction proceeds via nucleophilic acyl substitution (4)[4]. The unprotonated primary amine (typically the ε-amine of lysine residues or the N-terminus of a protein) acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate that quickly collapses, releasing the N-hydroxysuccinimide leaving group and forming a highly stable, irreversible amide bond (5)[5].

However, water also acts as a nucleophile. If the pH is too high, the rate of hydrolysis accelerates exponentially, cleaving the NHS ester into an unreactive carboxylic acid before it can conjugate to the protein (3)[3]. Conversely, if the pH is too low (<7.0), primary amines remain protonated (-NH₃⁺) and lack the nucleophilicity required to attack the ester (5)[5].

Reaction mechanism: Aminolysis vs. Hydrolysis of Cy3.5 NHS ester.

Self-Validating Protocol: Protein Labeling Workflow

To ensure reproducibility, a bioconjugation protocol must be treated as a self-validating system where each step's causality is understood and verifiable.

Step 1: Buffer Preparation and Exchange

• Action: Dialyze or desalt the target protein into an amine-free buffer, such as 0.1 M Sodium Bicarbonate (pH 8.3–8.5) ().

• Causality: Buffers containing primary amines (e.g., Tris, Glycine) will aggressively outcompete the target protein for the NHS ester, neutralizing the dye before conjugation can occur (3)[3].

• Validation: Measure the A280​ to confirm protein recovery and concentration (optimal is 1–10 mg/mL).

Step 2: Reagent Reconstitution

• Action: Immediately before use, dissolve the lyophilized Cy3.5 NHS ester in high-quality, anhydrous DMSO or DMF to a concentration of 10 mM (5)[5].

• Causality: The ester is highly hygroscopic. Any moisture in the solvent will trigger premature hydrolysis, rendering the dye inert.

Step 3: The Conjugation Reaction

• Action: Add a 10- to 20-fold molar excess of the Cy3.5 NHS ester to the protein solution while vortexing gently. Ensure the final organic solvent concentration remains below 10% (v/v) to prevent protein denaturation. Incubate at room temperature for 1 hour, protected from light.

• Causality: A molar excess drives the reaction kinetics toward aminolysis, compensating for the inevitable percentage of dye lost to hydrolysis in the aqueous buffer.

Step 4: Quenching the Reaction

• Action: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50–100 mM and incubate for 15 minutes (3)[3].

• Causality: The primary amines in Tris act as a scavenger, rapidly reacting with any residual NHS ester. This prevents the dye from cross-reacting with other biological targets during downstream assays.

Step 5: Purification and Validation

• Action: Pass the quenched mixture through a Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) pre-equilibrated with PBS.

• Validation (Degree of Labeling): Measure the absorbance of the purified conjugate at 280 nm (protein) and 581 nm (Cy3.5). Calculate the Degree of Labeling (DOL) using the Beer-Lambert law, factoring in the correction factor for the dye's absorbance at 280 nm. A DOL of 2–4 dyes per protein is optimal; higher ratios risk fluorescence self-quenching and protein precipitation.

Integration into Fluorescence Microscopy

Once validated, the Cy3.5-protein conjugate becomes a highly sensitive probe for fluorescence microscopy. Its robust photostability allows for prolonged exposure times necessary for high-resolution imaging without rapid photobleaching.

For instance, in targeted drug delivery research, scientists have utilized Cy3.5 NHS ester to label ibrutinib-loaded electrostatic nanocarriers. By covalently attaching Cy3.5 to the carrier complex, researchers were able to precisely track the intracellular enrichment and localization of the conjugate within tumor cells using fluorescence microscopy (6)[6]. The sharp spectral peaks of Cy3.5 ensured that the signal remained distinct from the background cellular matrix, proving its efficacy in complex intracellular environments.

References

• AxisPharm. "Cyanine3.5 Dye." [Link]

• Interchim (Lumiprobe). "Protocol: NHS Ester Labeling of Amino-Biomolecules." [Link]

• NIH PMC. "Tumor-Cell-Specific Targeting of Ibrutinib: Introducing Electrostatic Antibody-Inhibitor Conjugates (AiCs)."[Link]

Sources

• 1. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 2. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Tumor‐Cell‐Specific Targeting of Ibrutinib: Introducing Electrostatic Antibody‐Inhibitor Conjugates (AiCs) - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Fluorescence: A Comprehensive Guide to Cyanine Dyes in Biological Imaging

Introduction: The Architecture of Cyanine Fluorophores

In the landscape of biological imaging, cyanine dyes represent a cornerstone technology for researchers and drug development professionals. Originally derived from Indocyanine Green (ICG)—a molecule used in clinical angiography since the 1970s—modern cyanine dyes were engineered to exhibit low non-specific biomolecule binding, exceptional brightness, and tunable spectral properties 1.

Structurally, cyanines are defined by a conjugated polymethine bridge linking two nitrogen-containing heterocycles (typically indolenine rings) 1. This highly delocalized electron system is the mechanistic reason behind their massive molar extinction coefficients, which frequently exceed 100,000 L·mol⁻¹·cm⁻¹ 1.

Structural Causality: Chain Length and Solubility

The photophysical properties of a cyanine dye are directly dictated by its molecular architecture:

• Spectral Shifting via Chain Length: The absorbance and emission maxima are controlled by the length of the polymethine bridge. Adding a single double bond (doubling the methine units) red-shifts the spectral profile by approximately 100 nm . This allows the engineering of trimethine (Cy3), pentamethine (Cy5), and heptamethine (Cy7) variants that span the visible to near-infrared (NIR) spectrum 3.

• Sulfonation for Aqueous Stability: Standard cyanines are highly hydrophobic, requiring organic co-solvents (DMSO/DMF) for bioconjugation. The addition of sulfonate groups creates "sulfo-cyanines," which are highly water-soluble and resist H-aggregation (a phenomenon that quenches fluorescence in aqueous media) without altering the core excitation/emission wavelengths [[1]]().

Quantitative Photophysical Profiles

The following table summarizes the baseline optical properties of the most widely utilized cyanine fluorophores.

Fluorophore	Polymethine Chain	Absorbance Max (nm)	Emission Max (nm)	Extinction Coefficient (M⁻¹cm⁻¹)
Cy3	Trimethine	~550	~570	~150,000
Cy5	Pentamethine	~646	~662	~250,000
Cy7	Heptamethine	~750	~776	~250,000
ICG	Heptamethine	~800	~820	~200,000

Note: Exact values are heavily solvent-dependent. Data synthesized from Lumiprobe 1 and the National Institutes of Health 3.

Bioconjugation Mechanics: NHS-Ester Labeling

The gold standard for attaching cyanine dyes to proteins (such as monoclonal antibodies) is N-hydroxysuccinimide (NHS) ester chemistry 4. This reaction targets primary amines (e.g., the ε-amino group of lysine residues).

As a Senior Application Scientist, it is critical to understand that successful conjugation is not a matter of simply mixing reagents; it is an exercise in kinetic control. The protocol below is designed as a self-validating system to ensure optimal Degree of Labeling (DOL).

Step-by-Step Methodology: IgG Antibody Labeling

Step 1: Buffer Exchange and pH Optimization

• Action: Dissolve or dialyze 1-10 mg of IgG into 0.1 M Sodium Bicarbonate buffer, adjusting the pH strictly to 8.3–8.5 .

• Causality: The reaction is a nucleophilic acyl substitution. At physiological pH (7.4), lysine amines (pKa ~10.5) are protonated and non-nucleophilic. Elevating the pH to 8.3 deprotonates enough amines to drive the reaction. However, exceeding pH 9.0 exponentially accelerates the competing hydrolysis of the NHS ester into an unreactive carboxylic acid .

• Self-Validation: Verify the absence of any amine-containing buffers (like Tris or free amino acids) using a micro-pH electrode prior to dye addition, as these will competitively quench the NHS ester .

Step 2: Dye Preparation

• Action: Dissolve the CyDye NHS ester in strictly anhydrous DMSO or DMF immediately before use (typically a 10 mg/mL stock) 4.

• Causality: NHS esters are highly hygroscopic. Reconstituting the dye in an anhydrous solvent preserves the reactive ester until the exact moment it is introduced to the aqueous protein environment.

Step 3: Conjugation Reaction

• Action: Slowly add the dye to the protein solution at an 8-to-10 molar excess of dye-to-protein . Incubate for 1 hour at room temperature under continuous stirring in the dark 4.

• Causality: Dark incubation prevents premature photobleaching of the highly absorptive fluorophore.

Step 4: Size-Exclusion Purification

• Action: Pass the reaction mixture through a Sephadex G-25 gel filtration column equilibrated with PBS 4.

• Self-Validation: As the mixture runs through the column, two distinct visual bands will form. The fast-moving band is the high-molecular-weight labeled IgG, while the slow-moving band is the hydrolyzed, unreacted free dye. The physical separation of these bands serves as immediate visual confirmation of a successful conjugation.

Caption: Workflow for NHS-ester bioconjugation of cyanine dyes to IgG antibodies.

In Vivo Dynamics & Pharmacokinetics

When transitioning from in vitro assays to in vivo small animal imaging, the physical properties of the cyanine dye dictate its biodistribution, clearance, and background signal. Near-infrared variants (Cy5.5, Cy7, ICG) are strictly preferred for in vivo work because their emission wavelengths (700–900 nm) fall within the "NIR optical window," a region where tissue autofluorescence and photon scattering are minimized 5.

The Role of Fluorophore Charge

A critical but often overlooked parameter in probe design is the net charge of the fluorophore. Traditional sulfonated cyanines (like standard Cy5 or Cy7) carry a highly anionic charge. Recent pharmacokinetic studies demonstrate that substituting these with zwitterionic cyanine dyes significantly reduces non-specific background uptake in mice 6.

Causality: Highly anionic dyes tend to be scavenged by the reticuloendothelial system (RES) and exhibit high liver uptake. Zwitterionic dyes maintain an overall neutral charge while retaining water solubility, facilitating rapid renal clearance of unbound probes and drastically improving the tumor-to-background ratio, particularly in abdominal imaging 6.

Albumin Hitchhiking for Tumor Targeting

Certain cyanine dyes, particularly those engineered with a meso-chlorine structure or specific lipophilic side chains, exhibit high affinity for endogenous serum albumin 7.

Causality: Free cyanine dyes are typically cleared from the bloodstream within minutes. By binding to albumin in vivo, the dye "hitchhikes" on the protein, vastly extending its circulation half-life. Because solid tumors possess leaky vasculature and poor lymphatic drainage—known as the Enhanced Permeability and Retention (EPR) effect—the albumin-dye complex preferentially accumulates in the tumor microenvironment 7. This mechanism transforms a simple fluorophore into a highly effective "tumor-seeking" diagnostic agent.

Caption: Mechanism of albumin-mediated tumor targeting using near-infrared cyanine dyes.

Conclusion

Cyanine dyes remain an irreplaceable asset in the molecular imaging toolkit. By understanding the causal relationships between their chemical structure (polymethine length, sulfonation, zwitterionic charge) and their physical behavior (emission wavelength, solubility, pharmacokinetics), researchers can rationally design highly specific, high-contrast imaging experiments. As the field pushes further into the NIR-II window (1000–1700 nm), the foundational bioconjugation and targeting principles outlined in this guide will continue to drive the next generation of theranostic development.

References

• Lumiprobe. "Cyanine dyes". Lumiprobe Life Science Solutions.
• BOC Sciences. "Cyanine Dyes: Definition, Structure, Types and Uses". Probes / BOC Sciences.
• National Institutes of Health (NIH PMC). "Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores". NIH.
• National Institutes of Health (NIH PMC).
• TMR Journals. "Cyanine-tagged albumin facilitates high-performance NIR-II biomedical imaging". TMR.
• Interchim. "Protocol: NHS Ester Labeling of Amino-Biomolecules". Interchim.
• GeneCopoeia. "CyDye® NHS Esters (Succinimidyl Esters)". GeneCopoeia.

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 3. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 4. genecopoeia.com [genecopoeia.com]
• 5. Investigation of cyanine dyes for in vivo optical imaging of altered mitochondrial membrane potential in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Fluorophore Charge on the In Vivo Optical Imaging Properties of Near-Infrared Cyanine Dye/Monoclonal Antibody Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tmrjournals.com [tmrjournals.com]

Protocols & Analytical Methods

High-Efficiency Cy3.5 NHS Ester Conjugation to Monoclonal Antibodies: A Comprehensive Application Note &amp; Protocol

Introduction & Mechanistic Principles

Cyanine 3.5 (Cy3.5) is a bright, red-fluorescent dye ( λex​ ~591 nm, λem​ ~604 nm) that occupies a critical spectral window between Cy3 and Cy5[1]. Due to its enhanced photostability and high extinction coefficient, it is extensively utilized in multiplexed immunofluorescence and as a donor/acceptor in Förster Resonance Energy Transfer (FRET) assays[2].

To covalently attach Cy3.5 to monoclonal antibodies (IgG), N-hydroxysuccinimide (NHS) ester chemistry is the industry standard. NHS esters are highly reactive acylating agents that target primary amines (the ϵ -amino groups of lysine residues and the N-terminus of polypeptide chains)[3]. The reaction proceeds via nucleophilic acyl substitution, resulting in the release of the NHS leaving group and the formation of a highly stable, irreversible amide bond[3].

Expert Insight: The Causality of Reaction Conditions

Bioconjugation via NHS esters is not a singular reaction but a competition between aminolysis (the desired amide bond formation) and hydrolysis (the degradation of the NHS ester into a non-reactive carboxylic acid).

• The pH Imperative: At pH < 8.0, primary amines are heavily protonated ( NH3+​ ) and lack the nucleophilicity required to attack the ester carbonyl[3]. Conversely, at pH > 9.0, the abundance of hydroxide ions rapidly accelerates ester hydrolysis, destroying the dye before it can conjugate[4]. Maintaining a strict pH of 8.3–8.5 using 0.1 M sodium bicarbonate ensures optimal amine deprotonation while minimizing hydrolysis[4].

• Solvent Integrity: NHS esters are exceptionally moisture-sensitive[5]. The dye must be dissolved in high-quality, anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). If DMF degrades, it forms dimethylamine—a primary amine that will irreversibly quench the NHS ester before it ever reaches the antibody[4].

Experimental Workflow

Figure 1: Step-by-step workflow for Cy3.5 NHS ester antibody conjugation.

Materials & Reagents

• Target Protein: Purified Monoclonal Antibody (IgG), free of carrier proteins (e.g., BSA).

• Fluorophore: Cy3.5 NHS Ester (Store at -20°C, desiccated and protected from light)[1].

• Solvent: Anhydrous DMSO (High purity, ≤ 0.01% water)[5].

• Conjugation Buffer: 0.1 M Sodium Bicarbonate, pH 8.3–8.5[4].

• Quenching Buffer: 1 M Tris-HCl, pH 8.0[5].

• Purification Matrix: Size Exclusion Chromatography (SEC) columns (e.g., 40K MWCO Zeba Spin Desalting Columns or Sephadex G-25)[5].

Step-by-Step Conjugation Protocol

Step 1: Antibody Preparation (Buffer Exchange)

Antibodies are frequently supplied in buffers containing Tris, glycine, or sodium azide. Tris and glycine contain primary amines that will competitively consume the NHS ester, resulting in conjugation failure[5].

• Pre-equilibrate a 30K MWCO spin filter or dialysis cassette with 0.1 M Sodium Bicarbonate (pH 8.3–8.5).

• Buffer-exchange the IgG into the conjugation buffer[5].

• Adjust the final IgG concentration to 2–10 mg/mL . Causality: Higher protein concentrations drive the bimolecular conjugation reaction forward more efficiently, reducing the required molar excess of dye[4].

Step 2: Dye Solubilization

• Remove the Cy3.5 NHS ester from -20°C storage and allow it to equilibrate to room temperature for at least 20 minutes before opening . Causality: Opening a cold vial introduces atmospheric condensation, causing immediate hydrolysis of the NHS ester[5].

• Dissolve the dye in anhydrous DMSO to yield a 10 mM stock solution [3]. Vortex thoroughly.

Step 3: Conjugation Reaction

• Calculate the required volume of dye to achieve a 10:1 to 20:1 molar ratio of Dye:Antibody[3].

• Add the calculated volume of Cy3.5 NHS ester to the antibody solution while gently vortexing. Ensure the final concentration of DMSO does not exceed 10% (v/v) to prevent antibody denaturation.

• Incubate the reaction mixture for 1 to 2 hours at room temperature , protected from light[3].

Step 4: Quenching

• Add 1 M Tris-HCl (pH 8.0) to the reaction mixture to a final concentration of 100 mM[5].

• Incubate for 15 minutes at room temperature.

• Expert Insight: Tris contains a highly reactive primary amine. Adding a massive molar excess of Tris outcompetes the antibody for any remaining unreacted NHS ester, converting it into an inert Tris-dye adduct. This halts the reaction precisely, ensuring batch-to-batch reproducibility in the Degree of Labeling (DOL)[5].

Step 5: SEC Purification

• Equilibrate a 40K MWCO desalting column with 1X PBS (pH 7.4)[5].

• Apply the quenched reaction mixture to the column and centrifuge according to the manufacturer's specifications[6].

• Collect the eluate. The large Cy3.5-IgG conjugate (~150 kDa) is excluded from the resin pores and elutes in the void volume, while the small unreacted Tris-dye adducts (< 1 kDa) are retained in the column[6].

Quantitative Characterization (Degree of Labeling)

To validate the success of the protocol, the system must be self-validating. Measuring the Degree of Labeling (DOL)—the average number of dye molecules per antibody—is critical[7].

Table 1: Spectral Properties of Cyanine Dyes for DOL Calculation

Fluorophore	Excitation Max ( λmax​ )	Emission Max ( λem​ )	Extinction Coefficient ( ϵdye​ )	Correction Factor ( CF280​ )
Cy3	550 nm	570 nm	150,000 M⁻¹cm⁻¹	0.08
Cy3.5	591 nm	604 nm	150,000 M⁻¹cm⁻¹	0.18
Cy5	649 nm	670 nm	250,000 M⁻¹cm⁻¹	0.05
(Data synthesized from AAT Bioquest and Thermo Fisher Scientific[1],[8])

DOL Calculation Formulas

Using a UV-Vis spectrophotometer (e.g., NanoDrop), measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and 591 nm ( A591​ ). Apply the Beer-Lambert law[7]:

1. Calculate Actual Protein Concentration (M): Because Cy3.5 absorbs slightly at 280 nm, you must subtract its contribution using the Correction Factor ( CF280​ )[8].

[IgG]=210,000×dA280​−(A591​×0.18)​

(Where 210,000 M⁻¹cm⁻¹ is the standard extinction coefficient for IgG, and d is the path length in cm[7]).

2. Calculate Degree of Labeling (Moles of Dye per Mole of Protein): DOL=150,000×[IgG]×dA591​​

Expert Insight: Troubleshooting via DOL

An optimal DOL for Cy3.5 conjugated to an IgG is typically between 2.0 and 4.0 [6].

• Under-labeling (DOL < 1.5): Indicates that the NHS ester was compromised (hydrolyzed due to moisture)[5], the conjugation buffer pH was too low, or primary amines (e.g., Tris/glycine) were not fully removed during Step 1[4].

• Over-labeling (DOL > 5.0) & Precipitation: Cy3.5 is a hydrophobic molecule. Over-labeling causes hydrophobic aggregation, leading to visible antibody precipitation, steric hindrance of the antigen-binding site, and severe fluorescence self-quenching[9]. If precipitation occurs, repeat the protocol using a lower Dye:Protein molar ratio (e.g., 5:1).

Sources

• 1. Cyanine 3.5 monosuccinimidyl ester [equivalent to Cy3.5® NHS ester] | AAT Bioquest [aatbio.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. furthlab.xyz [furthlab.xyz]
• 6. broadpharm.com [broadpharm.com]
• 7. Long-term Direct Visualization of Passively Transferred Fluorophore-conjugated Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Cy3 NHS Ester | AAT Bioquest [aatbio.com]

Step-by-step guide for labeling oligonucleotides with Cy3.5 NHS ester

A Senior Application Scientist's Guide to Labeling Oligonucleotides with Cy3.5 NHS Ester

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides a detailed, step-by-step protocol for the successful conjugation of Cy3.5 N-hydroxysuccinimidyl (NHS) ester to amine-modified oligonucleotides. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple list of instructions. It delves into the underlying chemical principles, explains the critical rationale behind each step, and offers a framework for robust, reproducible results. We will cover essential pre-labeling considerations, the conjugation reaction, post-labeling purification, and rigorous quality control methods, ensuring a self-validating workflow from start to finish.

Introduction: The Power of Fluorescent Oligonucleotides

Fluorescently labeled oligonucleotides are indispensable tools in molecular biology, diagnostics, and therapeutics.[][2] They serve as probes in applications such as real-time PCR, fluorescence in situ hybridization (FISH), and DNA sequencing.[2][3] The cyanine family of dyes, including Cy3.5, offers bright, photostable fluorescence suitable for a wide range of detection systems.[4][5] Cy3.5, with its excitation and emission maxima in the yellow-orange region of the spectrum, is a versatile choice for many fluorescence-based assays.[4][6]

This guide focuses on the most common and reliable method for attaching such dyes: the reaction of an amine-reactive Cy3.5 NHS ester with an oligonucleotide that has been synthesized with a primary aliphatic amine modification.[7][8]

The Chemistry of Conjugation: NHS Ester and Primary Amines

The core of this protocol is the nucleophilic acyl substitution reaction between the Cy3.5 NHS ester and a primary amine on the oligonucleotide.[9] This reaction is highly efficient and forms a stable, covalent amide bond.

The Mechanism:

• Nucleophilic Attack: The unprotonated primary amine (-NH2) on the oligonucleotide acts as a nucleophile, attacking the carbonyl carbon of the NHS ester.[8][9]

• Tetrahedral Intermediate: This attack forms a transient tetrahedral intermediate.[8]

• Leaving Group Departure: The intermediate collapses, releasing the N-hydroxysuccinimide (NHS) group, a weak acid, and forming the final, stable amide linkage.[8][9][10]

This process is illustrated in the diagram below.

Caption: NHS ester reaction mechanism with a primary amine.

Critical Reagents and Parameters

The success of the labeling reaction hinges on the quality of the reagents and precise control of the reaction environment.

Parameter/Reagent	Requirement	Rationale
Amine-Modified Oligo	High purity; free of ammonium salts and primary amine contaminants (e.g., Tris buffer).[7][8]	Competing amines will react with the NHS ester, reducing labeling efficiency. Ammonium salts can protonate the target amine.
Cy3.5 NHS Ester	High quality, anhydrous. Stored desiccated at -20°C.[11][12]	NHS esters are highly susceptible to hydrolysis (reaction with water), which inactivates the dye.[9][11]
Reaction Buffer	Amine-free (e.g., sodium bicarbonate, sodium tetraborate, or phosphate buffer).[7][13][14]	Buffers containing primary amines like Tris will compete for reaction with the dye.[7][13]
Reaction pH	pH 8.3 - 9.0 (Optimal ~8.5).[7][11][14]	This pH strikes a balance: it ensures the oligonucleotide's primary amine is sufficiently deprotonated and nucleophilic, while minimizing the rapid hydrolysis of the NHS ester that occurs at higher pH.[9][10][11]
Dye Solvent	Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF).[7][11][13]	Cyanine dyes are often hydrophobic and require a water-miscible organic solvent for dissolution before being added to the aqueous reaction buffer.[7] The solvent must be anhydrous to prevent dye hydrolysis.

Experimental Workflow: A Visual Overview

The entire process, from preparing the oligonucleotide to final quality control, follows a logical sequence.

Caption: Overall workflow for Cy3.5 oligonucleotide labeling.

Detailed Step-by-Step Protocol

This protocol is optimized for labeling approximately 100 µg of a 5'-amine-modified oligonucleotide (18-24 bases in length).[7] Reactions can be scaled, but component concentrations should remain consistent.

Part 1: Pre-Labeling Preparation of the Oligonucleotide

• Rationale: Commercially synthesized oligonucleotides can be contaminated with residual ammonium salts or Tris buffer from deprotection and purification steps.[8] These substances contain primary amines and will interfere with the labeling reaction. A pre-reaction cleanup is essential.

• Resuspend Oligo: Dissolve 100 µg of the lyophilized amine-modified oligonucleotide in 100 µL of nuclease-free water.[13]

• Precipitate Oligo: Add 10 µL of 3 M sodium acetate (pH 5.2) and 300 µL of ice-cold 100% ethanol.[15]

• Incubate: Vortex thoroughly and incubate at ≤–20°C for at least 30 minutes.[7][13]

• Centrifuge: Pellet the oligonucleotide by centrifuging at ~12,000 × g for 30 minutes at 4°C.[7]

• Wash Pellet: Carefully decant the supernatant. Wash the pellet by adding 500 µL of cold 70% ethanol and centrifuging for another 10 minutes. Repeat this wash step once.

• Dry Pellet: Remove the supernatant and air-dry or vacuum-dry the pellet. Do not over-dry, as this can make resuspension difficult.[13]

Part 2: The Conjugation Reaction

• Prepare Labeling Buffer: Prepare a fresh 0.1 M Sodium Bicarbonate or Sodium Tetraborate buffer and adjust the pH to 8.5.[7]

  • Expert Tip: Sodium tetraborate is often preferred over bicarbonate for oligonucleotide labeling as it can provide more stable pH control during the reaction.[7]

• Resuspend Oligo: Dissolve the dried, purified oligonucleotide pellet in 100 µL of the pH 8.5 labeling buffer.

• Prepare Dye Stock: Just before use, dissolve 1 mg of Cy3.5 NHS ester in 50 µL of high-quality, anhydrous DMSO.[5][13] This creates a concentrated stock solution.

  • Trustworthiness Check: NHS esters are moisture-sensitive.[11] Always allow the dye vial to warm to room temperature before opening to prevent condensation from forming inside.[11]

• Calculate Dye Volume: A 10- to 20-fold molar excess of the NHS ester over the oligonucleotide is a good starting point.[9] For a typical 100 µg reaction of a 20-mer oligo (~15 nmol), this involves adding a small volume (typically 5-15 µL) of the dye stock solution.

• Combine and React: Add the calculated volume of the Cy3.5 NHS ester/DMSO stock to the oligonucleotide solution. Vortex gently to mix.

• Incubate: Incubate the reaction for 1-2 hours at room temperature, protected from light.[8] Wrapping the tube in aluminum foil is effective.

Part 3: Post-Labeling Purification

• Rationale: It is crucial to remove unreacted (free) Cy3.5 dye and the NHS byproduct, as they can interfere with downstream applications and quantification.[16]

Several methods can be used, with the choice depending on the required purity and available equipment.

• Method A: Ethanol Precipitation (Basic Cleanup)

  • Add 1/10th volume of 3 M sodium acetate and 3 volumes of cold 100% ethanol to the reaction mixture.[15]

  • Incubate, centrifuge, and wash the pellet as described in the pre-labeling preparation (Part 1, steps 3-6). This will remove the majority of the unconjugated dye.[13]

• Method B: Gel Electrophoresis (High Resolution for Small Scale)

  • The labeled oligonucleotide can be purified using denaturing polyacrylamide gel electrophoresis (PAGE).[7][17]

  • The slower-migrating, colored band corresponds to the dye-labeled oligonucleotide, which can be excised and eluted. This method provides excellent separation but can be time-consuming.[17]

• Method C: Reverse-Phase HPLC (Highest Purity)

  • Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for purifying fluorescently labeled oligonucleotides.[13][18]

  • The labeled oligonucleotide is more hydrophobic than the unlabeled starting material and will have a longer retention time on a C18 column, allowing for excellent separation from unlabeled oligos and free dye.[13][18]

Quality Control: Verifying Your Success

After purification, you must quantify the concentration of the labeled oligonucleotide and determine the labeling efficiency. This is achieved using UV-Vis spectrophotometry.[19][20]

Spectrophotometric Analysis

• Measure Absorbance: Resuspend the final product in a suitable buffer (e.g., TE buffer, pH 7.5-8.0) and measure the absorbance of the solution at 260 nm (for DNA) and at the absorbance maximum of Cy3.5 (~581 nm).[4]

• Key Spectral Properties:

Molecule	Absorbance Max (λmax)	Molar Extinction Coefficient (ε) at λmax
DNA (per base, approx.)	~260 nm	~10,000 M⁻¹cm⁻¹ (highly sequence dependent)
Cy3.5 Dye	~581 nm	150,000 M⁻¹cm⁻¹

Note: The extinction coefficient for your specific oligonucleotide should be provided by the synthesis company or calculated based on its sequence.

Calculations

A correction factor is needed because the Cy3.5 dye also absorbs light at 260 nm. The correction factor (CF) for Cy3.5 at 260 nm is approximately 0.08 (i.e., A₂₆₀ = 0.08 * A₅₈₁).

• Calculate Oligonucleotide Concentration (C_oligo):

  • Corrected A₂₆₀ = Measured A₂₆₀ - (A₅₈₁ * CF)

  • C_oligo (M) = Corrected A₂₆₀ / ε_oligo

• Calculate Dye Concentration (C_dye):

  • C_dye (M) = A₅₈₁ / ε_dye

• Calculate Degree of Labeling (DOL):

  • DOL = C_dye / C_oligo

  • A successful reaction should yield a DOL close to 1.0.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling (Low DOL)	1. Inactive NHS ester due to hydrolysis.[11] 2. Competing amines (Tris, ammonium) in the oligo prep.[7][8] 3. Reaction pH too low (<7.5).[9][11] 4. Insufficient molar excess of dye.	1. Use a fresh, properly stored vial of Cy3.5 NHS ester. Prepare dye stock immediately before use.[11] 2. Perform the pre-labeling ethanol precipitation cleanup step.[7][13] 3. Ensure the labeling buffer pH is between 8.3 and 8.5. 4. Increase the molar excess of the dye in the reaction.
Precipitate Forms During Reaction	The non-sulfonated Cy3.5 dye has low aqueous solubility.[12]	This is not uncommon. Ensure thorough mixing. The reaction can often proceed successfully despite some precipitation. For future reactions, consider slightly increasing the organic solvent percentage, but keep it below 10% to avoid affecting the oligo.
Multiple Peaks in HPLC	Incomplete reaction, presence of free dye, or degradation of the oligonucleotide.	1. Optimize reaction time and molar excess of dye. 2. Ensure the purification method is adequate to remove free dye. 3. Verify the integrity of the starting oligonucleotide.

References

• Glen Research. (2019). Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Report 32.26. Retrieved from [Link]

• Chandrasekaran, S., & Rajan, R. (2022). Annealing and purification of fluorescently labeled DNA substrates for in vitro assays. STAR Protocols. Retrieved from [Link]

• Sato, K., et al. (2018). Deprotection of oligonucleotides modified with 3′-amino linkers and base-labile nucleosides. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Elsie Biotechnologies Inc. (2023). An Acid Free Deprotection of 5'Amino-Modified Oligonucleotides. ChemRxiv. Retrieved from [Link]

• FluoroFinder. (n.d.). Cy3.5 Dye Profile. Retrieved from [Link]

• Elsie Biotechnologies Inc. (2023). An Acid Free Deprotection of 5'Amino-Modified Oligonucleotides. ACS Publications. Retrieved from [Link]

• ACS Publications. (2023). An Acid-Free Deprotection of 5′-Amino-Modified Oligonucleotides. Retrieved from [Link]

• Taylor & Francis Online. (2018). General and Facile Purification of Dye-Labeled Oligonucleotides by pH-Controlled Extraction. Retrieved from [Link]

• ATDBio. (n.d.). Purification and characterisation of oligonucleotides. Retrieved from [Link]

• Zarytova, V. F., et al. (1996). Advanced method for oligonucleotide deprotection. Nucleic Acids Research. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). ATTO 425 Fluorescent Dye Oligonucleotide Labeling. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Gruber, H. J., et al. (2000). Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. Bioconjugate Chemistry. Retrieved from [Link]

• Spectroscopy Online. (2025). Oligonucleotide Analysis in Pharmaceutical Quality Control. Retrieved from [Link]

• ResearchGate. (2016). Why do I have a low yield attaching amino-modified oligonucleotides to a NHS solid support?. Retrieved from [Link]

• Deleavey, G. F., & Damha, M. J. (2012). End-Labeling Oligonucleotides with Chemical Tags After Synthesis. Current Protocols in Nucleic Acid Chemistry. Retrieved from [Link]

• Eurogentec. (n.d.). Frequently asked questions - Oligonucleotides. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). Cy3.5 Dye Oligo Labeling. Retrieved from [Link]

• Antony, E., & Subramaniam, S. (2018). Fluorophore labeling of DNA/LNA oligonucleotides. Bio-protocol. Retrieved from [Link]

• Liu, Z., et al. (2011). A FEASIBLE APPROACH TO EVALUATE THE RELATIVE REACTIVITY OF NHS-ESTER ACTIVATED GROUP WITH PRIMARY AMINE-DERIVATIZED DNA ANALOGUE AND NON-DERIVATIZED IMPURITY. International Journal of Medical Physics, Research and Practice. Retrieved from [Link]

• KNAUER Wissenschaftliche Geräte GmbH. (n.d.). Quality control of oligonucleotides using HPLC coupled to UV and MS detection. Retrieved from [Link]

Sources

• 2. genome.cshlp.org [genome.cshlp.org]
• 3. Gene Link Modifications - Cy3-5' [genelink.com]
• 4. Cy3.5 Dye Oligo Labeling | Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
• 5. genecopoeia.com [genecopoeia.com]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. glenresearch.com [glenresearch.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. benchchem.com [benchchem.com]
• 12. apexbt.com [apexbt.com]
• 13. Labeling of Amino-Modified Oligonucleotides with Dye NHS Esters | AAT Bioquest [aatbio.com]
• 14. lumiprobe.com [lumiprobe.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. tandfonline.com [tandfonline.com]
• 17. Annealing and purification of fluorescently labeled DNA substrates for in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. atdbio.com [atdbio.com]
• 19. 寡核苷酸质量控制和质量保证 [sigmaaldrich.com]
• 20. assets.fishersci.com [assets.fishersci.com]

Comprehensive Guide to Cy3.5 NHS Ester Bioconjugation and Flow Cytometry Applications

Introduction and Photophysical Rationale

Cy3.5 (Cyanine 3.5) is a bright, orange-red fluorescent dye widely utilized in flow cytometry and fluorescence microscopy[1]. The N-hydroxysuccinimide (NHS) ester derivative of Cy3.5 enables the covalent labeling of primary amines (-NH2) found on antibodies, proteins, and amino-modified oligonucleotides[2].

Unlike many classic fluorophores, Cy3.5 exhibits a unique photophysical property: anomalous fluorescence enhancement [3]. When Cy3.5 is covalently bound to a protein's surface, its fluorescence quantum yield significantly increases (by 2-3 fold)[3]. This is in stark contrast to dyes like Cy5, which suffer from severe mutual quenching and anomalous fluorescence loss at high degrees of labeling[4]. Consequently, Cy3.5 allows researchers to achieve high dye-to-protein ratios without sacrificing signal intensity, making it an exceptionally robust choice for detecting low-abundance antigens in flow cytometry[5],[3].

Table 1: Photophysical Properties of Cy3.5

Property	Value	Clinical/Experimental Relevance
Excitation Maximum (λex)	~581 - 591 nm	Ideal for excitation by the 561 nm yellow-green laser [5],[6].
Emission Maximum (λem)	~596 - 604 nm	Detected using standard 610/20 nm or 585/42 nm bandpass filters[5],[6].
Extinction Coefficient (ε)	116,000 L⋅mol⁻¹⋅cm⁻¹	High light-absorbing capacity ensures bright signal generation[5].
Quantum Yield (Φ)	0.15 - 0.35	Increases significantly upon covalent binding to proteins[5],[7],[3].
Molecular Weight	~708 Da (varies by salt)	Low molecular weight minimizes steric hindrance on conjugated antibodies.

Mechanistic Principles of NHS Ester Bioconjugation

The bioconjugation of Cy3.5 NHS ester to an antibody is a nucleophilic acyl substitution reaction. The success of this reaction relies on strict control of the microenvironment, specifically pH and solvent conditions.

• The Causality of pH (8.3–8.5): Primary amines on lysine residues typically have a pKa around 10.5. At a physiological pH of 7.4, these amines are protonated (-NH3+) and lack the nucleophilicity required to attack the NHS ester. By raising the pH to 8.3–8.5 using a sodium bicarbonate buffer, a sufficient fraction of amines is deprotonated (-NH2) to drive the reaction forward. However, exceeding pH 8.5 drastically accelerates the competing hydrolysis of the NHS ester by hydroxide (OH-) ions, which destroys the reactive dye before it can bind the protein.

• The Causality of Anhydrous Solvents: NHS esters are highly susceptible to moisture-induced hydrolysis. Therefore, the lyophilized Cy3.5 NHS ester must be reconstituted in high-quality, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) immediately prior to use. DMF must be amine-free (odorless) to prevent the solvent itself from consuming the dye.

Workflow of Cy3.5 NHS ester antibody bioconjugation.

Step-by-Step Protocol: Antibody Conjugation

This protocol is designed as a self-validating system. By calculating the Degree of Labeling (DOL) at the end, the researcher validates the success of the conjugation before proceeding to cellular assays.

Phase A: Preparation and Buffer Exchange

• Verify Antibody Formulation: Ensure the antibody is free of carrier proteins (e.g., BSA) and amine-containing buffers (e.g., Tris, glycine, or sodium azide),[8].

• Buffer Exchange: If amines are present, dialyze the antibody against 1X PBS (pH 7.4) or use a centrifugal ultrafiltration device (e.g., 30 kDa MWCO).

• Adjust pH: Add 1/10th volume of 1 M Sodium Bicarbonate (NaHCO3, pH 8.5) to the antibody solution to achieve a final pH of 8.3–8.5.

Phase B: Reaction Setup

• Calculate Dye Required: For an IgG antibody (~150 kDa), a 10- to 20-fold molar excess of Cy3.5 NHS ester is typically required to achieve an optimal DOL of 4–8 dyes per protein,[8].

  • Formula:Mass of Dye (mg) = (Mass of Protein (mg) / 150,000 Da) × Molar Excess × 708 Da.

• Reconstitute Dye: Dissolve the calculated amount of Cy3.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL. Vortex thoroughly.

• Incubation: Slowly add the dye solution to the antibody while gently vortexing. Incubate the mixture at room temperature for 1 to 2 hours in the dark,[8].

Phase C: Purification and Validation (DOL)

• Remove Free Dye: Pass the reaction mixture through a Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) equilibrated with 1X PBS. The labeled antibody will elute first, followed by the slower-moving free dye.

• Calculate DOL: Measure the absorbance of the purified conjugate at 280 nm (protein) and 591 nm (Cy3.5).

  • Protein Concentration (M):[A280 - (A591 × 0.08)] / 210,000(Note: 0.08 is the correction factor for Cy3.5 absorbance at 280 nm)[8].

  • Dye Concentration (M):A591 / 116,000[5].

  • DOL:Dye Concentration / Protein Concentration. An ideal DOL for Cy3.5 is between 4 and 8[8].

Flow Cytometry Application & Self-Validating Assays

Once the antibody is conjugated, it must be validated in a biological system. Flow cytometry protocols must be inherently self-validating to distinguish true signal from artifactual noise.

Causality in Flow Cytometry Panel Design

Cy3.5 is optimally excited by the 561 nm laser and emits at ~604 nm[5]. When designing a panel, Cy3.5 will spill over into adjacent channels (e.g., PE-Texas Red or PE-CF594). Therefore, compensation controls using single-stained beads are mandatory to mathematically subtract this spectral overlap[5]. Furthermore, dead cells exhibit high autofluorescence and non-specifically bind antibodies; thus, a viability dye (e.g., DAPI or a fixable live/dead stain in a separate channel) is non-negotiable for accurate gating[5].

Self-validating flow cytometry staining and acquisition workflow.

Staining Protocol

• Cell Preparation: Aliquot 1 × 10⁶ cells per tube. Wash once with cold Flow Cytometry Staining Buffer (PBS + 1% BSA + 0.1% NaN3)[5].

• Fc Blocking: To prevent the Fc region of the Cy3.5-conjugated antibody from binding non-specifically to Fc receptors on monocytes/macrophages, incubate cells with Fc Block for 10 minutes at 4°C[5].

• Staining: Add the pre-titrated optimal concentration of the Cy3.5-antibody conjugate. Incubate for 20–30 minutes at 4°C in the dark[5].

• Washing: Add 2 mL of cold Staining Buffer, centrifuge at 300–400 × g for 5 minutes, and decant the supernatant. Repeat twice to ensure all unbound fluorophore is removed[5].

• Acquisition: Resuspend the final cell pellet in 300 µL of buffer. Acquire data on a flow cytometer using the 561 nm laser and a 610/20 bandpass filter[5].

Required Validation Controls

• Unstained Cells: Establishes baseline autofluorescence.

• Fluorescence Minus One (FMO) Control: Contains all fluorophores in the panel except Cy3.5. This is the only scientifically rigorous way to set the boundary between Cy3.5-negative and Cy3.5-positive populations, accounting for fluorescence spread from other channels.

• Single-Stained Compensation Beads: Used to calculate the compensation matrix.

Troubleshooting Guide

Table 2: Common Issues and Mechanistic Solutions

Observation	Mechanistic Cause	Corrective Action
Low Degree of Labeling (DOL < 2)	NHS ester hydrolyzed prior to reaction, or pH was too low (< 8.0).	Ensure DMSO/DMF is strictly anhydrous. Verify reaction buffer pH is 8.3–8.5.
Antibody Precipitation	Over-labeling (DOL > 10) causes extreme hydrophobicity.	Reduce the molar excess of Cy3.5 NHS ester during the conjugation step,[8].
High Background in Flow Cytometry	Incomplete removal of free dye, or non-specific Fc receptor binding.	Perform a second SEC purification step. Ensure Fc Block is used prior to staining,[5].
Weak Flow Cytometry Signal	Target antigen is lowly expressed, or wrong laser/filter used.	Verify instrument setup (561 nm laser). Titrate antibody to ensure saturating concentration[5],[6].

References

• FluoroFinder. Cy3.5 Dye Profile. Available at:[Link]

• Gruber, H. J., Hahn, C. D., Kada, G., Riener, C. K., Harms, G. S., Ahrer, W., Dax, T. G., & Knaus, H. G. (2000). Anomalous Fluorescence Enhancement of Cy3 and Cy3.5 versus Anomalous Fluorescence Loss of Cy5 and Cy7 upon Covalent Linking to IgG and Noncovalent Binding to Avidin. Bioconjugate Chemistry, 11(5), 696-704. Available at:[Link]

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. Available at: [Link]

Sources

• 1. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. xobi.net [xobi.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. isim.ku.dk [isim.ku.dk]
• 8. pdf.dutscher.com [pdf.dutscher.com]

Application Note: High-Efficiency Labeling of Oligonucleotide Probes with Cy3.5 NHS Ester for Multiplexed FISH

Executive Summary

Fluorescence in situ hybridization (FISH) relies heavily on the photophysical properties of the conjugated fluorophores to achieve high signal-to-noise ratios and enable multiplexing. Cyanine 3.5 (Cy3.5) NHS ester is a reactive, red fluorescent dye (λex = 591 nm, λem = 604 nm)[1]. By bridging the spectral gap between the widely used Cy3 and Cy5 fluorophores, Cy3.5 enables advanced 4-color and 5-color multiplexing without significant spectral overlap[2]. This application note provides a comprehensive, self-validating protocol for conjugating Cy3.5 NHS ester to amine-modified oligonucleotides, purifying the resulting probes, and applying them in FISH assays.

Mechanistic Insights: The Causality of Conjugation Chemistry

To achieve high labeling efficiency, it is critical to understand the underlying chemical kinetics of the N-Hydroxysuccinimide (NHS) ester reaction.

• Nucleophilic Attack : NHS esters are highly reactive towards primary amines, such as those found on a 5'-Amino-Modifier C6 oligonucleotide. The unprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester to form a stable, irreversible covalent amide bond[3].

• The pH Paradox : The reaction kinetics are strictly governed by pH. The conjugation buffer must be maintained between pH 8.3 and 8.5 (e.g., using Sodium Tetraborate). If the pH drops below 8.0, the primary amines become protonated ( NH3+​ ) and lose their nucleophilicity, halting the reaction. Conversely, if the pH exceeds 9.0, the NHS ester undergoes rapid hydrolysis into an unreactive carboxylic acid, outcompeting the conjugation reaction.

• Solvent Constraints : NHS esters are exceptionally moisture-sensitive and hydrolyze quickly in aqueous environments. They must be reconstituted in high-quality, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) immediately prior to use.

Photophysical Properties of Cy3.5

To justify the integration of Cy3.5 into a multiplexed FISH panel, its properties are compared against standard Cy3 and Cy5 dyes. Cy3.5 exhibits enhanced fluorescence upon binding to proteins and nucleic acids, making it an excellent candidate for sensitive imaging[2].

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Extinction Coefficient (L·mol⁻¹·cm⁻¹)	Visual Color
Cy3	550	570	~150,000	Pink/Red
Cy3.5	591	604	~116,000	Purple/Dark Red
Cy5	649	670	~250,000	Blue/Far-Red

Data summarized from standard cyanine dye spectral properties[1][2].

Experimental Workflow

Workflow for Cy3.5 NHS ester conjugation, purification, and FISH assay validation.

Detailed Step-by-Step Protocols

Phase 1: Probe Conjugation

Note: Ensure all reagents are brought to room temperature before opening to prevent condensation, which causes rapid NHS ester hydrolysis.

• Oligo Preparation : Dissolve the 5'-amino-modified oligonucleotide in 0.1 M Sodium Tetraborate (NaB) buffer (pH 8.5) to achieve a final concentration of 0.5 mM.

• Dye Reconstitution : Dissolve the Cy3.5 NHS ester in anhydrous DMSO to a concentration of approximately 15 mM. Use the "balloon" technique with nitrogen gas to keep the DMSO stock anhydrous.

• Conjugation Reaction : Add the Cy3.5 NHS ester solution to the oligo solution at a 15-fold to 20-fold molar excess.

• Incubation : Vortex gently and incubate the reaction mixture for 2 hours at room temperature in the dark (cover with aluminum foil to prevent photobleaching).

Phase 2: Purification and Self-Validation (QC)

A self-validating protocol requires empirical confirmation of success before proceeding to the costly and time-consuming FISH assay. Unconjugated dye will cause severe background fluorescence.

• Ethanol Precipitation : Add 0.1 volumes of 3M Sodium Acetate (pH 5.2) and 2.5 volumes of cold 100% ethanol. Incubate at -80°C for 30 minutes, then centrifuge at 14,000 x g for 20 minutes. This removes the bulk of the unreacted dye.

• HPLC Purification (Mandatory for FISH) : Purify the resuspended pellet using Reverse-Phase HPLC to separate the labeled oligonucleotide from any remaining unlabeled oligonucleotides and trace free dye[4].

• Degree of Labeling (DOL) Calculation : Measure the absorbance of the purified probe at 260 nm ( A260​ , DNA) and 591 nm ( A591​ , Cy3.5). Calculate the DOL to validate the probe:

  DOL=(A260​−(A591​×CF))×ϵCy3.5​A591​×ϵDNA​​

  (Where CF is the correction factor for Cy3.5 absorbance at 260 nm, typically ~0.08). A DOL between 0.8 and 1.0 indicates a highly efficient labeling reaction suitable for FISH.

Phase 3: FISH Assay Workflow

• Sample Preparation : Fix cells or tissue sections in 4% paraformaldehyde (PFA) for 10 minutes at room temperature. Wash with 1X PBS.

• Permeabilization : Incubate samples in 0.5% Triton X-100 in PBS for 10 minutes to allow the bulky Cy3.5-oligo probe to access intracellular targets.

• Hybridization : Dilute the Cy3.5-labeled probe in a hybridization buffer (containing dextran sulfate, formamide, and SSC) to a final concentration of 1–5 ng/µL. Denature the sample and probe at 75°C for 5 minutes, then incubate in a humidified chamber at 37°C overnight.

• Stringency Washes : Wash the slides in 0.4X SSC / 0.3% NP-40 at 72°C for 2 minutes to remove non-specifically bound probes.

• Imaging : Mount with an anti-fade mounting medium (e.g., DAPI counterstain). Image using a fluorescence microscope equipped with a Cy3.5 filter set (Excitation: ~580/20 nm, Emission: ~610/20 nm).

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Amine-Based Conjugation - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 4. blog.biosearchtech.com [blog.biosearchtech.com]

Application Note: Amine-Reactive Labeling of Peptides with Cy3.5 NHS Ester

Executive Summary

The covalent functionalization of peptides with fluorescent probes is a cornerstone technique in drug development, molecular imaging, and assay design. Cyanine 3.5 (Cy3.5) N-hydroxysuccinimide (NHS) ester is a highly reactive, red-fluorescent dye utilized for the targeted labeling of primary aliphatic amines[1]. This application note provides an in-depth, self-validating methodology for conjugating Cy3.5 NHS ester to peptides. By analyzing the underlying chemical mechanisms—specifically the kinetic competition between aminolysis and hydrolysis—this guide empowers researchers to optimize reaction conditions, maximize yield, and ensure rigorous quality control.

Mechanistic Causality: The Aminolysis vs. Hydrolysis Paradigm

The success of NHS ester chemistry relies on a delicate kinetic balance governed primarily by the pH of the reaction environment[2]. NHS esters react specifically with deprotonated primary amines (–NH₂), which act as strong nucleophiles to form a stable, irreversible amide bond[2].

However, the reaction is highly sensitive to pH due to two competing pathways:

• Aminolysis (Target Reaction): The pKa of a peptide's N-terminal amine is typically ~8.0, while the ε-amino group of a lysine side chain is ~10.5[2]. At physiological pH (7.4), these amines are predominantly protonated (–NH₃⁺) and non-nucleophilic. Raising the pH deprotonates the amines, drastically accelerating the conjugation rate.

• Hydrolysis (Degradation Pathway): NHS esters are highly susceptible to hydrolysis by water, a process that accelerates exponentially as pH increases (due to higher concentrations of hydroxide ions)[2].

If the pH is too low, the peptide remains unreactive; if the pH is too high, the dye hydrolyzes into an inactive carboxylic acid before conjugation can occur[3]. Therefore, the optimal operational window is strictly between pH 8.3 and 8.5 [3][4].

Caption: Competing pathways of NHS ester aminolysis versus hydrolysis.

Photophysical and Chemical Properties

Cy3.5 is a red-emitting fluorophore that bridges the spectral gap between standard Cy3 and Cy5 dyes. It exhibits enhanced fluorescence upon binding to proteins and peptides[5]. Non-sulfonated Cy3.5 NHS ester has low aqueous solubility, necessitating the use of an organic co-solvent (such as anhydrous DMF or DMSO) during the initial solubilization phase[5].

Table 1: Quantitative Profile of Cy3.5 NHS Ester

Property	Specification	Operational Significance
Fluorophore Type	Cyanine 3.5 (Non-sulfonated)	Highly hydrophobic; requires >5% organic co-solvent in reaction[5].
Excitation Maximum (λex)	~591 nm	Compatible with 561 nm or 594 nm laser lines[1][6].
Emission Maximum (λem)	~604 nm	Emits in the red spectrum; minimal biological autofluorescence interference[1][6].
Molecular Weight	~690.27 Da	Must account for the loss of the NHS leaving group (~115 Da) when calculating mass shifts for LC-MS validation[7].
Target Functional Group	Primary Aliphatic Amines	Targets N-terminus and Lysine (K) residues[2].

Buffer Optimization and Solvent Causality

The choice of buffer and solvent is the most common point of failure in peptide labeling.

• Buffer Causality: Tris-based buffers must be strictly avoided. Tris contains a primary amine that will competitively react with the NHS ester, quenching the dye[3][4]. Sodium bicarbonate (0.1 M) or phosphate buffers are the gold standards[3].

• Solvent Causality: When using N,N-Dimethylformamide (DMF) to solubilize the dye, it must be anhydrous and amine-free. Over time, DMF degrades into dimethylamine, which emits a fishy odor and acts as a potent nucleophile that rapidly destroys the NHS ester[3][4].

Table 2: Buffer and Solvent Selection Matrix

Reagent	Recommendation	Causality / Rationale
0.1 M Sodium Bicarbonate	Optimal	Naturally buffers at pH ~8.3-8.5, perfectly aligning with the aminolysis/hydrolysis kinetic window[3].
0.1 M Phosphate Buffer	Acceptable	Can be adjusted to pH 8.3, but requires manual titration.
Tris or Glycine Buffers	Do Not Use	Contains primary amines; will competitively consume the NHS ester[3].
Anhydrous DMF / DMSO	Optimal	Required to dissolve non-sulfonated Cy3.5. Must be high-quality and amine-free to prevent dye degradation[3][4].

Self-Validating Conjugation Protocol

This protocol is designed as a closed-loop system. By controlling the molar excess and strictly monitoring pH, the workflow ensures predictable conjugation that can be analytically verified in the final step.

Caption: Step-by-step workflow for Cy3.5 NHS ester peptide labeling and purification.

Step-by-Step Methodology

Step 1: Peptide Preparation

• Dissolve the target peptide in 0.1 M Sodium Bicarbonate buffer (pH 8.3–8.5) to a final concentration of 1–10 mg/mL.

• Self-Validation Check: Verify the pH of the solution using a micro-pH probe or pH paper. Peptides synthesized as TFA (trifluoroacetic acid) salts can drastically lower the pH of the buffer. If the pH drops below 8.0, titrate with 1 M NaOH or use a more concentrated bicarbonate buffer[4].

Step 2: Dye Solubilization

• Equilibrate the vial of Cy3.5 NHS ester to room temperature before opening to prevent condensation, which causes rapid hydrolysis.

• Dissolve the Cy3.5 NHS ester in anhydrous, amine-free DMF or DMSO to a concentration of 10 mg/mL[4].

• Critical Note: This solution must be prepared immediately before use. Do not store the dye in solution, as it will degrade[8].

Step 3: Conjugation Reaction

• Calculate the required molar excess of the dye. For standard mono-labeling of a peptide with a single reactive amine, a 3-to-5-fold molar excess of Cy3.5 NHS ester is recommended. For highly structured proteins, up to an 8-to-10-fold excess may be required.

• Add the dye solution dropwise to the peptide solution while vortexing gently. Ensure the final concentration of organic solvent (DMF/DMSO) does not exceed 10-20% (v/v) to prevent peptide precipitation.

• Incubate the reaction mixture in the dark at room temperature for 4 hours, or overnight at 4°C[4].

Step 4: Quenching (Optional but Recommended)

• To stop the reaction and consume any unreacted NHS ester, add a quenching buffer containing primary amines (e.g., 0.1 M Tris-HCl, pH 8.0, or 50 mM Glycine).

• Incubate for 15 minutes at room temperature.

Step 5: Purification

• For peptides, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the superior purification method. Cy3.5 is highly hydrophobic; therefore, the labeled peptide will elute significantly later than the unlabeled peptide on a C18 column.

• Alternatively, for larger peptides (>5 kDa), size-exclusion chromatography (gel filtration) or dialysis can be used to separate the conjugate from the free hydrolyzed dye[4].

Quality Control & Validation

A protocol is only as robust as its validation metrics. To confirm successful conjugation, perform the following self-validating analyses:

• Liquid Chromatography-Mass Spectrometry (LC-MS): Analyze the purified fraction. You should observe a mass shift corresponding to the exact mass of the Cy3.5 fluorophore minus the NHS leaving group. (Note: Check the specific vendor's Certificate of Analysis for the exact molecular weight, as counterions like chloride can vary the formula weight[1][7]).

• Degree of Labeling (DOL) Calculation: Measure the absorbance of the purified conjugate at 280 nm (peptide) and 591 nm (Cy3.5). Use the Beer-Lambert law and the extinction coefficient of Cy3.5 to calculate the dye-to-peptide ratio. A successful mono-labeling reaction will yield a DOL between 0.9 and 1.1.

References

• NeoBiotech. Cyanine 3.5 chloride[2231670-86-1]. Retrieved from [Link]

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. apexbt.com [apexbt.com]
• 6. targetmol.com [targetmol.com]
• 7. NB-64-44945-25mg | Cyanine 3.5 chloride [2231670-86-1] Neobiotech [neo-biotech.com]
• 8. apexbt.com [apexbt.com]

Application Notes: Cy3.5 NHS Ester Conjugation for Immunofluorescence Staining

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful conjugation of Cy3.5 NHS ester to antibodies and their subsequent application in immunofluorescence (IF) staining. The protocols and principles outlined herein are designed to ensure robust, reproducible, and high-quality results.

Scientific Principles and Rationale

The Chemistry of NHS Ester Conjugation

The foundation of this protocol lies in the highly efficient and specific reaction between an N-hydroxysuccinimide (NHS) ester and a primary amine.[][2][] The Cy3.5 dye is functionalized with an NHS ester group, which is highly reactive towards the nucleophilic primary amines present on proteins.[4][5] In the context of antibodies (immunoglobulins), the most abundant primary amines are the ε-amino groups of lysine residues and the N-terminal α-amino group.[][6]

The reaction proceeds via a nucleophilic acyl substitution, where the unprotonated amine attacks the carbonyl carbon of the NHS ester.[][6][7] This forms a stable, covalent amide bond, permanently linking the fluorophore to the antibody, and releases N-hydroxysuccinimide as a benign byproduct.[4][6][7]

Key Reaction Parameters:

• pH: The reaction is critically dependent on pH.[6][8] An optimal pH range of 7.2-8.5 is necessary.[8] Below this range, the primary amines are predominantly protonated (-NH₃⁺) and thus non-nucleophilic.[5][6] Above this range, the rate of hydrolysis of the NHS ester increases significantly, where water molecules compete with the amines, reducing conjugation efficiency.[4][5][8] A pH of 8.3-8.5 is often considered ideal.[8][9]

• Buffer Choice: It is imperative to use an amine-free buffer, such as phosphate-buffered saline (PBS), carbonate-bicarbonate, HEPES, or borate buffer.[4][8] Buffers containing primary amines, like Tris or glycine, will compete with the antibody for reaction with the NHS ester, drastically lowering the labeling efficiency.[4][8][10] These amine-containing buffers are, however, useful for quenching the reaction once complete.[4]

Figure 1. NHS Ester-Amine Reaction Workflow.

Cy3.5 Fluorophore: Properties and Advantages

Cy3.5 is a member of the cyanine dye family, known for their high molar extinction coefficients and good quantum yields.[] Its spectral properties make it a suitable choice for immunofluorescence applications.

Property	Value
Excitation Maximum (λex)	~581 nm
Emission Maximum (λem)	~596 nm
Molar Extinction Coefficient	~150,000 cm⁻¹M⁻¹
Appearance	Deep red solid

The photostability of cyanine dyes is a critical consideration for imaging experiments.[] While Cy3.5 offers bright fluorescence, it is important to use appropriate anti-fade mounting media and minimize light exposure to prevent photobleaching during microscopy.[12]

Detailed Experimental Protocols

This section provides a step-by-step guide from antibody preparation to final immunofluorescence staining.

Protocol: Antibody Preparation and Conjugation

This protocol is designed for labeling approximately 1 mg of antibody. Adjustments may be necessary for different amounts.

Materials:

• Antibody (IgG) at a concentration of ≥ 2 mg/mL, free of amine-containing stabilizers like BSA or glycine.

• Cy3.5 NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Bicarbonate or Sodium Borate buffer, pH 8.3-8.5.[8]

• Purification Column: Gel filtration (desalting) column (e.g., Sephadex G-25) or centrifugal ultrafiltration device (e.g., 10 kDa MWCO).

• Quenching Buffer (optional): 1 M Tris-HCl, pH 8.0 or 1 M Glycine.

Procedure:

• Antibody Buffer Exchange:

  • If the antibody solution contains incompatible buffers (e.g., Tris, glycine) or stabilizing proteins (e.g., BSA), a buffer exchange into the Reaction Buffer is mandatory.[10][13]

  • This can be achieved through dialysis, diafiltration using a centrifugal device, or a desalting column.[14] Ensure the final antibody concentration is at least 2 mg/mL.

• Prepare Cy3.5 NHS Ester Stock Solution:

  • NHS esters are moisture-sensitive.[15][16] Allow the vial of Cy3.5 NHS ester to warm to room temperature before opening to prevent condensation.[15]

  • Immediately before use, dissolve the Cy3.5 NHS ester in anhydrous DMSO or DMF to a final concentration of 10 mM.[5] For example, dissolve 1 mg of Cy3.5 NHS ester (MW ~800 g/mol ) in approximately 125 µL of DMSO. Vortex briefly to ensure complete dissolution.

  • Note: Reconstituted NHS ester solutions should be used promptly as their reactivity decreases over time, even when stored frozen.[17][18][19]

• Conjugation Reaction:

  • The optimal molar ratio of dye to antibody must be determined empirically but a starting point of 10-20 fold molar excess of dye is recommended.[5] The goal is to achieve a Degree of Labeling (DOL) between 2 and 10 for most antibodies.[20][21]

  • Calculation Example:

    • Amount of Antibody: 1 mg IgG (MW ~150,000 g/mol ) = 6.67 nmol

    • Desired Molar Excess of Dye: 15x

    • Amount of Dye needed: 15 * 6.67 nmol = 100 nmol

    • Volume of 10 mM Dye Stock to add: 100 nmol / 10 mM = 10 µL

  • Slowly add the calculated volume of the Cy3.5 NHS ester stock solution to the antibody solution while gently stirring or vortexing.[18]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[4][7][22] The longer incubation at 4°C can be beneficial if hydrolysis is a concern.[8]

• Purification of the Conjugate:

  • It is crucial to remove any unreacted, free Cy3.5 dye, as this can cause high background in staining experiments.[20][23]

  • Gel Filtration: This is the most common method.[22] Equilibrate a desalting column with PBS. Apply the reaction mixture to the column. The larger antibody-dye conjugate will elute first, while the smaller, free dye molecules are retained and elute later. Collect the colored fractions corresponding to the labeled antibody.

  • Centrifugal Ultrafiltration: This method is also effective for removing unincorporated label. Use a device with a molecular weight cut-off (MWCO) appropriate for your antibody (e.g., 10 kDa for IgG).

Figure 2. Antibody Conjugation and Characterization Workflow.

Protocol: Characterization of the Conjugate (Degree of Labeling)

The Degree of Labeling (DOL) is the average number of fluorophore molecules conjugated to each antibody molecule.[24] An optimal DOL is critical for bright staining without causing issues like self-quenching or altered antibody function.[20][21]

Procedure:

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of Cy3.5 (~581 nm, A_max_).[20][23]

• Calculate Concentrations:

  • The concentration of the antibody is determined from the absorbance at 280 nm, but this must be corrected for the dye's contribution at this wavelength.[20][25]

  • Corrected Protein Absorbance (A_prot_): A₂₈₀ - (A_max_ × CF)

    • Where CF is the correction factor for Cy3.5 (A₂₈₀ / A_max_ for the free dye). For Cy3, this is approximately 0.08. A similar value can be assumed for Cy3.5, but should be determined empirically if possible.

  • Protein Concentration [P] (M): A_prot_ / ε_prot_

    • Where ε_prot_ is the molar extinction coefficient of the antibody (for IgG, ~210,000 M⁻¹cm⁻¹).[20]

  • Dye Concentration [D] (M): A_max_ / ε_dye_

    • Where ε_dye_ is the molar extinction coefficient of Cy3.5 (~150,000 M⁻¹cm⁻¹).

• Calculate DOL:

  • DOL = [D] / [P] [24][25]

Example Calculation:

• Measured A₂₈₀ = 1.0

• Measured A₅₈₁ = 0.5

• A_prot_ = 1.0 - (0.5 * 0.08) = 0.96

• [Protein] = 0.96 / 210,000 = 4.57 x 10⁻⁶ M

• [Dye] = 0.5 / 150,000 = 3.33 x 10⁻⁶ M

• DOL = (3.33 x 10⁻⁶) / (4.57 x 10⁻⁶) ≈ 0.73

This low DOL suggests the reaction needs optimization, likely by increasing the molar excess of the dye.

Protocol: Direct Immunofluorescence Staining

This is a general protocol for staining fixed cells or tissue sections.[26] Optimization will be required for specific sample types and targets.

Materials:

• Cy3.5-conjugated primary antibody

• Phosphate-Buffered Saline (PBS)

• Fixation Solution (e.g., 4% Paraformaldehyde in PBS)

• Permeabilization Buffer (optional, e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Normal Serum from a non-reactive species in PBS)

• Nuclear Counterstain (e.g., DAPI)

• Anti-fade Mounting Medium

Procedure:

• Sample Preparation: Fix cells or tissues with 4% PFA for 10-20 minutes at room temperature.[27] Wash three times with PBS.

• Permeabilization (for intracellular targets): Incubate with Permeabilization Buffer for 10 minutes. Wash three times with PBS.

• Blocking: Incubate with Blocking Buffer for 60 minutes at room temperature to reduce non-specific antibody binding.[28]

• Primary Antibody Incubation: Dilute the Cy3.5-conjugated primary antibody to its optimal working concentration in Blocking Buffer. Aspirate the blocking solution and apply the diluted antibody. Incubate for 1 hour at room temperature or overnight at 4°C in a humidified chamber, protected from light.[28][29]

• Washing: Wash three times with PBS for 5 minutes each to remove unbound antibodies.[28]

• Counterstaining (optional): Incubate with a nuclear counterstain like DAPI for 5-10 minutes. Wash once with PBS.[27]

• Mounting: Mount the coverslip onto the slide using an anti-fade mounting medium.

• Imaging: Visualize the sample using a fluorescence microscope equipped with appropriate filters for Cy3.5 (Excitation ~580 nm, Emission ~600 nm) and the counterstain.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low Degree of Labeling (DOL)	- Insufficient molar excess of dye.- Incompatible buffer (contains amines).[10]- Hydrolyzed/inactive NHS ester.[8]- Antibody concentration too low.[13]	- Increase the dye-to-antibody molar ratio in the reaction.- Perform buffer exchange to an appropriate amine-free buffer at pH 8.3-8.5.[10]- Use a fresh vial of Cy3.5 NHS ester; prepare stock solution immediately before use.[8]- Concentrate the antibody to ≥ 2 mg/mL.[13]
High Background in IF Staining	- Incomplete removal of free dye.- Insufficient blocking.- Antibody concentration too high.	- Ensure thorough purification of the conjugate after labeling using gel filtration or dialysis.[23]- Increase blocking time or try a different blocking agent.- Titrate the conjugated antibody to determine the optimal working concentration.
No/Weak Fluorescence Signal	- Low DOL.- Photobleaching.- Antibody lost its activity during conjugation.	- Re-label the antibody, optimizing for a higher DOL.- Use anti-fade mounting medium and minimize light exposure during imaging.- Check antibody activity with an alternative method (e.g., ELISA) before and after conjugation. Consider a milder conjugation condition (e.g., 4°C).

References

• Glen Research. (2022). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. [Link]

• Shimadzu Corporation. (2026, March 27). Purification of Fluorescent Protein-Labeled Antibodies by Gel Filtration Chromatography. [Link]

• Abberior Instruments. Degree of labeling (DOL) step by step. [Link]

• Dutscher. Amersham CyDye mono-reactive NHS Esters. [Link]

• Creative Biolabs. (2024, November 7). Troubleshooting Guides. [Link]

• ResearchGate. (2020). Optimization of the assembly between cyanine dyes and albumin produced...[Link]

• Cytiva. Amersham Cy3B mono-reactive dye. [Link]

• American Laboratory. (2016, May 31). Antibody Labeling Method Eliminates Column Purification Step. [Link]

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. [Link]

• Semantic Scholar. (2001, July 1). Labeling of Antibodies with Cy3‐, Cy3.5‐, Cy5‐, and Cy5.5‐monofunctional Dyes at Defined Dye/Protein Ratios. [Link]

• Interchim. CYanine NHS - FT-BB7493. [Link]

• PMC. Cyanine Masking: A Strategy to Test Functional Group Effects on Antibody Conjugate Targeting. [Link]

• OHSU. General Immunofluorescence Staining Protocol using Directly Conjugated Antibodies:. [Link]

• arXiv. (2020). Enhanced brightness and photostability of cyanine dyes by supramolecular containment. [Link]

• Abberior Instruments. NHS ester protocol for labeling proteins. [Link]

• Bio-Techne. Antibody Conjugation Troubleshooting. [Link]

• Expedeon. Your guide to antibody conjugation. [Link]

• RSC Publishing. (2018, July 3). A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging. [Link]

Sources

• 2. americanlaboratory.com [americanlaboratory.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. glenresearch.com [glenresearch.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Antibody Conjugation Troubleshooting [bio-techne.com]
• 14. 抗体の精製法 | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. lifesciences.vn [lifesciences.vn]
• 17. Cy3 NHS Ester | AAT Bioquest [aatbio.com]
• 18. pdf.dutscher.com [pdf.dutscher.com]
• 19. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 20. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 21. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 22. lumiprobe.com [lumiprobe.com]
• 23. info.gbiosciences.com [info.gbiosciences.com]
• 24. Degree of labeling (DOL) step by step [abberior.rocks]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. usbio.net [usbio.net]
• 27. Protocol Guide: Immunofluorescent Staining of Whole-Mount Organoids using Antibodies [sigmaaldrich.com]
• 28. blog.cellsignal.com [blog.cellsignal.com]
• 29. ohsu.edu [ohsu.edu]

Application Note: Precision Bioconjugation via NHS Ester Labeling in Bicarbonate Buffer

Introduction & Mechanistic Principles

N-Hydroxysuccinimide (NHS) ester chemistry remains the gold standard for the covalent modification of proteins, peptides, and amine-modified oligonucleotides. Whether the goal is attaching a fluorophore for cellular imaging, a biotin tag for surface plasmon resonance (SPR), or a crosslinker for structural biology, NHS esters provide a highly efficient route to form stable amide bonds.

However, the success of an NHS ester bioconjugation is not guaranteed simply by mixing reagents. The reaction is a delicate kinetic race between the desired aminolysis (conjugation to the protein) and the undesired hydrolysis (destruction of the NHS ester by water)[1]. As a Senior Application Scientist, I frequently see researchers experience low labeling efficiency due to a misunderstanding of this kinetic competition. This application note deconstructs the causality behind the protocol, establishing 0.1 M Sodium Bicarbonate (pH 8.3) as the optimal thermodynamic environment for reproducible labeling.

The pH Paradox: Balancing Nucleophilicity and Hydrolysis

NHS esters react specifically with primary aliphatic amines, primarily the N-terminal α -amine and the ϵ -amine of lysine side chains[2]. For the nucleophilic attack to occur, the target amine must be in its free base (unprotonated) form[1].

This creates a "pH paradox" in bioconjugation:

• Low pH (e.g., PBS, pH 7.4): The vast majority of lysine residues (pKa ~10.5) are protonated. The conjugation reaction is sluggish, often requiring extended incubation times that can compromise protein stability[2].

• High pH (e.g., pH > 9.0): While amines are highly nucleophilic, the competing hydrolysis of the NHS ester accelerates exponentially. The reagent is destroyed before it can react with the protein.

Sodium bicarbonate buffer at pH 8.3–8.5 provides the ideal compromise. It deprotonates a sufficient fraction of primary amines to drive the conjugation forward while maintaining a manageable NHS ester half-life[1].

Quantitative Reaction Dynamics

Table 1: Kinetics of NHS Ester Hydrolysis vs. pH

Buffer System	pH	NHS Ester Half-Life (at 0–4°C)	Amine Nucleophilicity	Conjugation Efficiency
Phosphate Buffered Saline (PBS)	7.0	4 – 5 hours	Low (Protonated)	Sub-optimal (Too slow)
Sodium Bicarbonate	8.3	~1 hour	Moderate	Optimal

| Sodium Borate / Carbonate | 8.6 | ~10 minutes | High (Deprotonated) | Sub-optimal (Hydrolysis dominates) |

Data supported by Thermo Fisher Scientific crosslinker chemistry guidelines.

Table 2: Target Amine Reactivity in Bicarbonate Buffer (pH 8.3)

Amine Source	Typical pKa	Reactive State at pH 8.3

| N-terminal α -amine | 7.8 – 8.0 | Predominantly unprotonated (Highly reactive) | | Lysine ϵ -amine | ~10.5 | Partially unprotonated (<1%), but highly abundant |

Experimental Workflow

Workflow for NHS ester labeling, highlighting preparation, conjugation, and purification phases.

Self-Validating Protocol: NHS Ester Conjugation

This methodology is engineered as a self-validating system. By strictly controlling the buffer environment and concluding with a quantitative Degree of Labeling (DOL) assessment, researchers can guarantee batch-to-batch reproducibility.

Phase 1: Sample Preparation (The Critical Path)

• Buffer Exchange: Dialyze or use a size-exclusion spin column to exchange your protein into 0.1 M Sodium Bicarbonate, pH 8.3.

  • Causality: You must rigorously remove any trace of Tris or glycine. These are primary amine buffers that will act as a competitive sink, instantly quenching the NHS ester before it can label your target protein[3].

• Concentration Optimization: Adjust the protein concentration to 2–10 mg/mL.

  • Causality: NHS ester hydrolysis is dependent on water concentration, while conjugation is a bimolecular reaction dependent on protein concentration. High protein concentrations thermodynamically favor acylation over hydrolysis.

Phase 2: Reagent Activation

• Equilibration: Allow the lyophilized NHS ester vial to fully equilibrate to room temperature before opening.

  • Causality: Opening a cold vial causes atmospheric moisture to condense on the powder, triggering immediate hydrolysis of the NHS ester moiety[3].

• Reconstitution: Dissolve the NHS ester in high-quality, anhydrous DMSO or DMF to a concentration of 10 mg/mL. Prepare this immediately before use.

  • Causality: NHS esters cannot be stored in aqueous solutions. Anhydrous organic solvents protect the leaving group until the exact moment of mixing[3].

Phase 3: The Conjugation Reaction

• Molar Excess Calculation: Add the NHS ester to the protein solution at a 5- to 20-fold molar excess (depending on the desired labeling density).

  • Causality: Because hydrolysis is inevitable in an aqueous buffer, a molar excess ensures that a sufficient concentration of active reagent survives long enough to achieve the target labeling ratio[2].

• Incubation: Mix gently by pipetting (do not vortex vigorously to avoid protein denaturation) and incubate for 1 to 2 hours at room temperature. If labeling with a fluorophore, wrap the tube in aluminum foil to protect it from light.

Phase 4: Quenching and Purification

• Quenching (Recommended): Add 1 M Tris-HCl (pH 8.0) or Glycine to a final concentration of 50–100 mM. Incubate for 15 minutes at room temperature.

  • Causality: Tris and glycine contain highly reactive primary amines. Adding them in massive excess rapidly consumes any residual active NHS ester, halting the reaction at a precise time point and preventing off-target crosslinking in downstream assays[4].

• Purification: Pass the quenched reaction through a desalting column (e.g., Sephadex G-25 or Zeba spin column) pre-equilibrated with your final storage buffer (e.g., PBS, pH 7.4).

  • Causality: This step removes the hydrolyzed NHS leaving group, quenched dye-Tris adducts, and the DMSO carryover, yielding a pure, stable conjugate[3].

Quality Control: Degree of Labeling (DOL) Validation

A protocol is only as good as its validation. To ensure the conjugation was successful, calculate the Degree of Labeling (moles of label per mole of protein) using UV-Vis spectrophotometry.

• Measure the absorbance of the purified conjugate at 280 nm ( A280​ , for protein) and at the maximum absorbance wavelength of the dye ( Amax​ ).

• Correct the A280​ reading for the dye's inherent absorbance at 280 nm using the dye's Correction Factor ( CF ):

  Aprotein​=A280​−(Amax​×CF)

• Calculate the protein concentration and the dye concentration using their respective molar extinction coefficients ( ϵ ), then determine the ratio:

  DOL=Moles of ProteinMoles of Dye​

An optimal DOL for most antibodies is between 2 and 5. A DOL > 6 often leads to fluorophore quenching, hydrophobic aggregation, or loss of antigen-binding affinity.

References

• Glen Research. "Glen Report 33-13: Application Note – Protein Labeling with NHS Esters." glenresearch.com.
• Thermo Fisher Scientific. "Amine-Reactive Crosslinker Chemistry." thermofisher.com.
• Thermo Fisher Scientific.
• Thermo Fisher Scientific. "Crosslinking Technology." thermofisher.com.
• Benchchem. "Optimizing Bioconjugation: A Guide to NHS Ester Reactions." benchchem.com.

Sources

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• 2. glenresearch.com [glenresearch.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Post-Labeling Purification of Cy3.5 Conjugates Using Gel Filtration: An Application Note and Protocol

Abstract

The covalent labeling of proteins and other biomolecules with fluorescent dyes is a fundamental technique in biological research and drug development. Achieving a high signal-to-noise ratio in fluorescence-based assays is critically dependent on the effective removal of unconjugated "free" dye from the labeled conjugate. This application note provides a detailed guide for the post-labeling purification of Cy3.5 conjugates using gel filtration chromatography, also known as size exclusion chromatography (SEC). We will delve into the principles of this technique, provide a step-by-step protocol for efficient purification, and offer insights into optimizing the process for high purity and yield.

Introduction

Cyanine dyes, such as Cy3.5, are widely used for labeling proteins, antibodies, and nucleic acids due to their brightness and photostability.[1][2][3] The most common method for labeling proteins with these dyes is through the use of N-hydroxysuccinimidyl (NHS) esters, which react with primary amines on the protein, such as the side chain of lysine residues, to form a stable amide bond.[4][5][6][7] However, the labeling reaction is often performed with a molar excess of the dye to ensure efficient conjugation.[8] This inevitably results in a mixture of the desired labeled conjugate, unlabeled protein, and a significant amount of free, unreacted dye.

The presence of free dye can lead to high background fluorescence, which can obscure the specific signal from the labeled conjugate and lead to inaccurate experimental results.[9] Therefore, a robust purification step is essential. Gel filtration chromatography is a gentle and effective method for separating molecules based on their size in solution.[10][11][12][13][14][15][16][17] In this technique, a column is packed with porous beads. Larger molecules, such as the protein-dye conjugate, are excluded from the pores and travel through the column more quickly, eluting first. Smaller molecules, like the free Cy3.5 dye, enter the pores, taking a longer, more tortuous path, and therefore elute later.[10][11][13][14][15]

This application note will guide researchers through the process of purifying Cy3.5-labeled conjugates using gel filtration, ensuring a high-purity product for downstream applications such as fluorescence microscopy, flow cytometry, and immunoassays.

Principle of Gel Filtration for Dye Removal

Gel filtration separates molecules based on their hydrodynamic radius. The stationary phase consists of porous beads, and the mobile phase is a buffer that carries the sample through the column.[10][11][13] The key to successful separation of a Cy3.5 conjugate from free dye lies in selecting a gel filtration resin with an appropriate pore size. The resin's "exclusion limit" defines the molecular weight of the smallest molecule that cannot enter the pores.[10][14][17] For this application, the protein-dye conjugate should be larger than the exclusion limit, while the free dye is small enough to enter the pores.

Experimental Workflow

The overall process for post-labeling purification of Cy3.5 conjugates using gel filtration is outlined below.

Caption: Workflow for Cy3.5 conjugate purification.

Materials and Methods

Materials

• Cy3.5-labeled protein solution: The crude reaction mixture after labeling.

• Gel Filtration Resin: Select a resin with an appropriate fractionation range. For many proteins (e.g., antibodies with a molecular weight of ~150 kDa), a resin with an exclusion limit of 5-10 kDa is suitable.[17] See Table 1 for examples.

• Chromatography Column: The size of the column will depend on the sample volume. For small-scale purifications, pre-packed spin columns are convenient.[12][18][19] For larger volumes, gravity-flow or FPLC columns can be used.

• Elution Buffer: A buffer that is compatible with the protein and downstream applications. Phosphate-buffered saline (PBS) at pH 7.4 is a common choice. The buffer should have a moderate ionic strength (e.g., 150 mM NaCl) to prevent non-specific interactions with the resin.[12]

• Spectrophotometer: For measuring the absorbance of the collected fractions.

• Fraction Collector (optional): For automated collection of fractions from a gravity-flow or FPLC column.

• Collection Tubes: For collecting the eluted fractions.

Resin Selection Guide

The choice of gel filtration resin is critical for successful purification. The goal is to select a resin where the protein conjugate elutes in the void volume, while the free dye is retained in the pores.

Resin Name (Example)	Matrix Material	Fractionation Range (Da)	Recommended For
Sephadex® G-25	Dextran	1,000 - 5,000	Desalting and buffer exchange of proteins >5 kDa
Bio-Gel® P-6	Polyacrylamide	1,000 - 6,000	Desalting and buffer exchange of proteins >6 kDa
Zeba™ Spin Desalting Columns	Polyacrylamide	2,000 - 40,000	Rapid desalting and buffer exchange for various protein sizes

This table provides examples; researchers should consult manufacturer's guidelines for specific resin selection.

Detailed Protocol: Spin Column Format

This protocol is designed for the rapid purification of small-scale (50-200 µL) labeling reactions using a pre-packed spin column.

1. Column Preparation: a. Remove the bottom cap of the spin column and loosen the top cap. b. Place the column in a collection tube. c. Centrifuge the column for 2 minutes at 1,500 x g to remove the storage buffer.[18] Discard the flow-through.

2. Column Equilibration: a. Place the column in a new collection tube. b. Add 300-500 µL of your desired elution buffer to the top of the resin bed. c. Centrifuge for 2 minutes at 1,500 x g.[18] Discard the flow-through. d. Repeat the equilibration step two more times to ensure the resin is fully equilibrated with the elution buffer.

3. Sample Loading and Elution: a. Place the equilibrated column into a new, clean collection tube. b. Slowly apply the entire volume of your labeling reaction mixture to the center of the resin bed. c. Centrifuge the column for 2 minutes at 1,500 x g to elute the purified Cy3.5 conjugate.[9]

4. Collection: a. The purified Cy3.5 conjugate will be in the collection tube. The free Cy3.5 dye will remain in the resin. b. Store the purified conjugate at 4°C for short-term storage or at -20°C for long-term storage, protected from light.[8]

Detailed Protocol: Gravity-Flow Column Format

This protocol is suitable for larger sample volumes.

1. Column Packing (if not using a pre-packed column): a. Gently resuspend the gel filtration resin in the elution buffer. b. Pour the slurry into the column in a single, continuous motion to avoid introducing air bubbles. c. Allow the resin to settle and pack under gravity flow. The packed bed should be uniform and level.

2. Column Equilibration: a. Wash the packed column with at least 2-3 column volumes of elution buffer to ensure the resin is fully equilibrated.

3. Sample Application: a. Allow the buffer above the resin bed to drain until it is just at the top of the resin. b. Carefully load the labeling reaction mixture onto the top of the resin bed. For optimal resolution, the sample volume should be between 1-5% of the total column volume.[12]

4. Elution and Fraction Collection: a. Once the sample has entered the resin bed, add elution buffer to the top of the column. b. Maintain a constant flow of buffer through the column. c. Begin collecting fractions immediately after the sample is loaded. The size of the fractions will depend on the column volume and the expected separation.

Analysis of Purified Conjugate

1. Visual Inspection: The purified conjugate fractions will have a distinct pink/magenta color characteristic of Cy3.5, while the later fractions containing the free dye will also be colored.

2. Spectrophotometric Analysis: a. Measure the absorbance of each fraction at 280 nm (for protein) and the absorbance maximum of Cy3.5 (approximately 581 nm).[1] b. Plot the absorbance values against the fraction number. You should observe two distinct peaks: the first peak corresponding to the Cy3.5-protein conjugate (with absorbance at both 280 nm and 581 nm), and a second, later peak corresponding to the free Cy3.5 dye (with absorbance primarily at 581 nm).

3. Pooling and Degree of Labeling (DOL) Calculation: a. Pool the fractions containing the purified conjugate. b. The Degree of Labeling (DOL), which is the average number of dye molecules per protein molecule, can be calculated using the following formula:

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low recovery of labeled protein	- Protein is sticking to the column matrix.- Protein has precipitated.	- Increase the ionic strength of the elution buffer (e.g., up to 500 mM NaCl).- Ensure the protein is soluble in the elution buffer.
Poor separation of free dye	- Inappropriate resin choice.- Sample volume is too large for the column.	- Select a resin with a smaller pore size or a lower exclusion limit.- Reduce the sample volume to less than 5% of the column volume. For spin columns, do not exceed the manufacturer's recommended sample volume.[12]
Broad peaks and poor resolution	- Column was not packed properly.- Flow rate is too high.	- Repack the column carefully to ensure a uniform bed.- For gravity-flow columns, reduce the flow rate.[20]

Conclusion

Gel filtration chromatography is a reliable and straightforward method for the post-labeling purification of Cy3.5 conjugates. By effectively removing unconjugated dye, researchers can significantly improve the quality of their data in a wide range of fluorescence-based applications. The protocols provided in this application note offer a solid foundation for achieving high-purity Cy3.5-labeled proteins.

References

• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Size Exclusion Chromatography Techniques. Retrieved from [Link]

• Harvard Apparatus. (n.d.). Guide to Gel Filtration or Size Exclusion Chromatography. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Size Exclusion Chromatography (SEC). Retrieved from [Link]

• Cytiva. (2024, August 12). Fundamentals of size exclusion chromatography. Retrieved from [Link]

• ResearchGate. (2021, February 2). How to remove unreacted florescent dye from labeled protein? Retrieved from [Link]

• Bio-Rad. (n.d.). Introduction to Size Exclusion Chromatography. Retrieved from [Link]

• Cytiva. (n.d.). Selection guide. Retrieved from [Link]

• AxisPharm. (n.d.). Sulfo-Cyanine3.5. Retrieved from [Link]

• bioRxiv. (2025, December 30). A systematic approach for the purification of fluorophore-labelled proteins via anion exchange chromatography. Retrieved from [Link]

• ACS Publications. (2000, August 31). Anomalous Fluorescence Enhancement of Cy3 and Cy3.5 versus Anomalous Fluorescence Loss of Cy5 and Cy7 upon Covalent Linking to IgG and Noncovalent Binding to Avidin. Retrieved from [Link]

• Biology LibreTexts. (2025, December 11). 7: Activity 2-3 - Size Exclusion Gel Filtration Purification of Enzymes. Retrieved from [Link]

• PubMed. (2000, September 15). Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. Retrieved from [Link]

• ACS Publications. (2009, September 3). Labeling and Purification of Cellulose-Binding Proteins for High Resolution Fluorescence Applications. Retrieved from [Link]

• Cytiva. (n.d.). Protein Purification. Retrieved from [Link]

• Cytiva. (n.d.). Gel Filtration. Retrieved from [Link]

• YouTube. (2021, December 9). Lab 6 Overview: Purifying the Fluorescent Protein. Retrieved from [Link]

• YouTube. (2019, December 27). Gel filtration chromatography in 5 minutes | Size Exclusion Chromatography | Lab Procedure. Retrieved from [Link]

• PMC. (n.d.). Gel-Filtration Chromatography. Retrieved from [Link]

• DNA Learning Center. (n.d.). Purification of Green Fluorescent Protein. Retrieved from [Link]

• Wikipedia. (n.d.). Cyanine. Retrieved from [Link]

• Bio-Link. (2025, November 12). Purification Guide: Chromatography Resin Selection. Retrieved from [Link]

• ResearchGate. (2022, August 9). Gel filtration calibration: troubleshoot? Retrieved from [Link]

• Reddit. (2024, May 11). Gel purification troubleshooting : r/labrats. Retrieved from [Link]

Sources

• 1. Sulfo-Cyanine3.5 | AxisPharm [axispharm.com]
• 2. Cyanine - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. goldbio.com [goldbio.com]
• 5. biotium.com [biotium.com]
• 6. glenresearch.com [glenresearch.com]
• 7. NHS ester protocol for labeling proteins [abberior.rocks]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Size exclusion chromatography: Fundamentals and applications | Abcam [abcam.com]
• 11. chromtech.com [chromtech.com]
• 12. harvardapparatus.com [harvardapparatus.com]
• 13. Size Exclusion Chromatography : Shimadzu Scientific Instruments [ssi.shimadzu.com]
• 14. cytivalifesciences.com [cytivalifesciences.com]
• 15. bio-rad.com [bio-rad.com]
• 16. goldbio.com [goldbio.com]
• 17. bio.libretexts.org [bio.libretexts.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. Gel-Filtration Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Protein Precipitation During Cy3.5 NHS Ester Labeling

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals who encounter protein aggregation during fluorescent conjugation.

Cy3.5 NHS ester is a highly sensitive near-infrared probe, but its inherent molecular structure makes it notoriously prone to causing protein precipitation if reaction conditions are not strictly controlled[1]. This guide provides a mechanistic troubleshooting framework to help you achieve an optimal Degree of Substitution (DOS) while maintaining absolute protein solubility and structural integrity.

Diagnostic Troubleshooting Workflow

Before adjusting your protocol, use the following diagnostic logic to identify the root cause of your protein precipitation.

Logical troubleshooting workflow for resolving protein precipitation during Cy3.5 labeling.

Frequently Asked Questions (FAQs)

Q1: Why does Cy3.5 NHS ester specifically cause my protein to precipitate? A: Precipitation during this specific reaction is driven by two synergistic factors: hydrophobicity and charge neutralization. Cy3.5 is a non-sulfonated cyanine dye, meaning it lacks the hydrophilic sulfonate groups (-SO3-) found in its water-soluble counterpart, Sulfo-Cy3.5[1]. When the NHS ester reacts with primary amines (such as surface-exposed lysine residues), it neutralizes the positive charge of the amine and replaces it with a bulky, hydrophobic cyanine ring system[2]. This alters the protein's isoelectric point (pI) and creates hydrophobic patches on the protein surface, leading to intermolecular hydrophobic interactions and rapid aggregation[2][3].

Q2: How do I optimize the Dye-to-Protein (D/P) molar ratio to prevent aggregation? A: Over-labeling is the most common cause of precipitation. While standard protocols for highly hydrophilic dyes might recommend a 10:1 or 20:1 molar excess of dye, applying this ratio to Cy3.5 will likely ruin your sample[3][4]. For highly hydrophobic dyes, you must restrict the labeling stoichiometry. We recommend starting with a 2:1 to 5:1 molar excess to target a final Degree of Substitution (DOS) of 1 to 2 fluorophores per protein[3]. A lower DOS minimizes the hydrophobic burden on the protein's tertiary structure.

Q3: What role does the organic solvent (DMSO/DMF) play in precipitation? A: Because Cy3.5 NHS ester has poor aqueous solubility, it must be dissolved in anhydrous DMSO or DMF before being added to the aqueous protein solution[1]. However, most proteins will denature and precipitate if the final concentration of organic solvent in the reaction mixture exceeds 5-10% (v/v)[5]. To prevent solvent-induced denaturation, prepare a highly concentrated dye stock (e.g., 10 mM) so that the volume transferred to the protein remains strictly below 5% of the total reaction volume[5][6].

Q4: Are there buffer modifications that can stabilize the protein during labeling? A: Yes. The NHS ester reaction requires a slightly basic pH (8.3–8.5) to ensure primary amines are deprotonated and nucleophilic, typically achieved using 0.1 M Sodium Bicarbonate[7]. If your protein is unstable at this pH, precipitation can occur independently of the dye. You can mitigate this by adding co-solvents like 10% glycerol to stabilize the protein against structural unfolding[8], or by increasing the ionic strength (e.g., adding 150 mM NaCl) to prevent electrostatic mismatching[9].

Quantitative Parameter Optimization

To ensure a self-validating and reproducible experiment, keep your reaction parameters strictly within the "Optimal Zone" outlined below.

Parameter	Risk Zone	Optimal Zone	Mechanistic Rationale
Dye-to-Protein Ratio	> 10:1	2:1 to 5:1	High ratios cause over-labeling, replacing too many charged lysines with hydrophobic cyanine rings, triggering aggregation[2][3].
DMSO/DMF Concentration	> 10% (v/v)	< 5% (v/v)	High concentrations of organic solvents disrupt the protein's hydrophobic core, leading to irreversible denaturation[5].
Protein Concentration	< 1 mg/mL	2 - 10 mg/mL	Dilute proteins react inefficiently due to collision theory kinetics, leading to excessive NHS ester hydrolysis rather than conjugation[6].
Buffer pH	< 7.5 or > 9.0	8.3 - 8.5	At pH < 7.5, amines are protonated and unreactive. At pH > 9.0, the NHS ester rapidly hydrolyzes before it can react with the protein[7].

Optimized Experimental Protocol: Low-Aggregation Cy3.5 Labeling

This protocol is designed as a self-validating system . By incorporating specific checkpoints, you can confirm the success of the reaction and the integrity of the protein before proceeding to downstream assays.

Phase 1: Preparation

• Protein Buffer Exchange: Ensure your protein is in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3–8.5)[7]. Do not use Tris or glycine buffers, as these primary amines will outcompete your protein for the dye.

• Concentration Check: Adjust the protein concentration to 2–10 mg/mL[6].

• Dye Solubilization: Reconstitute the Cy3.5 NHS ester in high-quality, anhydrous DMSO to create a 10 mM stock solution[10]. Validation Checkpoint: The solution should be deep red/purple and completely clear. Any particulate matter indicates moisture contamination and dye hydrolysis.

Phase 2: Conjugation Reaction

• Calculate Dye Volume: Calculate the volume of 10 mM Cy3.5 needed to achieve a 3:1 molar excess of dye to protein. Ensure this volume is less than 5% of your total protein solution volume[3][5].

• Dropwise Addition: While gently vortexing the protein solution, add the Cy3.5-DMSO stock dropwise[11]. This prevents localized spikes in DMSO concentration that cause immediate flash-precipitation.

• Incubation: Protect the reaction tube from light using aluminum foil. Incubate at room temperature for 1 to 2 hours with continuous, gentle end-over-end rotation[2].

Phase 3: Purification and Validation

• Rapid Purification: Do not use dialysis, as prolonged exposure to the hydrophobic free dye can induce late-stage aggregation. Instead, use a Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25 or a Zeba spin desalting column) equilibrated with your final storage buffer (e.g., PBS + 10% glycerol) to rapidly separate the labeled protein from free dye and DMSO[2][8][11].

• Validation Checkpoint (DOS Measurement): Measure the absorbance of the purified conjugate at 280 nm (protein) and 591 nm (Cy3.5). Calculate the Degree of Substitution. A DOS between 1.0 and 2.0 validates that the protocol was successful: the protein is adequately labeled for fluorescence detection but remains below the threshold for hydrophobic aggregation.

Sources

• 1. apexbt.com [apexbt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biology.stackexchange.com [biology.stackexchange.com]
• 10. Cyanine 3.5 monosuccinimidyl ester [equivalent to Cy3.5® NHS ester] | AAT Bioquest [aatbio.com]
• 11. hahnlab.com [hahnlab.com]

Technical Support Center: Optimizing Cy3.5 NHS Ester Protein Conjugation

PART 1: CORE DIRECTIVE (Autonomy) - I will structure this guide into four main sections:

• Fundamental Principles: Explaining the "why" behind pH optimization. This will cover the core chemistry in an accessible way for the target audience.

• Frequently Asked Questions (FAQs): A quick-reference section for common queries. This addresses the most immediate user needs.

• In-Depth Troubleshooting Guide: A problem-oriented section for when things go wrong. This will follow a logical, step-by-step diagnostic approach.

• Experimental Protocols & Data: Providing actionable, step-by-step instructions and reference data tables. This makes the guide practical and directly applicable in the lab.

PART 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

• Expertise & Experience: I will explain the chemical tug-of-war between amine deprotonation (good for reaction) and NHS ester hydrolysis (bad for reaction) as a function of pH. I will cite the pKa of lysine's ε-amino group (~10.5) to explain why a basic pH is necessary and reference the half-life of NHS esters at different pH values to illustrate the risk of hydrolysis.

• Trustworthiness: Each protocol will be self-validating. The protocol for determining the Degree of Labeling (DOL) is a key part of this, as it allows the user to quantify the success of their reaction, rather than just assuming it worked.

• Authoritative Grounding & Comprehensive References: I have gathered information from commercial suppliers of reagents (Thermo Fisher, Lumiprobe, AAT Bioquest, Jena Bioscience), technical resource websites (BenchChem), and peer-reviewed literature (via PMC). I will cite these sources for key claims about pH ranges, buffer choices, and reaction kinetics. All URLs will be verified.

PART 3: VISUALIZATION & FORMATTING

• Data Presentation: I will create two tables:

  • Table 1: Recommended Buffers for NHS Ester Reactions.

  • Table 2: NHS Ester Half-Life vs. pH.

• Experimental Protocols: I will provide detailed, step-by-step protocols for:

  • A standard Cy3.5 NHS ester protein labeling reaction.

  • Spectrophotometric determination of the Degree of Labeling (DOL).

• Mandatory Visualization (Graphviz): I will create three DOT diagrams:

  • A diagram illustrating the core chemical reaction and the competing hydrolysis reaction.

  • A flowchart showing the relationship between pH, amine reactivity, and ester stability.

  • A decision-tree diagram for troubleshooting low labeling efficiency. I will now proceed with generating the content based on this plan and the information gathered from the searches.

Welcome to the technical support guide for optimizing the reaction of Cy3.5 N-hydroxysuccinimide (NHS) esters with proteins. This resource is designed for researchers, scientists, and drug development professionals to provide a deep understanding of the reaction chemistry, offer practical protocols, and troubleshoot common issues to ensure successful and reproducible conjugations.

As a Senior Application Scientist, my goal is to not only provide instructions but to explain the fundamental principles that govern the success of your experiments. Understanding the "why" behind each step is critical for effective troubleshooting and optimization.

Fundamental Principles: The Critical Role of pH

The covalent labeling of proteins with Cy3.5 NHS ester targets primary amines (-NH₂), which are found at the N-terminus of polypeptide chains and on the side chain of lysine residues[1][2]. The success of this reaction is critically dependent on a chemical balancing act governed by the pH of the reaction buffer.

Two competing reactions occur in your tube:

• Aminolysis (The Desired Reaction): The target primary amine acts as a nucleophile, attacking the NHS ester to form a stable, covalent amide bond. This reaction is efficient only when the amine is in its deprotonated, nucleophilic state (-NH₂).

• Hydrolysis (The Competing Reaction): Water molecules, and more potently, hydroxide ions (OH⁻), can also attack the NHS ester. This reaction, known as hydrolysis, cleaves the ester, rendering the Cy3.5 dye incapable of reacting with the protein[3][4][5].

The pH of the solution dictates the rates of both reactions. The pKa of the ε-amino group of lysine is typically around 10.5[3]. This means that at a neutral pH of 7, the vast majority of these amines are in their protonated, non-reactive form (-NH₃⁺). As the pH increases into the alkaline range, more amines become deprotonated and available to react. However, the rate of hydrolysis also increases dramatically with rising pH[1][4].

Therefore, selecting the optimal reaction pH is a crucial compromise: it must be high enough to deprotonate a sufficient number of primary amines for an efficient reaction but not so high that hydrolysis of the Cy3.5 NHS ester predominates[3][6].

---

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for reacting Cy3.5 NHS ester with my protein?

For most protein labeling applications, the optimal pH range is 8.3 to 8.5 [3][7]. Some protocols may use a slightly broader range of 7.2 to 8.5, but the 8.3-8.5 window is often cited for maximizing the reaction between the amine and the ester while keeping hydrolysis manageable[1][5][6][8].

Q2: Which buffers should I use for the conjugation reaction?

It is critical to use a buffer that does not contain primary amines, as these will compete with your protein for reaction with the Cy3.5 NHS ester. Amine-free buffers are essential[9][10][11].

Recommended Buffers	Typical pH Range	Concentration	Notes
Sodium Bicarbonate	8.0 - 9.0	0.1 M	Excellent choice, directly provides the optimal pH of ~8.3.[7][12]
Sodium Borate	8.0 - 9.0	0.1 M	A reliable alternative to bicarbonate buffer.[1][10]
Phosphate-Buffered Saline (PBS)	7.2 - 8.0	0.1 M	Can be used, but the pH may need to be adjusted upwards for optimal efficiency. Suitable for proteins that are unstable at higher pH.[1][3]
HEPES	7.2 - 8.2	0.1 M	Another suitable amine-free buffer option.[1][10]

Buffers to AVOID: Tris (Tris(hydroxymethyl)aminomethane) and Glycine buffers are not recommended as they contain primary amines that will react with the NHS ester, quenching the reaction and reducing labeling efficiency[1][10][13]. While some studies suggest Tris may be less reactive than other primary amines, it is best practice to avoid it during the conjugation step[14].

Q3: How quickly does the Cy3.5 NHS ester hydrolyze?

The stability of the NHS ester is highly pH and temperature-dependent. As pH increases, the half-life of the ester in aqueous solution decreases significantly.

pH	Temperature	Approximate Half-Life
7.0	0°C	4 - 5 hours[1][4]
8.6	4°C	10 minutes[1][4][15]

This data underscores the importance of preparing the NHS ester solution immediately before use and promptly initiating the reaction[8][11].

Q4: How do I prepare the Cy3.5 NHS ester for the reaction?

Cy3.5 NHS ester is moisture-sensitive[8][11]. It should be dissolved in a high-quality, anhydrous (water-free) organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately before being added to the aqueous protein solution[7][8][16]. Ensure the DMF is fresh and does not have a "fishy" smell, which indicates degradation to dimethylamine, an amine that will react with the ester[7].

Q5: What is the recommended molar excess of Cy3.5 NHS ester over the protein?

A common starting point is a 5- to 20-fold molar excess of the NHS ester to the protein[8][13]. The optimal ratio depends on the number of available amines on your specific protein and the desired Degree of Labeling (DOL). It often requires empirical optimization.

Q6: How do I stop (quench) the reaction?

The reaction can be stopped by adding a small molecule containing a primary amine. This will consume any unreacted Cy3.5 NHS ester. Common quenching agents include Tris or glycine, added to a final concentration of 20-100 mM[1][8].

---

In-Depth Troubleshooting Guide

Even with optimized protocols, issues can arise. This section provides a logical approach to diagnosing and solving common problems.

Problem: Low or No Labeling Efficiency

This is the most frequently encountered issue. Use the following decision tree and detailed explanations to identify the cause.

Caption: Troubleshooting workflow for low labeling efficiency.

Detailed Cause & Solution Table

Potential Cause	Explanation	Recommended Solution
Suboptimal Buffer pH	If the pH is too low (<7.5), most primary amines on the protein will be protonated (-NH₃⁺) and non-nucleophilic, preventing the reaction. If the pH is too high (>9.0), the hydrolysis of the Cy3.5 NHS ester will outcompete the reaction with the protein[6][7].	Always prepare fresh buffer and verify the pH is in the optimal 8.3-8.5 range just before starting the experiment[17]. For proteins sensitive to high pH, an optimization experiment across a range (e.g., pH 7.5, 8.0, 8.5) may be necessary[3].
Presence of Competing Amines	Buffers like Tris or glycine, or contaminants like ammonium salts, contain primary amines that will react with the NHS ester, effectively reducing the amount available for your protein[10][13].	Perform a buffer exchange using a desalting column or dialysis to transfer your protein into an appropriate amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) prior to labeling[11].
Hydrolyzed/Inactive NHS Ester	NHS esters are highly susceptible to moisture. If the reagent vial is opened while still cold, condensation can introduce water, leading to hydrolysis. Similarly, preparing stock solutions in aqueous buffers and storing them will lead to rapid inactivation[8][11].	Always allow the reagent vial to equilibrate to room temperature before opening. Prepare the stock solution in fresh, anhydrous DMSO or DMF immediately before use and add it to the protein solution without delay[8][11][16].
Low Protein Concentration	The labeling reaction is bimolecular, meaning its rate depends on the concentration of both reactants. If the protein concentration is too low (e.g., <1-2 mg/mL), the reaction will be very slow, allowing hydrolysis to become the dominant pathway[17].	Concentrate the protein to at least 2 mg/mL, with 2-10 mg/mL being optimal for many applications[16][17].
Protein Structure/Aggregation	The primary amines on the protein may be sterically hindered or buried within the protein's tertiary structure, making them inaccessible to the Cy3.5 NHS ester[2]. Protein aggregation can also hide potential labeling sites.	If labeling is still low under optimal conditions, it may indicate poor amine accessibility. Consider denaturing the protein if its final structure is not critical. Always centrifuge your protein solution before labeling to remove any pre-existing aggregates[13].

Problem: Protein Precipitation During/After Reaction

Cause: The addition of the organic solvent (DMSO/DMF) can sometimes cause proteins to precipitate, especially if the protein is sensitive or the solvent is added too quickly or comprises too large a percentage of the final volume. Additionally, high degrees of labeling can alter the protein's solubility properties.

Solution:

• Solvent Addition: Add the Cy3.5 NHS ester solution dropwise to the protein solution while gently vortexing. Ensure the final concentration of organic solvent does not exceed 10% of the total reaction volume[11].

• Degree of Labeling: Hydrophobic dyes like Cy3.5 can cause aggregation if the protein is over-labeled. Reduce the molar excess of the NHS ester in the reaction to achieve a lower Degree of Labeling (DOL)[18].

• Protein Concentration: While high protein concentration is good for the reaction rate, some proteins may be more prone to aggregation at high concentrations. If precipitation is an issue, try reducing the protein concentration slightly (while staying above 1-2 mg/mL).

---

Experimental Protocols & Data Visualization

Visualizing the Core Chemistry

Caption: The desired aminolysis reaction vs. the competing hydrolysis reaction.

Protocol 1: Standard Protein Labeling with Cy3.5 NHS Ester

This protocol is a general starting point and may require optimization.

• Protein Preparation:

  • Dissolve or buffer-exchange the protein into 0.1 M Sodium Bicarbonate buffer, pH 8.3.

  • Adjust the protein concentration to 2-10 mg/mL.

• Prepare Cy3.5 NHS Ester Stock Solution:

  • Allow the vial of Cy3.5 NHS ester to warm completely to room temperature.

  • Immediately before use, dissolve the ester in anhydrous DMSO to a concentration of 10 mg/mL[16].

• Calculate Reagent Volume:

  • Determine the moles of protein in your reaction.

  • Calculate the volume of Cy3.5 NHS ester stock needed for a 10-fold molar excess (a common starting point)[16].

• Reaction Incubation:

  • Add the calculated volume of Cy3.5 NHS ester solution to the protein solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature, protected from light[12][17]. Alternatively, incubate for 2-4 hours at 4°C for sensitive proteins.

• Quench the Reaction:

  • Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purify the Conjugate:

  • Separate the labeled protein from unreacted dye and byproducts using a desalting column (e.g., Sephadex G-25) or extensive dialysis against an appropriate storage buffer (e.g., PBS)[13][19].

Protocol 2: Determining the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule. It is determined spectrophotometrically[20].

• Measure Absorbance:

  • After purification, measure the absorbance of the conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum for Cy3.5, which is ~588 nm (A₅₈₈).

• Calculate Protein Concentration:

  • The dye absorbs slightly at 280 nm, so a correction factor (CF) is needed. For Cy3.5, the CF is approximately 0.09.

  • Protein Conc. (M) = [A₂₈₀ - (A₅₈₈ × CF)] / ε_protein

    • Where ε_protein is the molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).

• Calculate Dye Concentration:

  • Dye Conc. (M) = A₅₈₈ / ε_dye

    • Where ε_dye is the molar extinction coefficient of Cy3.5 (~150,000 M⁻¹cm⁻¹).

• Calculate DOL:

  • DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL for antibodies is typically between 2 and 10[21]. Over-labeling can lead to fluorescence quenching and protein aggregation[18].

Visualizing the pH Optimization Challenge

Caption: The relationship between pH, amine reactivity, and ester stability.

---

References

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• G-Biosciences. (2015). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Abberior Instruments. (n.d.). Degree of labeling (DOL) step by step. Retrieved from [Link]

• Liu, J., et al. (2019). Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. PMC. Retrieved from [Link]

• Jena Bioscience. (2023). Cy3 Protein Labeling Kit. Retrieved from [Link]

• Unchained Labs. (n.d.). Quantification of Cy3/Cy5 labeled RNA and ssDNA. Retrieved from [Link]

• O'Connell, J. D., et al. (2018). Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. PMC. Retrieved from [Link]

• Kliche, J., et al. (2021). Tris(hydroxymethyl)aminomethane Compatibility with N-Hydroxysuccinimide Ester Chemistry: Biotinylation of Peptides and Proteins in TRIS Buffer. ACS Publications. Retrieved from [Link]

• Srisailam, S., et al. (2007). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Mass Spectrometry Reviews. Retrieved from [Link]

• Jack Westin. (n.d.). Complete MCAT Amino Acids Proteins Guide - Outline. Retrieved from [Link]

• ResearchGate. (n.d.). The pKa values for the amine groups, carboxyl groups, and side chains.... Retrieved from [Link]

Sources

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. neb.com [neb.com]
• 10. goldbio.com [goldbio.com]
• 11. broadpharm.com [broadpharm.com]
• 12. NHS ester protocol for labeling proteins [abberior.rocks]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. file.medchemexpress.com [file.medchemexpress.com]
• 17. jenabioscience.com [jenabioscience.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. docs.aatbio.com [docs.aatbio.com]
• 20. Degree of labeling (DOL) step by step [abberior.rocks]
• 21. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]

Technical Support Center: Cy3.5 NHS Ester Bioconjugation

Welcome to the technical support guide for Cy3.5 NHS ester. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth answers and troubleshooting strategies to ensure successful bioconjugation experiments. As Senior Application Scientists, we have structured this guide to explain not just the how, but the why, grounding our advice in established chemical principles to empower your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the use and stability of Cy3.5 NHS ester.

Q1: What is Cy3.5 NHS ester, and what is its primary application?

Cy3.5 NHS ester is a bright, amine-reactive fluorescent dye. The N-hydroxysuccinimide (NHS) ester functional group makes it highly effective for covalently labeling primary amines (-NH₂) on biomolecules such as proteins, antibodies, and amine-modified oligonucleotides.[1][2] This reaction forms a stable amide bond, making it a workhorse for creating fluorescently-tagged molecules used in applications like immunochemistry, flow cytometry, and fluorescence microscopy.[2][3][4]

Q2: What is NHS ester hydrolysis, and why is it a critical issue?

NHS ester hydrolysis is a chemical reaction where the ester group reacts with water (H₂O), cleaving the bond and converting the amine-reactive NHS ester into an unreactive carboxylic acid.[5][6] This is the primary competing reaction during bioconjugation.[7][8] If the Cy3.5 NHS ester is hydrolyzed before it can react with the target amine on your biomolecule, it will no longer be able to form a conjugate. This directly leads to low labeling efficiency, wasted reagents, and inconsistent experimental results.[9][10]

Q3: How does pH critically affect the success of my labeling reaction?

The pH of your reaction buffer is the single most important factor for a successful conjugation.[11][12] It dictates a crucial trade-off between two competing processes:

• Desired Aminolysis (Amine Reaction): For the primary amine on your protein (e.g., a lysine side chain) to be reactive, it must be in its unprotonated, nucleophilic state (-NH₂). At acidic or neutral pH, it is predominantly in its protonated, unreactive state (-NH₃⁺). A slightly alkaline pH (above 8) is required to deprotonate the amine and initiate the labeling reaction.[6][13]

• Competing Hydrolysis (Water Reaction): The rate of NHS ester hydrolysis increases dramatically with pH.[9][14] Hydroxide ions (OH⁻), which are more abundant at higher pH, are potent nucleophiles that readily attack and inactivate the NHS ester.[5][15]

Therefore, the optimal pH is a compromise. A range of pH 7.2 to 8.5 is generally effective, with many protocols recommending pH 8.3-8.5 as the sweet spot to maximize the amine reaction while keeping hydrolysis manageable.[11][16]

Q4: Which buffers should I use for my conjugation reaction, and which should I avoid?

The choice of buffer is critical to avoid introducing competing reactants.

• Recommended Buffers: Use amine-free buffers. Excellent choices include phosphate-buffered saline (PBS), sodium bicarbonate, sodium carbonate, or borate buffers.[9][11][13] These provide good buffering capacity in the optimal pH range without interfering with the reaction.

• Incompatible Buffers: Crucially, avoid buffers that contain primary amines. Buffers like Tris (tris(hydroxymethyl)aminomethane) or glycine will actively compete with your target biomolecule for the Cy3.5 NHS ester, drastically reducing your labeling efficiency.[2][17][18] These reagents are, however, excellent for quenching the reaction once it is complete.[19]

Q5: How should I properly store and handle my Cy3.5 NHS ester to prevent premature hydrolysis?

Cy3.5 NHS ester is highly sensitive to moisture.[20][21] Improper handling is a common cause of failed experiments.

• Storage: Store the lyophilized powder at -20°C in a desiccated container to protect it from moisture and light.[20][22][23][24]

• Equilibration: Before opening a new vial, always allow it to warm to room temperature for at least 20 minutes. Opening a cold vial will cause atmospheric moisture to condense on the powder, leading to rapid hydrolysis.[19][21]

• Stock Solutions: Prepare stock solutions in a high-quality, anhydrous (water-free) organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[2][11][12] Ensure your DMF is fresh and amine-free (it should not have a fishy odor, which indicates degradation to dimethylamine).[11]

• Usage: Dissolve the dye immediately before use . Do not prepare and store aqueous stock solutions, as they will hydrolyze quickly.[11][19] A stock solution in anhydrous DMSO can be stored at -20°C for 1-2 months if handled carefully to prevent moisture contamination.[11]

Part 2: In-Depth Troubleshooting Guide

Use this section to diagnose and solve specific issues encountered during your experiments.

Problem: Low or No Labeling Efficiency

This is the most common challenge in NHS ester conjugations. Use the following workflow and detailed explanations to identify the root cause.

Cause 1: Suboptimal pH

• The Problem: As detailed in the FAQ, a pH outside the 7.2-8.5 range will either render the target amines unreactive (low pH) or cause overwhelming hydrolysis of the dye (high pH).[12][16]

• The Solution: Carefully prepare your reaction buffer using a calibrated pH meter. Bicarbonate buffer (0.1 M, pH 8.3) is an excellent starting point.[13] If your protein is sensitive to higher pH, you can perform the reaction at a lower pH (e.g., 7.2-7.5), but you must increase the reaction time to compensate for the slower rate.[12]

Cause 2: Incompatible Buffer Components

• The Problem: The presence of extraneous nucleophiles, most commonly primary amines from buffers like Tris or glycine, will consume the Cy3.5 NHS ester.[2][17] Low concentrations of sodium azide (≤ 3 mM) are generally tolerated, but higher concentrations can interfere.[9]

• The Solution: Ensure your biomolecule is in an amine-free buffer before starting the reaction. If necessary, perform a buffer exchange using a desalting column or dialysis.[18][19]

Cause 3: Hydrolyzed/Inactive NHS Ester

• The Problem: Due to its moisture sensitivity, the Cy3.5 NHS ester may have hydrolyzed before you even started the experiment.[20][21] This is a very common but often overlooked issue.

• The Solution: Always use fresh, high-quality anhydrous DMSO or DMF to prepare your dye stock solution.[11][25] Before a critical experiment, you can perform a simple reactivity test (see Protocol section below) to confirm your dye is active.[16][21]

Cause 4: Low Reactant Concentration

• The Problem: The desired aminolysis is a bimolecular reaction (dye + protein), while hydrolysis is a pseudo-first-order reaction with water. At very low protein concentrations, the rate of hydrolysis can outpace the rate of conjugation.[9][26]

• The Solution: For optimal results, the protein concentration should be between 1-10 mg/mL.[11] If you are working with a very dilute sample, consider concentrating it before labeling.

Part 3: Technical Deep Dive: The Chemistry of Hydrolysis

Understanding the kinetics of the competing reactions is key to optimizing your protocol.

Reaction Mechanism: Aminolysis vs. Hydrolysis

The Cy3.5 NHS ester can undergo one of two primary reactions in an aqueous buffer. Your goal is to maximize the top pathway (Aminolysis) while minimizing the bottom pathway (Hydrolysis).

Quantitative Data: NHS Ester Hydrolysis Half-Life

The stability of an NHS ester in aqueous solution is critically dependent on pH and temperature. As the pH increases, the half-life (the time it takes for 50% of the reagent to be hydrolyzed) decreases dramatically.

pH	Temperature	Half-life of NHS Ester	Source(s)
7.0	0°C	4 - 5 hours	[9][10][14][27]
7.0	Room Temperature	~7 hours	[5][6]
8.0	Room Temperature	~210 minutes	[5][15]
8.5	Room Temperature	~180 minutes	[5][15]
8.6	4°C	~10 minutes	[9]
8.6	Room Temperature	~10 minutes	[5][14]
9.0	Room Temperature	~125 minutes	[5][15]

Note: "Room Temperature" is typically cited as 20-25°C. These values are for general NHS esters and provide a strong guideline for Cy3.5 NHS ester behavior.

This data clearly illustrates the challenge: at the optimal reaction pH of ~8.5, the half-life of the dye is only a few hours at room temperature. This underscores the importance of using freshly prepared reagents and efficient reaction setups. Performing the reaction at 4°C can significantly extend the half-life, which is a useful strategy for very long incubation times or with particularly sensitive proteins.[16][28]

Part 4: Experimental Protocols

This section provides detailed, step-by-step methodologies for key workflows.

Protocol 1: Standard Labeling of an Antibody with Cy3.5 NHS Ester

This protocol describes a general procedure for labeling an antibody at a 1-2 mg/mL concentration.

Materials

• Antibody (or other protein) in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3)

• Cy3.5 NHS ester (lyophilized powder)

• Anhydrous DMSO

• Quenching Buffer (1 M Tris-HCl, pH 8.0)

• Desalting column (e.g., spin column) for purification

Methodology

• Prepare the Protein Solution:

  • Ensure your antibody is at a concentration of 1-2 mg/mL in 0.1 M Sodium Bicarbonate buffer, pH 8.3. If it is in a buffer containing amines (like Tris), you must perform a buffer exchange first.

  • Scientist's Note: This step is non-negotiable. Any residual amines from the original buffer will compete with your antibody, leading to failure.[2][17]

• Prepare the Cy3.5 NHS Ester Stock Solution:

  • Allow the vial of Cy3.5 NHS ester to equilibrate to room temperature before opening.

  • Prepare a 10 mM stock solution by dissolving the required amount of dye in anhydrous DMSO. For example, for Cy3.5 NHS ester (MW ~690 g/mol ), dissolve ~0.7 mg in 100 µL of DMSO.[23]

  • Vortex briefly to ensure complete dissolution. This solution must be used immediately.

  • Scientist's Note: Never use an aqueous buffer to make a stock solution. The dye will hydrolyze within minutes to hours.[11][21]

• Perform the Conjugation Reaction:

  • Calculate the volume of dye stock to add. A 10- to 20-fold molar excess of dye to protein is a common starting point.[17][19]

    • Example Calculation: For 1 mL of a 1 mg/mL IgG solution (MW ~150,000 g/mol ):

    • Moles of IgG = (0.001 g) / (150,000 g/mol ) = 6.67 nmol

    • Moles of Dye (10x excess) = 66.7 nmol

    • Volume of 10 mM Dye Stock = (66.7 nmol) / (10,000,000 nmol/L) = 6.67 µL

  • Add the calculated volume of dye stock to the protein solution while gently stirring or vortexing.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

  • Scientist's Note: The final concentration of DMSO should ideally be kept below 10% (v/v) to avoid protein denaturation.[9]

• Quench the Reaction:

  • Add the Quenching Buffer (1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM (e.g., add 50-100 µL to the 1 mL reaction).

  • Incubate for an additional 30 minutes at room temperature.

  • Scientist's Note: This step consumes any unreacted NHS ester, preventing non-specific labeling in downstream applications.[19]

• Purify the Conjugate:

  • Remove the unreacted dye and quenching agent by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

  • The labeled antibody will elute in the void volume, while the smaller molecules are retained.

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~581 nm (for Cy3.5) to determine the degree of labeling (DOL).

Protocol 2: Quick Quality Control Test for NHS Ester Reactivity

If you suspect your dye has gone bad, this simple, 10-minute colorimetric test based on base-induced hydrolysis can confirm its reactivity.[16][21]

Materials

• Suspect Cy3.5 NHS ester

• Amine-free buffer (e.g., 0.1 M Sodium Phosphate, pH 7.5)

• 0.5 M NaOH

• Spectrophotometer and cuvettes

Methodology

• Prepare Reagent Solution: Dissolve 1-2 mg of the Cy3.5 NHS ester in 2 mL of the amine-free buffer. If it's not water-soluble, first dissolve in 100-200 µL of anhydrous DMSO, then add the buffer.

• Prepare Control: Use the same buffer (and DMSO if used) as a blank for the spectrophotometer.

• Initial Reading: Zero the spectrophotometer at 260 nm using the control. Measure the absorbance of your NHS ester solution at 260 nm. This reading should be relatively low.

• Induce Hydrolysis: To 1 mL of your NHS ester solution, add 100 µL of 0.5 M NaOH and vortex immediately.

• Final Reading: Within 1-2 minutes, measure the absorbance of the base-hydrolyzed solution at 260 nm.

• Interpret Results: The hydrolysis reaction releases N-hydroxysuccinimide (NHS), which has a strong absorbance around 260 nm.[9][21] If your dye is active, you should see a significant increase in absorbance at 260 nm after adding NaOH. If there is little to no change, the NHS ester has likely already been hydrolyzed and is inactive.

References

• Cy3.5 NHS ester (non-sulfonated). RayBiotech. [Link]

• Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation. RSC Publishing. [Link]

• NHS / sulfo-NHS. Interchim. [Link]

• Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Langmuir - ACS Publications. [Link]

• Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. PMC. [Link]

• Amine reactive dyes: an effective tool to discriminate live and dead cells in polychromatic flow cytometry. PubMed. [Link]

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. PMC. [Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

• N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. PMC. [Link]

• Which temperature is the best for EDC/NHS reaction?. ResearchGate. [Link]

• Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. [Link]

• Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution. RSC Publishing. [Link]

• Kinetics and mechanisms of the aminolysis of N-hydroxysuccinimide esters in aqueous buffers. The Journal of Organic Chemistry - ACS Publications. [Link]

• Amersham CyDye mono-reactive NHS Esters. Dutscher. [Link]

• Amersham Cy3B mono-reactive dye. Cytiva. [Link]

Sources

• 1. Cy3 NHS Ester | AAT Bioquest [aatbio.com]
• 2. resources.biomol.com [resources.biomol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Amine reactive dyes: an effective tool to discriminate live and dead cells in polychromatic flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. help.lumiprobe.com [help.lumiprobe.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. benchchem.com [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. benchchem.com [benchchem.com]
• 20. biotium.com [biotium.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. raybiotech.com [raybiotech.com]
• 23. apexbt.com [apexbt.com]
• 24. lumiprobe.com [lumiprobe.com]
• 25. NHS-酯修饰与氨基标记的寡核苷酸缀合的实验方案 [sigmaaldrich.com]
• 26. pdf.dutscher.com [pdf.dutscher.com]
• 27. tools.thermofisher.com [tools.thermofisher.com]
• 28. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Cy3.5 NHS Ester Solubility and Labeling

As a Senior Application Scientist, I frequently encounter researchers struggling with Cy3.5 NHS ester bioconjugation. The root cause of most failures traces back to a misunderstanding of the dye's intrinsic hydrophobicity and the competing kinetics of ester hydrolysis.

Cy3.5 NHS ester is a non-sulfonated cyanine dye. Unlike its sulfonated counterpart (Sulfo-Cy3.5), it lacks the hydrophilic sulfonate groups required for high aqueous solubility. When introduced into an aqueous buffer without proper solvent management, the planar indolium ring systems rapidly stack, leading to visible precipitation, poor labeling yields, and protein aggregation.

This guide provides mechanistic insights and self-validating protocols to help you overcome these solubility barriers and achieve reproducible bioconjugation.

Diagnostic Workflows and Reaction Mechanisms

To effectively troubleshoot, you must first isolate whether your failure is driven by hydrophobic aggregation, competing hydrolysis, or suboptimal buffer conditions.

Diagnostic workflow for resolving Cy3.5 NHS ester precipitation and low labeling yields.

Chemical causality: The competition between successful amine conjugation and ester hydrolysis.

Frequently Asked Questions (FAQs)

Q1: Why does Cy3.5 NHS ester precipitate instantly when added to my protein solution? A1: Because Cy3.5 is a non-sulfonated dye, it possesses exceptionally low water solubility and requires an organic co-solvent to remain in solution[1]. When introduced directly into an aqueous buffer, the dye nucleates and precipitates. To prevent this, the dye must first be completely dissolved in an anhydrous organic solvent (DMSO or DMF) and then added dropwise. The final reaction mixture must contain 5–20% organic co-solvent to facilitate labeling without precipitating the dye[1].

Q2: How does the choice between Cy3.5 and Sulfo-Cy3.5 affect my experimental design? A2: The choice dictates your solvent strategy. Non-sulfonated Cy3.5 requires DMSO/DMF, making it suitable for robust proteins or applications where the final conjugate must be membrane-permeable. If your target protein denatures in the presence of 5–10% DMSO, you must switch to Sulfo-Cy3.5 NHS ester, which is inherently water-soluble and can be conjugated in purely aqueous conditions.

Q3: My labeling efficiency is extremely low despite no visible precipitation. What is the cause? A3: The primary competing reaction is the hydrolysis of the NHS ester into a non-reactive carboxylic acid. This is accelerated by moisture in your dye stock or suboptimal pH. Furthermore, the reaction is strictly pH-dependent: at low pH (<8.0), primary amines are protonated and unreactive; at high pH (>8.5), hydrolysis outpaces the labeling reaction.

Q4: How do I validate that my NHS ester is still active before the reaction? A4: You can perform a self-validating hydrolysis assay. Both conjugation and hydrolysis release N-hydroxysuccinimide (NHS) as a leaving group, which absorbs strongly at 260 nm (ε = 9700 M⁻¹cm⁻¹ in NH₄OH). According to 2, comparing the 260 nm absorbance of your stock before and after intentional hydrolysis with a strong base allows you to quantify the remaining active ester fraction[2].

Quantitative Troubleshooting Matrix

Use this table to audit your experimental parameters. Deviations in these critical variables are the primary drivers of labeling failure.

Parameter	Optimal Range	Consequence of Deviation	Corrective Action
Organic Co-solvent	5–20% (v/v)	<5%: Hydrophobic dye precipitation.>20%: Protein denaturation.	Titrate DMSO/DMF concentration or switch to Sulfo-Cy3.5[1].
Buffer pH	8.3–8.5	<8.0: Amines protonated (low yield).>8.5: Rapid NHS hydrolysis.	Buffer exchange into 0.1 M Sodium Bicarbonate[3].
Molar Excess of Dye	5 to 20-fold	<5x: Under-labeling.>20x: Protein precipitation or quenching.	Calculate exact mass using the 8-fold empirical starting point.
Quenching Agent	20–100 mM	None: Uncontrolled downstream cross-reactivity.	Add Tris or Glycine for 15 mins post-reaction[4].

Step-by-Step Protocol: Optimized Labeling with Cy3.5 NHS Ester

This self-validating methodology ensures maximum labeling efficiency while actively mitigating hydrophobic aggregation and ester hydrolysis.

Step 1: Reagent Preparation (Anhydrous Conditions)

Causality: Moisture causes rapid degradation of the NHS ester. Amine impurities in degraded solvents will prematurely consume the reactive dye.

• Remove the Cy3.5 NHS ester vial from -20°C storage and equilibrate to room temperature in a desiccator before opening to prevent condensation.

• Dissolve the dye in high-quality, amine-free anhydrous DMF or DMSO to create a concentrated stock (e.g., 10 mg/mL).

• Self-Validation Check: Ensure the DMF has no "fishy" odor. A fishy smell indicates degradation into dimethylamine, which will instantly react with and destroy your NHS ester[3].

Step 2: Protein Preparation

Causality: Primary amines must be deprotonated to act as effective nucleophiles, which requires a slightly basic environment.

• Dissolve or buffer-exchange your target protein into 0.1 M Sodium Bicarbonate buffer (pH 8.3–8.5).

• Ensure the protein concentration is between 1–10 mg/mL. High protein concentrations drive the bi-molecular labeling reaction forward faster than the uni-molecular hydrolysis reaction.

• Strictly avoid buffers containing primary amines (e.g., Tris or glycine) during this step.

Step 3: The Conjugation Reaction

Causality: The highly hydrophobic dye can nucleate and precipitate if the local concentration is too high upon addition to the aqueous phase.

• Calculate the required dye volume for an 8-fold molar excess[3].

• While vigorously vortexing the protein solution, add the Cy3.5 NHS ester stock dropwise .

• Ensure the final volume of DMSO/DMF does not exceed 10% (v/v) of the total reaction mixture[4].

• Incubate the mixture in the dark at room temperature for 1 to 4 hours, or overnight at 4°C[3].

Step 4: Quenching and Purification

Causality: Unreacted dye must be neutralized and removed to prevent background fluorescence and unwanted cross-reactivity in downstream assays.

• Quench the reaction by adding a primary amine, such as Tris or glycine, to a final concentration of 20–100 mM[4]. Incubate for 15 minutes.

• Purify the conjugate to remove the quenched dye, free NHS leaving groups, and organic solvent. Gel-filtration chromatography (e.g., Sephadex G-25) is the most universal method for macromolecules, though ethanol/acetone precipitation can be used for highly stable proteins and nucleic acids[3].

References

• Interchim (Lumiprobe LLC). "Protocol: NHS Ester Labeling of Amino-Biomolecules". Interchim.fr. [Link]

• Labclinics. "APExBIO". Labclinics.com. [Link]

Sources

• 1. labclinics.com [labclinics.com]
• 2. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

How to determine the degree of labeling for Cy3.5 conjugates

Guide to Determining the Degree of Labeling (DOL)

Welcome to the technical support center for Cy3.5 conjugates. This guide provides researchers, scientists, and drug development professionals with a comprehensive, field-tested resource for accurately determining the Degree of Labeling (DOL). Understanding and controlling the DOL is a critical parameter for ensuring the quality, consistency, and performance of your fluorescently labeled biomolecules.[1] An optimal DOL maximizes the fluorescence signal while preserving the biological activity of the conjugated molecule.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the Degree of Labeling (DOL) and why is it critical?

The Degree of Labeling (DOL), also known as the dye-to-protein ratio, represents the average number of dye molecules covalently bound to a single biomolecule (e.g., a protein or antibody).[3] It is a crucial quality control metric for several reasons:

• Signal Strength: A higher DOL generally leads to a brighter fluorescent signal. However, an excessively high DOL (over-labeling) can cause self-quenching, where adjacent dye molecules absorb energy from one another, paradoxically reducing the fluorescence output.[2][4][5]

• Biological Activity: Covalent attachment of bulky, hydrophobic dye molecules can alter the structure and function of a protein.[4] Over-labeling, particularly near active sites or antigen-binding regions, can diminish or destroy the biomolecule's biological activity.[4]

• Reproducibility: Ensuring a consistent DOL across different batches of conjugates is essential for the reproducibility of experimental results.[5] Accurately determining the DOL allows you to standardize your labeling reactions and downstream applications.[5][6]

Q2: What is the scientific principle behind calculating the DOL?

The calculation is based on the Beer-Lambert Law , which states that the absorbance of a solution is directly proportional to the concentration of the absorbing substance and the path length of the light passing through it (A = εcl ).[7][8][9]

To determine the DOL, we use a spectrophotometer to measure the absorbance of the purified conjugate at two key wavelengths:

• ~280 nm (A₂₈₀): At this wavelength, aromatic amino acids in proteins (like tryptophan and tyrosine) absorb light. However, the Cy3.5 dye also has some absorbance at 280 nm.[1][7]

• ~581 nm (A_max): This is the maximum absorbance wavelength for the Cy3.5 dye, where protein absorbance is negligible.[10]

By measuring the absorbance at these two points, and by knowing the molar extinction coefficients (ε) of both the protein and the dye, we can calculate their respective concentrations and, subsequently, their molar ratio (the DOL).[3][7] A critical step is to correct the A₂₈₀ reading for the contribution of the dye's absorbance at that wavelength.[5][6][7]

Q3: What key information and materials do I need before starting?

Before you begin, ensure you have the following:

• Purified Conjugate: It is absolutely essential that your Cy3.5 conjugate is completely free of any unconjugated, non-covalently bound dye.[1][2][5][6] Residual free dye will lead to a significant overestimation of the DOL. Purification is typically achieved via size-exclusion chromatography (e.g., a desalting column), dialysis, or spin columns.[2][5]

• Spectrophotometer: A UV-Vis spectrophotometer capable of measuring absorbance at both 280 nm and ~581 nm.

• UV-Transparent Cuvettes: Standard cuvettes are typically 1 cm in path length. Quartz cuvettes are required for accurate measurements in the UV range (280 nm).[7]

• Matching Buffer: The same buffer that your conjugate is dissolved in should be used to blank the spectrophotometer.[1]

• Key Quantitative Data: You must know the molar extinction coefficients for your specific protein and the Cy3.5 dye, as well as the dye's correction factor. These values are summarized in the table below.

Parameter	Symbol	Value	Notes
Cy3.5 Max. Absorbance Wavelength	λ_max	~581 nm	This is the peak absorbance for Cy3.5 dye.[10]
Molar Extinction Coefficient of Cy3.5	ε_dye	150,000 M⁻¹cm⁻¹	This value is for the dye at its λ_max.[11]
Correction Factor for Cy3.5 at 280 nm	CF₂₈₀	0.24	This corrects for the dye's absorbance at 280 nm.[11][12]
Molar Extinction Coefficient of Protein	ε_prot	Protein-specific	For a typical IgG, this is ~210,000 M⁻¹cm⁻¹.[5][11] You must use the correct value for your protein.

Q4: What is an optimal DOL for a Cy3.5 conjugate?

The ideal DOL depends on the specific application and the biomolecule being labeled.

• For Antibodies: A DOL between 2 and 10 is generally considered optimal.[5][13]

• For other Proteins: A DOL between 0.5 and 1 is often recommended, especially for applications sensitive to protein function.[14][15]

A DOL below the optimal range may result in a weak signal, while a DOL above this range risks protein precipitation, loss of biological activity, and fluorescence quenching.[4][5] It is often necessary to perform small-scale labeling reactions at different dye-to-protein molar ratios to experimentally determine the optimal DOL for your specific system.[5][13]

Experimental Protocol & Calculation

This protocol outlines the definitive steps for measuring and calculating the DOL of your purified Cy3.5 conjugate.

Sources

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• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Degree of labeling (DOL) step by step [abberior.rocks]
• 4. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. spectra.arizona.edu [spectra.arizona.edu]
• 8. edinst.com [edinst.com]
• 9. Protein Quantitation Techniques - Arvys Proteins [arvysproteins.com]
• 10. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. xobi.net [xobi.net]
• 13. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 14. support.nanotempertech.com [support.nanotempertech.com]
• 15. nanotempertech.com [nanotempertech.com]

Reference Data & Comparative Studies

Assessing the Photostability of Cy3.5 NHS Ester Conjugates: A Comprehensive Comparison Guide

In modern fluorescence microscopy, the choice of fluorophore dictates the spatial and temporal limits of an experiment. For researchers performing time-lapse imaging, single-molecule tracking, or super-resolution microscopy, a dye’s resistance to light-induced degradation—photostability—is just as critical as its brightness 1.

Cy3.5 (Cyanine 3.5) is a widely used orange-red emitting fluorophore. When functionalized as an N-Hydroxysuccinimide (NHS) ester, it readily conjugates to primary amines on antibodies, proteins, and peptides [[2]](). While Cy3.5 offers exceptional molar absorptivity and anomalous fluorescence enhancement upon protein binding [[3]](), its photostability must be carefully weighed against newer-generation alternatives.

This guide provides an objective comparison of Cy3.5 against competing dyes, explores the mechanistic causality of photobleaching, and details a self-validating experimental protocol for assessing the photostability of your bioconjugates.

Photophysical Profiling & Competitor Comparison

Cy3.5 occupies a highly desirable spectral window (Excitation ~581 nm / Emission ~596 nm), bridging the gap between standard TRITC/Cy3 and deep-red Cy5 channels 4. However, traditional cyanine dyes are inherently prone to photo-oxidation compared to sulfonated rhodamines (Alexa Fluor) or carbopyronines (ATTO).

The table below summarizes the quantitative photophysical data of Cy3.5 and its primary alternatives in the ~590 nm excitation range:

Fluorophore	Excitation (nm)	Emission (nm)	Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield	Photostability Rating
Cy3.5	581	596	150,000	Variable*	Moderate [[2]]()
Texas Red	596	615	85,000	0.93	Moderate 4
Alexa Fluor 594	590	617	73,000	0.66	High 5
ATTO 594	603	626	120,000	0.85	Very High 6

*Note: Unlike Cy5, Cy3.5 exhibits an anomalous fluorescence enhancement upon covalent linking to rigid structures like IgG, drastically increasing its effective quantum yield in conjugated form 3.

The Mechanism of Cyanine Photobleaching

To accurately assess photostability, one must understand the causality behind fluorescence loss. Photobleaching is not a random event; it is a direct consequence of the fluorophore's excited-state dynamics 7.

When Cy3.5 is subjected to high-intensity laser excitation, a fraction of the molecules undergo Intersystem Crossing (ISC) from the excited singlet state (S1) to a long-lived triplet state (T1). Because the triplet state is relatively stable, the fluorophore has ample time to interact with dissolved molecular oxygen (O₂), generating Reactive Oxygen Species (ROS). These ROS subsequently attack the polymethine bridge of the cyanine dye, causing irreversible covalent cleavage and a permanent loss of fluorescence [[7]]().

Photobleaching mechanism of cyanine dyes via triplet state and ROS generation.

Experimental Workflows

To objectively evaluate the photostability of Cy3.5 against alternatives like Alexa Fluor 594, you must first create a standardized bioconjugate, followed by a rigorously controlled imaging assay.

Experimental workflow for Cy3.5-IgG conjugation and photostability assessment.

Protocol A: Optimized Cy3.5-IgG Conjugation

This protocol utilizes a self-validating approach to ensure that the degree of labeling (DOL) is consistent, preventing self-quenching artifacts from skewing the photostability data.

• Buffer Preparation: Dissolve your target IgG antibody (e.g., 2-10 mg/mL) in 0.1 M Sodium Bicarbonate buffer (pH 8.3–8.5).

  • Causality: NHS esters react exclusively with non-protonated primary aliphatic amines. A pH of 8.3–8.5 ensures the ε-amino groups of lysine residues are deprotonated and nucleophilic. Avoid Tris buffer, as its primary amines will aggressively compete with the protein .

• Dye Reconstitution: Dissolve the Cy3.5 NHS ester in high-quality, anhydrous DMSO or DMF immediately before use.

  • Causality: NHS esters are highly susceptible to moisture. Trace water induces rapid hydrolysis into an unreactive carboxylic acid, which will drastically lower your conjugation efficiency .

• Reaction: Add the dye to the antibody solution at a 5:1 to 10:1 molar ratio (Dye:Protein). Incubate at room temperature for 1–2 hours, protected from light 2.

• Purification: Isolate the conjugate using a size-exclusion chromatography (SEC) column (e.g., Sephadex G-25) equilibrated with PBS.

  • Causality: Unreacted free dye will artificially inflate the apparent DOL and cause high background fluorescence during the imaging assay, masking the true photobleaching kinetics of the conjugate .

Protocol B: Quantitative Photobleaching Assay

To accurately compare Cy3.5 against Alexa Fluor 594 or ATTO 594, the imaging conditions must be identical.

• Sample Mounting: Mount fixed cells stained with the Cy3.5-IgG conjugate onto a glass coverslip. Prepare two sets: one using standard PBS, and one using a commercial antifade mounting medium.

  • Causality: Antifade reagents (or oxygen scavenging systems like glucose oxidase/catalase) deplete local oxygen, artificially extending the triplet state lifetime while preventing ROS formation. Testing in PBS reveals the dye's intrinsic photostability, while the antifade condition mimics real-world imaging 8.

• Illumination: Place the slide on a confocal or widefield fluorescence microscope. Expose the sample to continuous illumination using a 561 nm laser at maximum practical power 2.

  • Causality: Continuous, high-intensity exposure forces rapid excitation-emission cycling, accelerating triplet state accumulation and producing a measurable decay curve within minutes 7.

• Data Acquisition: Capture images every 5 seconds for a total of 5 to 10 minutes.

• Quantification: Using image analysis software (e.g., ImageJ/Fiji), select multiple Regions of Interest (ROIs) over stained structures. Measure the Mean Fluorescence Intensity (MFI) over time. Normalize the data by plotting It​/I0​ (Intensity at time t divided by initial Intensity) to generate the photobleaching decay curve.

Data Interpretation & Mitigation Strategies

When analyzing the decay curves, Cy3.5 will typically exhibit a faster exponential decay compared to ATTO 594 or Alexa Fluor 594 under raw (PBS) conditions 5. However, because Cy3.5 demonstrates an exceptional initial brightness (due to its high extinction coefficient and anomalous fluorescence enhancement upon IgG binding [[3]]()), it remains highly viable for rapid acquisition workflows (e.g., flow cytometry or standard widefield imaging).

Strategies to Overcome Cy3.5 Photobleaching:

• Oxygen Scavenging Buffers: For single-molecule FRET (smFRET) or super-resolution applications, use an enzymatic oxygen scavenging system (e.g., Glucose Oxidase/Catalase) combined with a triplet-state quencher like Trolox. This drastically extends the photobleaching lifetime of cyanine dyes 8.

• Limit Exposure Time: Reduce the pixel dwell time of the laser or increase the frame rate to limit the absolute time the fluorophore spends in the excited state 7.

References

• Protocol: NHS Ester Labeling of Amino-Biomolecules - Interchim. [Link]

• Alexa Fluor dyes sulfonation of coumarin rhodamine cyanine dyes - Bio-Synthesis. [Link]

• Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC. [Link]

• Anomalous Fluorescence Enhancement of Cy3 and Cy3.5 versus Anomalous Fluorescence Loss of Cy5 and Cy7 upon Covalent Linking to IgG and Noncovalent Binding to Avidin | Bioconjugate Chemistry - ACS Publications.[Link]

• Photobleaching in Fluorescence Microscopy - AZoLifeSciences. [Link]

• Properties of Fluorescent Dyes, Fluorescent Quencher & Redox Label - Jena Bioscience. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Alexa Fluor dyes sulfonation of coumarin rhodamine cyanine dyes [biosyn.com]
• 6. jenabioscience.com [jenabioscience.com]
• 7. azolifesciences.com [azolifesciences.com]
• 8. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Reactivity Testing of Cy3.5 Labeled Secondary Antibodies

In the realm of multiplex immunofluorescence (mIF), the pursuit of clean, specific signals is paramount. The ability to simultaneously visualize multiple targets within a single tissue section offers an unparalleled view into complex biological systems, particularly in fields like immuno-oncology and translational research.[1][2] However, the success of any multiplexing experiment hinges on the specificity of the reagents used, especially the secondary antibodies.[3][4] This guide provides an in-depth, objective comparison and validation framework for assessing the cross-reactivity of Cy3.5 labeled secondary antibodies, ensuring the integrity and reproducibility of your experimental data.

Cy3.5, an orange-red fluorescent dye, is a popular choice in fluorescence-based assays due to its bright fluorescence, high photostability, and distinct spectral properties.[5][6] With an excitation maximum around 581 nm and an emission maximum at approximately 596 nm, it is well-suited for common laser lines and filter sets.[5][7][8] When conjugated to secondary antibodies, Cy3.5 can exhibit an anomalous fluorescence enhancement, leading to brighter signals and improved detection sensitivity.[9]

However, even with an excellent fluorophore, the potential for secondary antibody cross-reactivity remains a critical concern. Cross-reactivity occurs when a secondary antibody, intended to bind to the primary antibody from a specific host species, also binds to immunoglobulins (IgGs) from other species present in the experiment.[10][11][12] This can lead to false-positive signals, high background, and erroneous data interpretation. This guide will walk you through the principles of cross-reactivity and provide a robust experimental protocol to validate the specificity of your Cy3.5 labeled secondary antibodies.

Understanding the Roots of Cross-Reactivity

Secondary antibody cross-reactivity is primarily driven by the structural similarity, or sequence homology, between immunoglobulins of different species.[11] Mammalian IgG subclasses share a significant degree of homology in the amino acid sequences of their constant domains.[13][14] This is particularly true for closely related species, such as mouse and rat.[11][15] A secondary antibody raised against mouse IgG, for example, may recognize and bind to homologous epitopes on a rat IgG molecule, leading to off-target signal.

To mitigate this, manufacturers often employ a purification step called cross-adsorption (or pre-adsorption).[16][17] During this process, the secondary antibody solution is passed through a column containing immobilized serum proteins or immunoglobulins from potentially cross-reactive species.[16] Any non-specific secondary antibodies will bind to these immobilized proteins and be removed, while the highly specific antibodies flow through.[16] The result is a "highly cross-adsorbed" secondary antibody with minimal reactivity to off-target species.[10][15]

The Imperative of In-House Validation

While manufacturers provide data on the cross-reactivity of their antibodies, it is crucial for researchers to perform their own validation experiments within the specific context of their experimental system. Factors such as the blocking buffer used, the specific primary antibodies in the multiplex panel, and the tissue type can all influence the degree of non-specific binding.[18]

A well-designed cross-reactivity test serves as a self-validating system, providing you with the confidence that the signals you observe are a true representation of your target antigens.

Experimental Workflow for Cross-Reactivity Assessment

The following dot blot protocol is a straightforward and effective method for evaluating the cross-reactivity of a Cy3.5 labeled secondary antibody against a panel of IgGs from different species.

Caption: Specific vs. cross-reactive secondary antibody binding.

Alternatives to Cross-Adsorbed Polyclonal Antibodies

For multiplexing experiments where absolute specificity is required, researchers can consider using isotype-specific monoclonal secondary antibodies. [3][4][19]These antibodies are engineered to recognize a single, specific isotype of a primary antibody (e.g., mouse IgG1, IgG2a, or IgG2b) without cross-reacting with other isotypes or species. [3][4]This can be particularly advantageous when using multiple monoclonal primary antibodies raised in the same host species but of different isotypes. [19][20]

Conclusion

The integrity of multiplex immunofluorescence data is fundamentally reliant on the specificity of the secondary antibodies used. While manufacturers provide valuable information, in-house validation of cross-reactivity is an indispensable step in ensuring the accuracy and reproducibility of your results. The dot blot protocol outlined in this guide provides a robust and quantitative method for assessing the performance of your Cy3.5 labeled secondary antibodies. By understanding the principles of cross-reactivity and implementing rigorous validation protocols, researchers can confidently generate high-quality, publication-ready data.

References

• Rockland Immunochemicals. What Is Pre-Adsorption?. Rockland Immunochemicals. [Link]

• AxisPharm. Cyanine3.5 Dye. AxisPharm. [Link]

• Bio-Rad. Isotype Specific Monoclonal Secondary Antibodies. Bio-Rad. [Link]

• The Scientist. (2019, April 9). Bio-Rad Introduces Isotype-Specific Secondary Antibodies. The Scientist. [Link]

• FluoroFinder. Cy3.5 Dye Profile. FluoroFinder. [Link]

• Frontiers in Medicine. (2022). Multiplex Immunofluorescence and the Digital Image Analysis Workflow for Evaluation of the Tumor Immune Environment in Translational Research. Frontiers. [Link]

• Addgene. (2023, April 6). Antibodies 101: Choosing the Right Isotype. Addgene Blog. [Link]

• Boster Bio. (2023, January 30). How to Choose the Right Secondary Antibody for Your Research. Boster Bio. [Link]

• National Institutes of Health. (2017). An introduction to Performing Immunofluorescence Staining. PMC. [Link]

• MBL Life Science. Main causes of non-specific reactions of antibodies. MBL Life Science. [Link]

• ONI. (2019, May 15). 9 tips to optimize your immunofluorescence staining. ONI.bio. [Link]

• Sanquin. Properties of human IgG subclasses. Sanquin. [Link]

• Frontiers in Immunology. (2019). Mind the Gap: How Interspecies Variability in IgG and Its Receptors May Complicate Comparisons of Human and Non-human Primate Effector Function. PMC. [Link]

• ResearchGate. Sequence alignment of C H 3 domain sequences. Human IgA and IgG C H 3.... ResearchGate. [Link]

• Antibodies.com. (2024, March 28). Immunocytochemistry/Immunofluorescence (ICC/IF): The Complete Guide. Antibodies.com. [Link]

• National Institutes of Health. (2016, January 18). Referencing cross-reactivity of detection antibodies for protein array experiments. PMC. [Link]

• ELISA Kits. Antibody Cross Reactivity And How To Avoid It?. ELISA Kits. [Link]

• Bio-Rad. Secondary Antibodies. Bio-Rad. [Link]

• Interchim. Cy fluorescent dye labeled secondary antibodies. Interchim. [Link]

• Immunology. (1976). The antigenic interrelations of some mammalian IgG subclasses detected with cross-reacting fowl antisera to human and mouse IgG-Fc. PMC. [Link]

• Frontiers in Immunology. (2018). IgG Subclasses and Allotypes: From Structure to Effector Functions. PMC. [Link]

• PubMed. (2000, September 15). Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. PubMed. [Link]

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• 2. Multiplex Immunofluorescence: Protocol and Techniques | Danaher Life Sciences [lifesciences.danaher.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. Bio-Rad Introduces Isotype-Specific Secondary Antibodies | The Scientist [the-scientist.com]
• 5. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 9. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Secondary Antibody Cross-Adsorption and Cross Reactivity | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Cross-adsorbed secondary antibodies and cross-reactivity [jacksonimmuno.com]
• 12. What is secondary antibody cross reactivity? | AAT Bioquest [aatbio.com]
• 13. Properties of human IgG subclasses [ednieuw.home.xs4all.nl]
• 14. IgG Subclasses and Allotypes: From Structure to Effector Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biotium.com [biotium.com]
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• 20. blog.addgene.org [blog.addgene.org]

Comparing labeling efficiency of Cy3.5 on different proteins

The Application Scientist’s Guide to Cy3.5 Protein Labeling: Efficiency, Causality, and Comparative Workflows

For researchers and drug development professionals, the selection and conjugation of fluorophores to targeting proteins is a critical determinant of assay sensitivity. Cyanine 3.5 (Cy3.5), an orange-red fluorescent dye (Excitation ~581 nm / Emission ~596 nm), is highly valued in single-molecule microscopy, flow cytometry, and in vivo imaging.

However, labeling efficiency and the resulting photophysical behavior of Cy3.5 vary drastically depending on the target protein. This guide provides an objective, data-driven comparison of Cy3.5 labeling efficiency across different proteins, explains the mechanistic causality behind these differences, and outlines a self-validating experimental protocol.

The Mechanistic Causality of Cy3.5 Labeling

To optimize a conjugation reaction, one must understand the competing thermodynamic and kinetic forces at play. Cy3.5 is most commonly functionalized as an N-hydroxysuccinimide (NHS) ester to target primary amines (the ϵ -amino groups of lysine residues and the N-terminus of polypeptides).

The Kinetic Competition: The efficiency of Cy3.5 NHS ester labeling is governed by bimolecular reaction kinetics. The desired nucleophilic acyl substitution (amine attacking the NHS ester) competes directly with the pseudo-first-order hydrolysis of the NHS ester in aqueous buffers. If the protein concentration is too low (<2 mg/mL), hydrolysis outpaces conjugation, resulting in a low Degree of Substitution (DOS) [1].

Anomalous Fluorescence Enhancement: Unlike Cy5 or Cy7, which often suffer from severe fluorescence quenching when heavily conjugated to proteins, Cy3.5 exhibits anomalous fluorescence enhancement. Free cyanine dyes undergo rapid non-radiative decay via rotation around their polymethine bridge. Covalent attachment to a rigid protein surface restricts this rotation, increasing the fluorescence quantum yield by 2- to 3-fold [2]. Therefore, pushing for a higher DOS with Cy3.5 (within reason) yields exceptionally bright conjugates without the self-quenching penalties associated with far-red cyanines [3].

Comparative Labeling Efficiency: IgG vs. BSA vs. Avidin

Labeling efficiency is not universal; it is dictated by the target protein's molecular weight, isoelectric point (pI), and the steric accessibility of its lysine residues. Table 1 summarizes the comparative labeling parameters for three common protein classes.

Table 1: Cy3.5 NHS Ester Conjugation Parameters Across Different Proteins

Protein Type	MW (kDa)	Available Lysines	Optimal Reaction pH	Target DOS	Labeling Efficiency & Mechanistic Notes
IgG (Antibodies)	~150	~80 - 90	8.5 - 9.3	4 - 8	High. Lysines in the Fc region are highly solvent-accessible. Yields bright, stable probes without compromising antigen-binding affinity [4].
BSA (Albumin)	~66	59	8.0 - 8.5	3 - 6	Very High. BSA is highly reactive due to a dense distribution of surface lysines. Warning: BSA acts as a competitive sink; impure antibody samples containing BSA will fail to label efficiently [1].
Avidin	~66	36	9.0 - 9.5	2 - 4	Moderate. Avidin has a high pI (~10.5). Higher pH buffers are required to sufficiently deprotonate its lysines for nucleophilic attack, increasing the risk of competing dye hydrolysis.

Workflow Visualization

The following diagram maps the kinetic pathways of the labeling reaction. Understanding the competition between primary amine reaction and aqueous hydrolysis is critical for troubleshooting low DOS.

Reaction mechanism and competing kinetic pathways in Cy3.5 NHS ester protein conjugation.

Self-Validating Protocol: Cy3.5 NHS Ester Conjugation

A robust protocol must be a self-validating system. The following methodology ensures that the initial conditions favor conjugation kinetics and concludes with a mathematical validation of the final product.

Phase I: Preparation & Kinetic Optimization

• Protein Buffer Exchange: Causality: Primary amines in buffers (e.g., Tris, glycine) will competitively consume the NHS ester. Dialyze or use a spin column to exchange the protein into an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.5–9.3) [5]. Requirement: Ensure the final protein concentration is between 2 to 10 mg/mL . Concentrations below 2 mg/mL exponentially decrease labeling efficiency [1].

• Dye Reconstitution: Causality: NHS esters are highly susceptible to moisture. Reconstitute the Cy3.5 NHS ester in high-quality, anhydrous DMSO or DMF immediately before use [4].

Phase II: Conjugation & Purification

• Reaction Initiation: Add the reactive dye to the protein solution at a molar ratio of 5:1 to 10:1 (Dye:Protein). Mix gently and incubate at room temperature for 1–2 hours, protected from light.

• Size Exclusion Chromatography (SEC): Causality: Unreacted dye will artificially inflate photometric validation. Pass the reaction mixture through a pre-equilibrated SEC column (e.g., Sephadex G-25). The labeled protein will elute first (in the void volume), while the smaller free dye is retained in the column matrix.

Phase III: Photometric Validation (The Self-Validating Step)

To confirm success, you must calculate the Degree of Substitution (DOS).

• Measure the absorbance of the purified conjugate at 280 nm ( A280​ , protein peak) and 579 nm ( A579​ , Cy3.5 peak).

• Causality of Correction Factor (CF): Fluorophores absorb slightly at 280 nm, which artificially inflates the perceived protein concentration. You must subtract this contribution using the dye's specific CF (typically ~0.11 for Cy3.5) [5].

DOS Calculation Formula: DOS=(A280​−(CF×A579​))×ϵdye​A579​×ϵprotein​​

(Where ϵdye​ for Cy3.5 is approximately 150,000 M −1 cm −1 , and ϵprotein​ for IgG is ~210,000 M −1 cm −1 ).

A successful IgG conjugation should yield a DOS between 4 and 8. If the DOS is <2, the initial protein concentration was likely too low, or the buffer pH was insufficient to deprotonate the target amines.

References

• Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin Source: PubMed (National Institutes of Health) URL:[Link]

• Anomalous Fluorescence Enhancement of Cy3 and Cy3.5 versus Anomalous Fluorescence Loss of Cy5 and Cy7 upon Covalent Linking to IgG and Noncovalent Binding to Avidin Source: Bioconjugate Chemistry (ACS Publications) URL:[Link]

• Amersham CyDye mono-reactive NHS Esters User Guide Source: Dutscher / Cytiva URL:[Link]

Sources

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.dutscher.com [pdf.dutscher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

A Senior Application Scientist's Guide to Cy3.5 NHS Ester in Super-Resolution Microscopy

Welcome, researchers and innovators. In the quest for cellular imaging that transcends the diffraction limit, the choice of a fluorescent probe is not merely a step in a protocol; it is the very foundation upon which nanoscale resolution is built. This guide provides an in-depth, field-proven analysis of Cy3.5 NHS ester, a well-established orange-red fluorescent dye, and critically compares its performance in super-resolution microscopy (SRM) with key alternatives. Our objective is to move beyond catalog specifications and equip you with the causal understanding needed to make expert experimental choices.

The Super-Resolution Landscape: Why Your Fluorophore Matters

Super-resolution microscopy techniques, such as Stochastic Optical Reconstruction Microscopy (STORM) and Photoactivated Localization Microscopy (PALM), have revolutionized our ability to visualize cellular architecture at the molecular level.[1][2][3] These methods circumvent the diffraction barrier of light by temporally separating the fluorescence of individual molecules.[3] In techniques like dSTORM (direct STORM), this is achieved by inducing most fluorophores into a stable, non-fluorescent dark state, allowing only a sparse, stochastic subset to emit light at any given moment.[1][4] The precise localization of these individual emitters over thousands of frames is then used to reconstruct a final, high-resolution image.

The success of this entire process hinges on the photophysical behavior of the fluorophore within a specialized chemical environment. An ideal SRM dye must exhibit:

• High Photon Output: Emitting a large number of photons before photobleaching or switching off, which is critical for localization precision.

• Robust Photostability: Resisting irreversible photochemical destruction during intense laser illumination.[5]

• Optimal Blinking Characteristics: Efficiently and reversibly switching between fluorescent "on" and dark "off" states, with a low duty cycle (fraction of time spent in the "on" state) to prevent spatial overlap of active fluorophores.

This guide will dissect how Cy3.5 NHS ester measures up to these stringent demands.

Profiling Cy3.5 NHS Ester: Properties and Performance

(E)-Cyanine 3.5 (Cy3.5) is a member of the cyanine dye family, characterized by a polymethine bridge connecting two nitrogen-containing heterocyclic moieties.[6] The N-hydroxysuccinimide (NHS) ester functional group makes it a reactive probe for covalently labeling primary amines on proteins, peptides, and amine-modified oligonucleotides, forming a stable amide bond.[6][]

Photophysical Characteristics

Cy3.5 occupies a useful spectral niche between its better-known siblings, Cy3 and Cy5.

• Excitation Maximum (λ_ex): ~581 nm

• Emission Maximum (λ_em): ~596 nm[8]

• Molar Extinction Coefficient (ε): ~150,000 M⁻¹cm⁻¹[8]

• Quantum Yield (Φ): Not widely reported, but generally moderate for cyanine dyes.[8]

Performance in Super-Resolution Microscopy

While Cy3.5 can be used in SRM, its performance is nuanced. Studies have shown that Cy3.5, along with Cy3 and Cy3B, exhibits some blinking behavior necessary for STORM, particularly in specifically formulated imaging buffers.[9] However, it is not typically considered a top-tier fluorophore for demanding dSTORM applications.

A significant concern with Cy3.5 and other cyanine dyes is the potential for "photobluing," where the dye photoconverts into a blue-shifted species under intense irradiation.[10][11] This phenomenon can introduce artifacts in multicolor imaging experiments by causing spectral crosstalk.

One study noted that in terms of fluorescence upon protein conjugation, Cy3.5 behaves similarly to Cy3, which can show an anomalous enhancement in fluorescence. This is in contrast to Cy5 and Cy7, which are prone to significant quenching at high labeling densities.[12]

Comparative Analysis: Cy3.5 vs. The Alternatives

To make an informed decision, a researcher must weigh the properties of Cy3.5 against other available fluorophores in the same spectral region. The general consensus from literature and manufacturer data is that modern alternatives, such as the Alexa Fluor and ATTO series, often exhibit superior brightness and photostability.[8]

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (η)	Key Performance Insights
(E)-Cyanine 3.5	581[8]	596[8]	~150,000[8]	Not widely reported	Moderate performance; shows some blinking for STORM but is susceptible to photobluing.[9][10]
Cy3	555[6]	570[6]	150,000[6]	~0.31 (can vary)[6]	Commonly used, but Alexa Fluor 555 is generally brighter and more photostable.[13]
Cy3B	559	570	130,000	~0.67	Considered one of the best traditional dyes for dSTORM in the red range due to higher quantum yield and photostability.[14]
Alexa Fluor 568	578[8]	603[8]	91,000[8]	0.69[8]	Excellent alternative with significantly higher photostability and quantum yield.[8][14]
ATTO 565	564[8]	590[8]	120,000[8]	0.90[8]	Known for exceptional brightness and high photostability, making it ideal for single-molecule applications.[8]

Expert Insight: For most super-resolution applications, particularly dSTORM, the higher photon budget and photostability of Alexa Fluor 568 or ATTO 565 will yield superior localization precision and image quality compared to Cy3.5. While Cy3B is a strong contender, the ATTO and Alexa Fluor dyes often represent a more robust choice for demanding, long-acquisition experiments.[8][15]

Experimental Protocols: A Self-Validating System

Achieving reproducible, high-quality super-resolution data requires meticulous attention to labeling and imaging protocols. Here, we provide a validated workflow for antibody conjugation, which is a common application for NHS ester dyes.

Protocol 1: Antibody Conjugation with Cy3.5 NHS Ester

This protocol describes the covalent labeling of primary amines (e.g., lysine residues) on an antibody. The key to success is maintaining an amine-free environment and optimizing the dye-to-protein ratio.

Caption: Workflow for labeling antibodies with cyanine NHS esters.

Step-by-Step Methodology:

• Antibody Preparation: Ensure your antibody is in an amine-free buffer (e.g., PBS). Buffers containing Tris or glycine will compete with the labeling reaction and must be removed, for example, by dialysis or buffer exchange.[6][16] The recommended protein concentration is 2-10 mg/mL to ensure efficient labeling.[16][17]

• Dye Preparation: Immediately before use, dissolve the Cy3.5 NHS ester in anhydrous DMSO to a concentration of 10 mM.[6][16] NHS esters are moisture-sensitive, and exposure to water will lead to hydrolysis, inactivating the dye.[18]

• Reaction Setup: Adjust the pH of the antibody solution to 8.3-8.5 using a bicarbonate buffer. This basic pH is crucial for deprotonating the primary amines, making them nucleophilic and reactive toward the NHS ester.[19] Add the reactive dye to the antibody solution at a molar ratio of approximately 10:1 (dye:antibody).[17] This ratio may require optimization for different proteins.

• Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light to prevent photobleaching.[16]

• Purification: Separate the labeled antibody from the unreacted free dye using a size-exclusion chromatography column (e.g., Sephadex G-25).[6][16] Incomplete removal of free dye is a common cause of high background fluorescence.

• Quality Control: Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the dye's excitation maximum (~581 nm for Cy3.5). An optimal DOL for antibodies is typically between 2 and 10.[20] Over-labeling can lead to protein aggregation and fluorescence quenching.[6]

Protocol 2: Preparing a dSTORM Imaging Buffer

The blinking of cyanine dyes for dSTORM is not an intrinsic property but is induced by the chemical environment. A typical dSTORM buffer creates a reducing and oxygen-depleted environment.

Caption: Simplified Jablonski diagram for dSTORM photoswitching.

A Common Buffer Formulation (The GLOX/MEA System):

• Base Buffer: Phosphate-Buffered Saline (PBS) or Tris-based buffer.

• Oxygen Scavenging System (GLOX):

  • Glucose Oxidase (to consume oxygen)

  • Catalase (to break down the hydrogen peroxide byproduct)

  • Glucose (as the substrate for glucose oxidase)

• Reducing Agent:

  • β-mercaptoethylamine (MEA) or β-mercaptoethanol (BME). These thiols help push the fluorophore into a long-lived dark state, which is essential for the stochastic switching required in dSTORM.[21]

Expert Insight: The optimal buffer composition can be dye-specific.[4][21] For example, some studies have found that adding triplet-state quenchers like DABCO can improve the blinking of certain dyes like Cy3.[21] It is always advisable to start with a well-documented buffer formulation and optimize from there for your specific dye and sample.

Conclusion and Recommendations

Cy3.5 NHS ester is a functional, amine-reactive dye that can be employed in super-resolution microscopy. Its spectral properties place it in a valuable window for multicolor imaging. However, for researchers aiming for the highest possible resolution, brightness, and photostability, particularly in demanding single-molecule localization techniques like dSTORM, Cy3.5 is often outperformed by more modern alternatives.

Final Recommendations:

• For Routine Imaging & When Cost is a Major Factor: Cy3.5 can be a viable option, provided its limitations are understood and imaging conditions are optimized.

• For High-Performance dSTORM: Prioritize dyes with superior photophysical properties. Alexa Fluor 568 and ATTO 565 are highly recommended alternatives that consistently deliver higher photon counts and greater photostability, leading to improved localization precision and overall image quality.[8]

• For Multicolor Imaging: Be aware of the potential for photobluing with Cy3.5.[10] Rigorous controls are necessary to rule out artifacts from spectral crosstalk.

The ultimate choice of fluorophore is a strategic decision that directly impacts the quality of your data. By understanding the causal relationships between a dye's properties, the experimental protocol, and the final super-resolved image, you can navigate these choices with the confidence of an expert.

References

• Simple buffers for 3D STORM microscopy - Optics Letters - Optica.
• A Comparative Guide to Alternatives for (E)-Cyanine 3.
• Protein Labeling with Cy3 NHS Ester: Optimizing Fluoresce... - Online Inhibitor.
• NHS ester protocol for labeling proteins - Abberior Instruments.
• Protocol: NHS Ester Labeling of Amino-Biomolecules - Interchim.
• An Optimized Buffer for Repe
• Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles.
• Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells.
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• Single-Molecule Super-Resolution Imaging | Nikon's MicroscopyU.
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• Fluorophores for Super-Resolution Microscopy - FluoroFinder.
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• Janelia Fluor® Dyes for Super Resolution Microscopy | Bio-Techne.
• A Researcher's Guide to Fluorophore Selection: Comparing Quantum Yield and Photostability - Benchchem.
• NHS Ester Labeling of Biomolecules Containing Primary Amino Groups - Lumiprobe.
• (E)-Cyanine 3.5 Chloride vs. Cy3: A Comparative Guide for Fluorescence Microscopy - Benchchem.
• Photophysics of Organic Fluorophore Photobluing and Its Applications in Fluorescence and Super-Resolution Microscopy - PMC.
• Photoblueing of organic dyes can cause artifacts in super-resolution microscopy - PMC.
• CAS 2231670-85-0 (Cyanine3.5 NHS ester) - Probes / BOC Sciences.
• New Fluorescent Dyes for Super-resolution Microscopy - Tocris Bioscience.
• Cy3 NHS Ester - A
• Fluorescence Properties and Photophysics of the Sulfoindocyanine Cy3 Linked Covalently to DNA | The Journal of Physical Chemistry B - ACS Public
• CY3 NHS ESTER DESCRIPTION.
• Cyanine 3 monosuccinimidyl ester [equivalent to Cy3® NHS ester] - A
• A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging - RSC Publishing.
• Enhanced labeling density and whole-cell 3D dSTORM imaging by repetitive labeling of target proteins - PMC.
• Cyanine3.5 NHS ester | CAS#:2231670-85-0 - Lumiprobe.
• Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles.
• The best fluorophores for PALM imaging - ONI.bio.
• Developing Fluorescent Dyes for Use in Super-Resolution Microscopy.
• Photoblueing of organic dyes can cause artifacts in super-resolution microscopy | Request PDF - ResearchG
• Anomalous fluorescence enhancement of Cy3 and cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin - PubMed.
• Amersham CyDye mono-reactive NHS Esters - Dutscher.
• Popular fluorophores for dSTORM imaging - ONI.bio.
• (PDF)
• Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjug
• Evaluation of fluorophores for optimal performance in localization-based super-resolution imaging - PMC.
• Cyanine3 NHS Ester - A
• Fluorescent Probes for Three Super-Resolution Modalities—STORM, SIM, and STED Microscopy | Thermo Fisher Scientific - SA.
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Safety & Regulatory Compliance

Section 1: Hazard Profile and Quantitative Data

As a Senior Application Scientist, I frequently oversee the implementation of bioconjugation workflows involving cyanine dyes. Cy3.5 NHS ester is a cornerstone reagent for labeling peptides, proteins, and oligonucleotides due to its excellent photostability and high extinction coefficient. However, the very feature that makes it effective—the highly reactive N-hydroxysuccinimide (NHS) ester group—necessitates rigorous safety and disposal protocols. Improper disposal not only poses a risk of cross-linking environmental amines but also violates stringent EPA and institutional hazardous waste mandates.

This guide provides a self-validating, step-by-step operational and disposal plan for Cy3.5 NHS ester, grounded in the chemical kinetics of NHS ester hydrolysis.

Before handling or disposing of Cy3.5 NHS ester, laboratory personnel must understand its physicochemical hazards. The compound is a potent skin and eye irritant and must be handled under localized exhaust ventilation (1)[1].

Table 1: Cy3.5 NHS Ester Hazard and Storage Profile

Parameter	Specification / Requirement	Causality / Rationale
Chemical Classification	Skin/Eye Irritant, potential respiratory irritant	The NHS leaving group reacts indiscriminately with primary amines, including those in biological tissues[1].
Storage Temperature	-20°C, desiccated and protected from light	Prevents spontaneous ambient hydrolysis and preserves the integrity of the fluorophore[1].
Required PPE	Nitrile gloves, safety goggles, lab coat	Direct contact can cause localized covalent labeling of skin proteins and severe ocular irritation[1].
Solubility	DMF, DMSO (insoluble in non-polar solvents)	Requires polar aprotic solvents for initial dissolution before aqueous introduction (2)[2].

Section 2: The Chemistry of Deactivation (Hydrolysis)

The fundamental principle of safe disposal for any NHS ester is controlled deactivation via hydrolysis. In aqueous environments, the NHS ester is subject to nucleophilic attack by water, which cleaves the ester bond to yield a non-reactive Cy3.5 carboxylic acid and free N-hydroxysuccinimide.

Causality in Experimental Design: Why do we intentionally hydrolyze the reagent before disposal? If active NHS esters are discarded directly into liquid waste carboys, they can react with other amine-containing chemical waste, potentially generating unforeseen, toxic, or insoluble cross-linked byproducts. The rate of hydrolysis is highly pH-dependent; while it occurs slowly at pH 7.0, elevating the pH to 8.0–8.5 significantly accelerates the deactivation process (3)[3].

Chemical deactivation pathway of Cy3.5 NHS ester via pH-catalyzed hydrolysis.

Section 3: Step-by-Step Deactivation and Disposal Methodologies

Every protocol below is designed as a self-validating system: by controlling the pH and time, we guarantee the elimination of the reactive hazard prior to final waste segregation.

Protocol A: Disposal of Unused Solid Reagent

• Dissolution: In a fume hood, dissolve the solid Cy3.5 NHS ester waste in a minimal volume of anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)[2]. Note: Direct addition of solid NHS ester to water can cause aggregation, preventing complete hydrolysis.

• Buffer Preparation: Prepare a 0.1 M sodium bicarbonate (NaHCO₃) or phosphate buffer adjusted to pH 8.0–8.5[3].

• Hydrolysis: Slowly add the DMSO/DMF dye solution dropwise to the basic buffer while stirring continuously.

• Incubation: Allow the mixture to stand at room temperature for at least 1 hour to ensure complete cleavage of the NHS group[3].

• Segregation: Transfer the deactivated, fluorophore-containing solution to a clearly labeled "Non-Halogenated Organic Liquid Waste" container. Never pour fluorescent dye waste down the sink (4)[4].

Protocol B: Disposal of Liquid Conjugation Waste Post-conjugation buffers (e.g., flow-through from desalting columns or dialysis buffers) contain unreacted dye that has likely already undergone partial hydrolysis.

• pH Adjustment: Check the pH of the waste solution. If it is below 8.0, add 1M NaOH dropwise or mix with 0.1 M NaHCO₃ until the pH reaches 8.0–8.5[3].

• Incubation: Incubate for 1 hour at room temperature.

• Segregation: Dispose of the deactivated liquid in the designated chemical liquid waste carboy[3].

Protocol C: Contaminated Consumables

• Collection: Gather all pipette tips, microcentrifuge tubes, and gloves that came into contact with the Cy3.5 NHS ester.

• Packaging: Place these items into a puncture-resistant, leak-proof plastic bag or dedicated solid waste bin[4].

• Disposal: Label as "Hazardous Solid Waste - Contaminated with Fluorescent Dye" and route to your institution's EHS department for controlled incineration[1].

Operational workflow for Cy3.5 NHS ester deactivation and waste segregation.

Section 4: Spill Management Protocol

In the event of an accidental spill of solid Cy3.5 NHS ester powder or concentrated solution:

• Evacuate and Ventilate: Ensure the immediate area is well-ventilated. Do not inhale dust[1].

• Containment (Solid): Avoid generating dust. Mechanically sweep the solid using spark-proof tools and place it into a sealable container[1][3].

• Containment (Liquid): Absorb liquid spills with inert absorbent pads.

• Decontamination: Wipe the affected surface with a paper towel soaked in a 0.1 M NaHCO₃ solution to hydrolyze residual reactive dye, followed by a wash with soap and water[3].

• Waste Routing: Treat all cleanup materials as hazardous solid waste[4].

Section 5: Regulatory Compliance

While fluorescent dyes like Cy3.5 are frequently adopted as safer alternatives to traditional radiolabels or highly mutagenic stains (e.g., ethidium bromide), they are not exempt from strict environmental regulations. The EPA Resource Conservation and Recovery Act (RCRA) and institutional Chemical Hygiene Plans mandate that fluorescent dyes be collected and processed as hazardous chemical waste (5)[5].

Discharging these chemicals into municipal sewer systems is strictly prohibited unless specific, documented charcoal filtration and prior institutional EHS approvals have been secured[1][4]. Always label waste containers with unabbreviated chemical names to ensure OSHA and EPA compliance.

References

• Guide for ethidium bromide use and disposal. Tennessee Tech University. Available at:[Link][4]

• CHEMICAL HYGIENE GUIDE - Institutional Planning and Operations. Rutgers University. Available at: [Link][5]

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• 5. ipo.rutgers.edu [ipo.rutgers.edu]

A Senior Application Scientist's Guide to Handling Cy3.5 NHS Ester: Personal Protective Equipment and Safety Protocols

Navigating the complexities of bioconjugation requires not only precision in execution but also an unwavering commitment to safety. As a Senior Application Scientist, I've seen firsthand that a robust understanding of the reagents in use is the foundation of both successful experiments and a safe laboratory environment. This guide provides essential, field-proven insights into the safe handling of Cy3.5 NHS ester, a reactive fluorescent dye widely used for labeling proteins, peptides, and oligonucleotides.[1] We will move beyond a simple checklist of personal protective equipment (PPE) to a deeper understanding of why these precautions are necessary, ensuring a self-validating system of safety for you and your team.

Understanding the Hazard: The Chemistry of Cy3.5 NHS Ester

Cy3.5 NHS ester is a molecule with two key functional components: the cyanine dye (Cy3.5) and the N-hydroxysuccinimide (NHS) ester. The cyanine dye provides the fluorescence, while the NHS ester is a reactive group that readily forms stable amide bonds with primary and secondary amines on your target biomolecule.[2][3] This reactivity, however, is not exclusive to your intended target.

The primary hazards associated with Cy3.5 NHS ester stem from its reactive nature and the properties of cyanine dyes. While some safety data sheets (SDS) for similar compounds may classify them as "not a hazardous substance or mixture," it is crucial to treat all chemicals as potentially hazardous.[4][5] The NHS ester can react with moisture in the air and, more importantly, with biological macromolecules in your body, such as proteins on your skin, in your eyes, or in your respiratory tract. This can lead to irritation and potential sensitization. Furthermore, while the dye itself may have low toxicity, it is designed to bind to molecules, and its effects upon absorption are not fully characterized. Therefore, a comprehensive PPE strategy is non-negotiable.

Core Personal Protective Equipment (PPE) for Handling Cy3.5 NHS Ester

The following table summarizes the recommended PPE for various laboratory operations involving Cy3.5 NHS ester. The causality behind each recommendation is explained to reinforce the importance of each protective layer.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving and Storage	Safety glasses	Nitrile or other chemical-resistant gloves	Laboratory coat	Not generally required
Weighing (Solid)	Safety goggles	Nitrile or other chemical-resistant gloves	Laboratory coat	N95 or P100 respirator if weighing outside a fume hood or if dust is generated.[2]
Dissolution/Solution Prep	Safety goggles	Nitrile or other chemical-resistant gloves	Laboratory coat	Work in a certified chemical fume hood.[2]
Reaction Setup & Monitoring	Safety goggles	Nitrile or other chemical-resistant gloves	Laboratory coat	Work in a certified chemical fume hood.[2]
Work-up & Purification	Safety goggles	Nitrile or other chemical-resistant gloves	Laboratory coat	Work in a certified chemical fume hood.[2]
Waste Disposal	Safety goggles	Nitrile or other chemical-resistant gloves	Laboratory coat	Work in a certified chemical fume hood.[2]

Expert Rationale:

• Eye Protection: Safety goggles are mandatory over safety glasses when handling the solid or dissolved dye.[6] They provide a complete seal around the eyes, protecting against splashes and airborne powder. The reactivity of the NHS ester with proteins makes eye contact particularly dangerous.

• Hand Protection: Nitrile gloves provide an effective barrier against accidental skin contact.[2] Since the dye can stain skin and the NHS ester can react with skin proteins, gloves should be worn at all times. Change gloves immediately if you suspect contamination.

• Body Protection: A laboratory coat protects your skin and clothing from spills and stains.[2][7] Ensure it is fully buttoned.

• Respiratory Protection: Weighing the powdered form of the dye presents an inhalation hazard.[2] Whenever possible, weigh the solid compound in a fume hood to minimize inhalation exposure.[2] If a fume hood is not available, an N95 or P100 respirator is essential to prevent inhalation of fine particles.[2]

Procedural Workflow for Safe Handling

The following workflow provides a step-by-step guide for handling Cy3.5 NHS ester, from receiving to disposal, integrating the necessary PPE at each stage.

Caption: Workflow for the safe handling of Cy3.5 NHS ester.

Step-by-Step Protocol for Handling Cy3.5 NHS Ester

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage. Wear safety glasses, a lab coat, and nitrile gloves.

  • Store the container in a cool, dry, and dark place, as cyanine dyes are light-sensitive.[1][5] The NHS ester is also moisture-sensitive and will hydrolyze, so desiccation is crucial.[2][5]

• Preparation of Stock Solution:

  • Causality: This step presents the highest risk of exposure to the concentrated, reactive powder. All operations should be performed in a certified chemical fume hood.[2]

  • Wear safety goggles, a lab coat, and nitrile gloves.

  • If weighing outside a fume hood is unavoidable, wear a properly fitted N95 or P100 respirator.[2]

  • Carefully weigh the required amount of Cy3.5 NHS ester.

  • To prepare a stock solution, dissolve the dye in an anhydrous solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[3] Aqueous solutions of NHS esters hydrolyze readily and should not be stored.[5]

• Labeling Reaction:

  • Continue to work in a fume hood with full PPE.

  • The reaction of NHS esters with amines is pH-dependent, with an optimal pH range of 8.3-8.5.

  • Protect the reaction mixture from light to prevent photobleaching of the cyanine dye.[8][9]

• Purification and Handling of Conjugate:

  • After the labeling reaction, the conjugated product will need to be purified from the unreacted dye.

  • All purification steps should be performed with the same level of PPE, as unreacted dye will be present.

Spill and Emergency Procedures

• Spills: In the event of a spill, evacuate the area and prevent others from entering. For a small spill of the solid, carefully sweep it up, avoiding dust generation, and place it in a sealed container for hazardous waste disposal. For a liquid spill, absorb it with an inert material and place it in a sealed container.[7] All materials used for cleanup should be treated as hazardous waste.[10]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[4][6] Seek immediate medical attention.

• Skin Contact: Wash the affected area thoroughly with soap and water.[4][6] Remove contaminated clothing.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4][6]

Disposal Plan

Proper disposal of Cy3.5 NHS ester and any related waste is critical to prevent environmental contamination and ensure laboratory safety.

• Solid Waste: Contaminated items such as weighing paper, pipette tips, and gloves should be collected in a designated, labeled hazardous waste container.[2]

• Liquid Waste: All liquid waste containing the dye, including reaction mixtures and purification fractions, must be collected in a clearly labeled, sealed, and appropriate hazardous waste container.[2] Do not pour cyanine dye solutions down the drain.[11]

• Institutional Guidelines: Always follow your institution's specific guidelines for hazardous chemical waste disposal.[10][12]

By adhering to these detailed safety protocols and understanding the rationale behind them, you can confidently and safely incorporate Cy3.5 NHS ester into your research, ensuring the integrity of your experiments and the well-being of your laboratory personnel.

References

• Personal protective equipment for handling N-Boc-N-bis(PEG3-NHS ester) - Benchchem. (n.d.).
• m-PEG-NHS ester (MW 350)-SDS-MedChemExpress. (2025, June 17).
• Tips for Immunofluorescence Protocols - Sigma-Aldrich. (n.d.).
• Cy3 NHS ester-SDS-MedChemExpress. (n.d.).
• Cyanine3.5 NHS ester | CAS#:2231670-85-0 - Lumiprobe. (n.d.).
• Fluorescent Dyes - Flinn Scientific. (n.d.).
• Protocols for Fluorescent Dye Conjugation - Tocris Bioscience. (n.d.).
• Amersham CyDye mono-reactive NHS Esters - Dutscher. (n.d.).
• Basic Protocols for Fluorescence Detection using Secondary Antibodies | Biotium - Product Information. (2025, January 30).
• How to use your fluorescent dyes in proteomics applications like difference gel electrophoresis (DIGE)? - Lumiprobe help center. (n.d.).
• MATERIAL SAFETY DATA SHEET - Greenbook.net. (n.d.).
• Cy3.5 NHS ester (non-sulfonated) Product Data Sheet - APExBIO. (n.d.).
• Cy3.5 NHS ester - BroadPharm. (n.d.).
• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. (n.d.).
• Personal protective equipment for preparing toxic drugs - GERPAC. (2013, October 3).
• CYanine NHS - FT-BB7493 - Interchim. (n.d.).
• Disposal of waste from "special stains." - IHC WORLD. (2024, January 20).
• Cyanine3 NHS ester - Safety Data Sheet - ChemicalBook. (2026, March 22).
• Laboratory Chemical Waste Handling and Disposal Guidelines - University of Canterbury. (2025, March 21).

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• 8. Tips for Immunofluorescence Protocols [sigmaaldrich.com]
• 9. biotium.com [biotium.com]
• 10. vumc.org [vumc.org]
• 11. Disposal of waste from "special stains." - IHC WORLD [ihcworld.com]
• 12. canterbury.ac.nz [canterbury.ac.nz]